Sulfinol D

• CAS: 63665-16-7

Core Science & Biosynthesis

A Technical Guide to the Physical and Chemical Properties of Sulfinol D Solvent

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of Sulfinol D, a widely used solvent in industrial gas treating processes. The guide focuses on its core physical and chemical properties, offering quantitative data, detailed experimental methodologies, and visual representations of key processes and relationships to support research and development activities.

Composition

Sulfinol D is a mixed solvent, combining a chemical solvent and a physical solvent to leverage the advantages of both.[1] This hybrid nature allows for high acid gas loading capacity and lower energy requirements for regeneration compared to purely chemical solvents.[2][3] The typical composition of Sulfinol D is a mixture of Diisopropanolamine (DIPA) as the chemical solvent, Sulfolane (tetrahydrothiophene dioxide) as the physical solvent, and water.[2][3][4]

Table 1: Typical Composition of Sulfinol D Solvent

Component	Chemical Formula	Function	Typical Concentration (wt %)
Sulfolane	C₄H₈O₂S	Physical Solvent	40 - 60%
Diisopropanolamine (DIPA)	C₆H₁₅NO₂	Chemical Solvent	30 - 45%
Water	H₂O	Aqueous Medium	5 - 15%
Carbon Dioxide	CO₂	Absorbed Gas	Variable
Source:[2][4][5]

The specific formulation can be customized for each application to optimize performance based on the feed gas composition and desired purity specifications.[6]

Physical Properties

The physical properties of Sulfinol D are crucial for the design and operation of gas treating units. Key parameters are summarized below.

Table 2: Physical Properties of Sulfinol D Solution

Property	Value	Conditions
Appearance	Slightly viscous liquid	Ambient
Odor	Sulfide odor	Ambient
Specific Gravity	1.1	H₂O = 1
Boiling Point	252 - 288 °C (486 - 550 °F)	Atmospheric Pressure
Flash Point	138 - 160 °C (280 - 320 °F)	Pensky-Martens Closed Cup (PMCC) Estimate
Vapor Pressure	7 - 10 mmHg	20 °C (68 °F)
Vapor Density	3.9	Air = 1
Solubility in Water	Appreciable	-
Viscosity (Example)	~6.1 cP	45 °C (Process Dependent)
Source:[4][5]

Table 3: Physical Properties of Individual Components

Property	Sulfolane	Diisopropanolamine (DIPA)
Density	1.261 g/cm³	~1.0 g/cm³
Melting Point	27.5 °C	42 - 45 °C
Boiling Point	285 °C	~249 °C
Viscosity	10.07 cP (at 25 °C)	-
Source:[7][8]

Chemical Properties and Reactivity

The chemical characteristics of Sulfinol D govern its interaction with acid gases and its stability under process conditions.

Table 4: Chemical Properties and Reactivity of Sulfinol D

Property	Description
Acid Gas Removal	Effectively removes H₂S, CO₂, COS, mercaptans, and other organic sulfur compounds.[6][9] The DIPA component reacts chemically with acid gases, while Sulfolane provides physical absorption.[1]
Chemical Stability	The solvent is stable under normal operating conditions.
Conditions to Avoid	Avoid high temperatures, open flames, and contact with strong oxidizing agents such as chlorates, nitrates, and peroxides.[5]
Hazardous Decomposition	Upon combustion, toxic and corrosive nitrogen oxides and sulfur oxides may be released.[5]
Corrosivity	Can be corrosive to carbon steel, particularly at elevated temperatures (e.g., above 80°C in the absorber) or with high CO₂ loading in the lean solvent, which can lead to corrosion in the reboiler and associated piping.[4]
Thermal & Oxidative Degradation	DIPA can undergo degradation in the presence of CO₂ at high temperatures to form DIPA-oxazolidone.[4] This degradation product is inactive for CO₂ removal and reduces the solvent's capacity.[4] Solvent reclamation is advised if DIPA-oxazolidone concentration exceeds 10 wt%.[4]

Experimental Protocols

Accurate measurement of the physical and chemical properties of Sulfinol D is essential for process modeling and optimization. The following sections detail standard methodologies for determining key parameters.

The density of a liquid solvent like Sulfinol D can be determined using a straightforward gravimetric method.

• Objective: To measure the mass of a known volume of the solvent to calculate its density (mass/volume).

• Apparatus: A calibrated volumetric flask or pycnometer, and an analytical balance.

• Procedure:

  • Carefully measure the mass of the clean, dry volumetric flask (m₁).

  • Fill the flask to the calibration mark with the Sulfinol D sample, ensuring the liquid is at a known, constant temperature.

  • Measure the total mass of the flask and the solvent (m₂).

  • The mass of the solvent is (m₂ - m₁).

  • The density (ρ) is calculated by dividing the mass of the solvent by the calibrated volume (V) of the flask: ρ = (m₂ - m₁)/V.

• Considerations: Temperature control is critical as density is temperature-dependent. Multiple measurements should be taken to ensure accuracy.[10]

The vapor pressure of amine solutions can be determined using a static apparatus where the total pressure above a liquid sample is measured at equilibrium.

• Objective: To measure the equilibrium pressure exerted by the vapor of the Sulfinol D solution at a specific temperature.

• Apparatus: An equilibrium cell connected to a pressure transducer, a vacuum pump, a temperature-controlled bath, and a degassing system.[11]

• Procedure:

  • A precise volume of the Sulfinol D sample is placed into the equilibrium cell.

  • The sample is thoroughly degassed to remove any dissolved air or other non-condensable gases, which would interfere with the pressure measurement. This can be achieved by a series of freeze-pump-thaw cycles.

  • The equilibrium cell is placed in the temperature-controlled bath and allowed to reach thermal equilibrium at the desired temperature.

  • The pressure inside the cell is continuously monitored by the pressure transducer until a stable reading is achieved, indicating that vapor-liquid equilibrium has been reached.

  • The final, stable pressure reading is recorded as the vapor pressure of the solvent at that temperature.

  • The procedure is repeated at different temperatures to generate a vapor pressure curve.[11]

The transient hot-wire (THW) method is an accurate and widely used technique for measuring the thermal conductivity of liquids.[12]

• Objective: To determine the ability of Sulfinol D to conduct heat.

• Apparatus: A measurement cell containing the liquid sample, a thin platinum or tantalum wire submerged in the liquid, a power source to apply a voltage step, and a resistance measurement system (e.g., a Wheatstone bridge) to record the wire's temperature change over time.[12][13][14]

• Procedure:

  • The thin metal wire acts as both a line heat source and a resistance thermometer.[12]

  • The liquid in the cell is allowed to reach thermal equilibrium at the desired temperature.

  • A step-wise electrical current is passed through the wire for a short duration (typically a few seconds), causing it to heat up.[14]

  • The change in the wire's electrical resistance, which is proportional to its temperature change, is recorded as a function of time.

  • For an ideal line source, the temperature increase (ΔT) of the wire is linearly proportional to the logarithm of time (ln(t)).

  • The thermal conductivity (k) of the liquid can be calculated from the slope of the ΔT versus ln(t) plot. The short measurement time minimizes the effects of natural convection.[14]

Visualizations: Pathways and Workflows

Visual diagrams are provided to illustrate the logical flow of the Sulfinol process, a key chemical degradation pathway, and a representative experimental workflow.

Caption: General process flow diagram for the Sulfinol acid gas removal process.

Caption: Chemical degradation pathway of DIPA to DIPA-oxazolidone in the presence of CO₂.

References

• 1. scribd.com [scribd.com]
• 2. Sulfinol | netl.doe.gov [netl.doe.gov]
• 3. Sulfinol - Global Specialty Chemical Co [gs-chemical.com]
• 4. scribd.com [scribd.com]
• 5. magnumsolvent.com [magnumsolvent.com]
• 6. netl.doe.gov [netl.doe.gov]
• 7. Sulfolane - Wikipedia [en.wikipedia.org]
• 8. Sulfolane [chemeurope.com]
• 9. Mercaptan Removal Technology | Shell Catalysts & Technologies | Shell Global [shell.com]
• 10. cactus.utahtech.edu [cactus.utahtech.edu]
• 11. researchgate.net [researchgate.net]
• 12. Thermal conductivity measurement - Wikipedia [en.wikipedia.org]
• 13. iieta.org [iieta.org]
• 14. calnesis.com [calnesis.com]

Role of diisopropanolamine (DIPA) in Sulfinol D.

An In-depth Technical Guide to the Role of Diisopropanolamine (B56660) (DIPA) in Sulfinol-D

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Sulfinol process, a widely utilized technology in gas treating, employs a composite solvent to remove acid gases such as hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂) from sour gas streams. The Sulfinol-D variant specifically utilizes diisopropanolamine (DIPA) as the chemical solvent component. This technical guide provides a comprehensive overview of the fundamental role of DIPA in the Sulfinol-D process. It details the chemical and physical mechanisms of acid gas absorption, presents available quantitative data on solvent performance, outlines key experimental protocols for evaluating such systems, and visualizes the core chemical interactions and process flows.

Introduction to the Sulfinol-D Process

The Sulfinol process, developed in the early 1960s, is a hybrid acid gas removal technology that combines a chemical solvent with a physical solvent. This combination leverages the benefits of both solvent types, resulting in a versatile and efficient process for treating natural, synthesis, and refinery gases.[1] The solvent mixture in the Sulfinol process typically consists of an alkanolamine (the chemical solvent), sulfolane (B150427) (a physical solvent), and water.[1]

The "D" in Sulfinol-D designates the use of diisopropanolamine (DIPA) as the alkanolamine component.[1] This variant is particularly effective for applications where the simultaneous removal of H₂S, CO₂, and organic sulfur compounds like mercaptans (RSH) and carbonyl sulfide (COS) is required.[1]

The Multifaceted Role of Diisopropanolamine (DIPA)

DIPA is a secondary alkanolamine that plays a central role in the chemical absorption of acid gases within the Sulfinol-D solvent. Its functions are multifaceted, contributing to both the chemical reactivity and the overall physical properties of the solvent blend.

Chemical Absorption of Acid Gases

The primary function of DIPA is to chemically react with H₂S and CO₂. As a base, the amine group in DIPA readily reacts with these acidic gases in an exothermic reaction.

Reaction with Hydrogen Sulfide (H₂S): DIPA reacts with H₂S in a reversible acid-base reaction to form a protonated amine and a bisulfide ion: R₂NH + H₂S ⇌ R₂NH₂⁺ + HS⁻ (where R represents the isopropanol (B130326) group)

Reaction with Carbon Dioxide (CO₂): The reaction of DIPA with CO₂ is more complex and proceeds through the formation of a carbamate (B1207046) intermediate: R₂NH + CO₂ ⇌ R₂NCOOH R₂NCOOH + R₂NH ⇌ R₂NCOO⁻ + R₂NH₂⁺

These chemical reactions are crucial for achieving the high degree of acid gas removal required to meet stringent product specifications.[1]

Key Advantages of DIPA in the Sulfinol-D Formulation

The selection of DIPA in the Sulfinol-D process offers several advantages:

• High Acid Gas Loading Capacity: The combination of chemical reaction with DIPA and physical absorption by sulfolane allows for a higher acid gas loading capacity compared to purely chemical or physical solvent processes.[1] This translates to lower solvent circulation rates, which in turn reduces the energy required for solvent regeneration and can lead to smaller equipment sizes.[2]

• Removal of Organic Sulfur Compounds: DIPA contributes to the removal of organic sulfur compounds. For instance, it can facilitate the partial hydrolysis of carbonyl sulfide (COS) to H₂S, which is then absorbed by the amine.[1]

• Lower Heat of Reaction: Compared to primary amines like monoethanolamine (MEA), secondary amines like DIPA generally have a lower heat of reaction with acid gases. This is advantageous as it reduces the energy required in the stripper reboiler to reverse the absorption reactions and regenerate the solvent.

• Reduced Corrosion: DIPA is known to be less corrosive to carbon steel equipment compared to primary amines, which can lead to lower maintenance costs and improved plant reliability.[3][4] However, the presence of water and acid gases in the Sulfinol circuit still necessitates careful material selection and process control to mitigate corrosion.[3][4]

• Stability: DIPA exhibits good chemical stability, resisting degradation under the operating conditions of the Sulfinol process.

Quantitative Data

The following tables summarize available quantitative data related to the performance of DIPA in acid gas treating. It is important to note that much of the detailed experimental data is for aqueous DIPA solutions, as data for the complete ternary system (DIPA-Sulfolane-water) is less prevalent in open literature.

Table 1: Typical Composition of Sulfinol-D Solvent

Component	Typical Concentration (wt%)	Reference
Diisopropanolamine (DIPA)	40	[1]
Sulfolane	40	[1]
Water	20	[1]

Table 2: Solubility of H₂S in Aqueous DIPA Solutions

DIPA (wt%)	Temperature (°C)	H₂S Partial Pressure (kPa)	H₂S Loading (mol H₂S/mol DIPA)	Reference
30	40	~100	~0.8	[5]
30	60	~100	~0.6	[5]
30	80	~100	~0.4	[5]
35	50	~100	~0.9	[5]
35	80	~100	~0.5	[5]

Table 3: Heat of Absorption of CO₂ in DIPA Solutions

Solvent System	Temperature (°C)	CO₂ Loading (mol CO₂/mol amine)	Integral Heat of Absorption (kJ/mol CO₂)	Reference
10 wt% DIPA in Ethylene Glycol	40	< 1.0	~65-70	[4]
10 wt% DIPA in N-Methyl-2-pyrrolidone (NMP)	40	-	~20	[4]
10 wt% DIPA in N-Methyl-2-pyrrolidone (NMP)	80	-	~13	[4]

Experimental Protocols

The evaluation of solvents for acid gas treating involves a range of experimental techniques to determine their performance characteristics. Below are outlines of key experimental protocols.

Vapor-Liquid Equilibrium (VLE) Measurement

Objective: To determine the solubility of acid gases (H₂S, CO₂) in the Sulfinol-D solvent at various temperatures, pressures, and acid gas loadings.

Apparatus: A static equilibrium cell is a common apparatus for VLE measurements. The setup typically includes:

• A high-pressure, temperature-controlled equilibrium cell equipped with a magnetic stirrer.

• A gas injection system with precise pressure and volume measurement.

• Temperature and pressure sensors.

• Sampling ports for both the liquid and vapor phases.

Methodology:

• A known amount of the degassed Sulfinol-D solvent is charged into the equilibrium cell.

• The cell is brought to the desired experimental temperature.

• A known amount of the acid gas (e.g., H₂S) is injected into the cell.

• The mixture is stirred until equilibrium is reached, indicated by a stable pressure reading.

• The equilibrium pressure and temperature are recorded.

• Samples of the liquid and/or vapor phase can be taken for compositional analysis (e.g., using chromatography or titration) to determine the acid gas loading in the solvent.

• The process is repeated by injecting more acid gas to obtain data at different partial pressures and loadings.

Reaction Kinetics Measurement using a Wetted-Wall Column

Objective: To determine the rate of absorption of acid gases into the Sulfinol-D solvent.

Apparatus: A wetted-wall column provides a well-defined gas-liquid interfacial area for mass transfer studies. The apparatus consists of:

• A vertical tube where a thin film of the liquid solvent flows down the inner wall.

• A gas inlet and outlet for a counter-current flow of the acid gas mixture.

• Mass flow controllers to regulate the gas and liquid flow rates.

• Temperature control for the column and the feed streams.

• Gas analyzers to measure the inlet and outlet concentrations of the acid gas.

Methodology:

• The Sulfinol-D solvent is pumped to the top of the wetted-wall column and distributed to form a stable falling film.

• A gas mixture with a known concentration of the acid gas is introduced at the bottom of the column.

• The gas and liquid are contacted in a counter-current manner.

• The concentration of the acid gas in the outlet gas stream is measured.

• The rate of absorption is calculated from the change in gas concentration, the gas flow rate, and the known interfacial area of the column.

• Experiments can be conducted at different gas and liquid flow rates, temperatures, and acid gas concentrations to determine the mass transfer coefficients and reaction kinetics.

Corrosion Testing

Objective: To evaluate the corrosivity (B1173158) of the Sulfinol-D solvent towards materials of construction, typically carbon steel.

Apparatus:

• A high-temperature, high-pressure autoclave or a sealed vessel.

• Carbon steel coupons of known weight and surface area.

• Electrochemical testing equipment (potentiostat) for techniques like Linear Polarization Resistance (LPR) and potentiodynamic polarization.

Methodology:

• Carbon steel coupons are cleaned, weighed, and placed in the autoclave.

• The autoclave is filled with the Sulfinol-D solvent (both lean and rich in acid gas to simulate process conditions).

• The system is pressurized with a gas mixture representative of the process environment and heated to the desired temperature.

• The coupons are exposed to the corrosive environment for a specified duration (e.g., 96 hours).[4]

• After the exposure period, the coupons are removed, cleaned to remove corrosion products, and reweighed to determine the mass loss and calculate the corrosion rate.

• Electrochemical measurements can also be performed in-situ to obtain real-time corrosion rate data.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key chemical reactions and a typical experimental workflow for evaluating solvent performance.

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. scribd.com [scribd.com]
• 3. mdpi.com [mdpi.com]
• 4. Temperature-Related Corrosion Resistance of AISI 1010 Carbon Steel in Sulfolane - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ThermoML:Fluid Phase Equilib. 2013, 338, 164-171 [trc.nist.gov]

An In-depth Technical Guide to the Function of Sulfolane in the Sulfinol-D Process

Introduction to the Sulfinol-D Process

The Sulfinol process, first commercialized by Shell in the 1960s, is a highly effective gas sweetening technology used for the removal of acidic components from sour gas streams.[1][2] It is a regenerative process that utilizes a composite solvent, combining the advantages of both chemical and physical absorption.[3][4] The "D" in Sulfinol-D designates the use of Diisopropanolamine (DIPA) as the primary chemical solvent.[1] The process is renowned for its ability to remove not only hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂) but also organic sulfur compounds like carbonyl sulfide (COS), carbon disulfide (CS₂), and mercaptans (RSH) to meet stringent pipeline and refinery fuel gas specifications.[1]

The solvent is a carefully balanced mixture of a chemical solvent (DIPA), a physical solvent (sulfolane), and water.[1][5] This hybrid nature allows it to achieve high acid gas removal capacity and lower regeneration energy requirements compared to conventional aqueous amine processes.[6]

Core Function of Sulfolane (B150427)

Sulfolane (tetrahydrothiophene dioxide) is the key physical solvent within the Sulfinol-D formulation.[1][6] Unlike DIPA, which removes acid gases through a reversible chemical reaction, sulfolane operates on the principle of physical absorption, where acid gases dissolve into the solvent based on their partial pressure. This dual-action mechanism is central to the process's enhanced performance.

The primary functions and advantages imparted by sulfolane include:

• Enhanced Removal of Organic Sulfur Compounds : Aqueous amine solutions are generally ineffective at removing organic sulfur compounds.[6] Sulfolane, however, has a high physical affinity for these components, including COS, CS₂, and mercaptans, enabling the Sulfinol-D process to reduce total sulfur content to very low levels.[1]

• Increased Acid Gas Loading Capacity : Sulfolane supplements the chemical absorption capacity of DIPA by physically dissolving a significant amount of acid gases.[6] This results in a higher overall acid gas loading capacity for the solvent mixture. Consequently, a lower solvent circulation rate is required to treat a given volume of sour gas, leading to smaller equipment sizes and reduced capital expenditure.[6]

• Lower Regeneration Energy : A portion of the absorbed acid gases is held in the solvent by weak physical forces rather than strong chemical bonds. This physically absorbed gas can be liberated from the solvent in the regenerator primarily through a reduction in pressure and a moderate application of heat.[1][6] This reduces the overall energy demand (reboiler duty) for solvent regeneration compared to processes that rely solely on breaking chemical bonds, thus lowering operating costs.[5][6]

• High Chemical and Thermal Stability : Sulfolane is a highly stable polar aprotic solvent, resistant to degradation under the process's operating conditions.[2][7] While it can eventually degrade into acidic byproducts at high temperatures or in the presence of oxygen, its inherent stability allows the solvent to be reused many times, ensuring a long service life.[2][8]

Data Presentation

Typical Solvent Composition

The exact formulation of the Sulfinol-D solvent is customized for each specific application, depending on the feed gas composition, pressure, and desired treated gas specifications.[1] However, a typical composition range is provided below.

Component	Chemical Type	Typical Concentration (wt. %)	Primary Function
Diisopropanolamine (DIPA)	Chemical Solvent (Alkanolamine)	30 - 45%	Reacts with H₂S and CO₂ for deep removal.[5]
Sulfolane	Physical Solvent	40 - 60%	Physically absorbs H₂S, CO₂, and especially organic sulfur compounds (COS, RSH).[5] Increases acid gas capacity.[6]
Water	Solvent Medium	5 - 15%	Facilitates the amine-acid gas reaction and helps prevent foaming.[5][6]

Performance Comparison

The inclusion of sulfolane provides the Sulfinol process with a unique performance profile that combines the benefits of both chemical and physical solvent systems.

Feature	Aqueous Amine (e.g., MEA, DIPA)	Physical Solvent (e.g., Selexol)	Sulfinol-D (Hybrid)
Acid Gas Removal	Excellent for H₂S, CO₂.	Most effective at high acid gas partial pressures.	Excellent for H₂S, CO₂. Achieves low specifications.[1][6]
Organic Sulfur Removal	Poor removal of COS, CS₂, RSH.[6]	Good removal.	Excellent removal due to sulfolane.[1]
Hydrocarbon Co-absorption	Low.	High, especially for heavier hydrocarbons.	Moderate, higher than aqueous amines due to sulfolane.[6]
Regeneration Energy	High, requires significant heat to break chemical bonds.[6]	Low, regeneration often achieved by pressure reduction.	Lower than aqueous amines due to physical absorption component.[5][6]
Corrosion	Can be a concern, especially with degradation products.	Generally low corrosion.	Lower corrosion rates compared to some aqueous amine systems.[4]
Solvent Cost	Generally lower.	Can be high.	Higher than standard amines.

Visualizations

Logical Relationship of Solvent Components

Caption: Functional roles of components in the Sulfinol-D solvent mixture.

Simplified Sulfinol-D Process Workflow

Caption: A simplified process flow diagram of a typical Sulfinol-D unit.

Experimental Protocols & Evaluation Methods

Detailed, step-by-step experimental protocols for evaluating proprietary solvent performance are typically not published in open literature. However, the scientific and engineering approach to characterizing the performance of sulfolane in such a system involves a combination of laboratory experiments and process simulation.

• Vapor-Liquid Equilibrium (VLE) and Solubility Measurements :

  • Objective : To quantify the absorption capacity of the solvent mixture for various acid gases (H₂S, CO₂, COS) at different temperatures and pressures.

  • Methodology : A high-pressure VLE cell or stirred reactor is used. A known volume of the Sulfinol-D solvent is charged to the temperature-controlled cell. A precise amount of the target acid gas is then introduced, and the system is allowed to reach equilibrium. The pressure drop in the gas phase and the composition of both the gas and liquid phases (analyzed via gas chromatography or other methods) are measured to determine solubility and loading capacity. This is repeated across a range of relevant process temperatures (e.g., 25°C to 120°C) and pressures.

• Solvent Degradation Studies :

  • Objective : To assess the thermal and chemical stability of sulfolane in the DIPA-water mixture under process conditions.

  • Methodology : Long-term aging tests are conducted in heated, sealed reactors that simulate the conditions of the regenerator (e.g., 130°C).[9] Samples of the solvent are periodically withdrawn and analyzed for degradation products.[9] Analytical techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Ion Chromatography are used to identify and quantify sulfolane, DIPA, and any degradation byproducts like organic acids.

• Spectroscopic Analysis for Reaction Monitoring :

  • Objective : To monitor the chemical species present in the solvent during absorption and desorption in real-time.

  • Methodology : In-situ spectroscopic methods like Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy can be employed.[10][11] An ATR-FTIR probe can be inserted into a laboratory reactor to monitor changes in the vibrational bands corresponding to the amine, sulfolane, and the formation of carbamates or bicarbonate as CO₂ is absorbed and subsequently released.[11] ¹³C and ¹H NMR can be used on liquid samples to identify the specific molecular structures of the reaction products.[10][11]

• Process Simulation :

  • Objective : To model the entire Sulfinol-D process and evaluate the impact of sulfolane concentration on overall plant performance, including energy consumption and removal efficiency.

  • Methodology : Process simulation software such as Aspen HYSYS is widely used.[12][13] A thermodynamic model specific to the amine-sulfolane-water system is chosen or developed. The process flow diagram, including the absorber and regenerator columns, heat exchangers, and pumps, is built in the software. By varying the sulfolane concentration in the solvent feed and inputting real-world sour gas compositions, engineers can simulate the performance to optimize circulation rates, reboiler duty, and predict the final sweet gas composition.[13]

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. Sulfolane - Wikipedia [en.wikipedia.org]
• 3. Achieve higher operational efficiency with amine system improvements | Gas Processing & LNG [gasprocessingnews.com]
• 4. onepetro.org [onepetro.org]
• 5. Sulfinol | netl.doe.gov [netl.doe.gov]
• 6. scribd.com [scribd.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. dec.alaska.gov [dec.alaska.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to the Safety and Handling of Sulfinol D

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for Sulfinol D, a mixed solvent system. Sulfinol D is comprised of Sulfolane (Tetrahydrothiophene 1,1-dioxide), Diisopropanolamine (DIPA), and water.[1][2][3][4] Understanding the properties and potential hazards of this chemical mixture is paramount for ensuring a safe laboratory and work environment. This document outlines the physical and chemical properties, toxicological data, and detailed handling and emergency procedures.

Composition and Physical/Chemical Properties

Sulfinol D is a composite solvent, and its properties are a blend of its constituents.[1][2][3][4] The typical composition of Sulfinol D includes Sulfolane, Diisopropanolamine (DIPA), and water.[2]

Table 1: Physical and Chemical Properties of Sulfinol D Solution

Property	Value	Source
Appearance	Slight viscous liquid	[5]
Odor	Sulfide odor	[5]
Boiling Point	486-550 °F (252-288 °C)	[5]
Melting Point	Not Available	[5]
Specific Gravity (H₂O=1)	1.1	[5]
Vapor Pressure	7-10 mm Hg @ 68 °F (20 °C)	[5]
Vapor Density (Air=1)	3.9	[5]
Solubility in Water	Appreciable	[5]
Flash Point (PMCC)	280-320 °F (138-160 °C) (Estimate)	[5]

Table 2: Computed Properties of Sulfinol D Components from PubChem

Property	Sulfolane	Diisopropanolamine
Molecular Weight	120.17 g/mol	133.19 g/mol
Boiling Point	285 °C	249-250 °C
Melting Point	27.4 - 27.8 °C	33 °C
Flash Point	165 °C	126 °C
Specific Gravity	1.261 g/cm³ @ 25 °C	0.99 g/cm³

Toxicological Information and Health Hazards

Sulfinol D solution and its components present several health hazards that necessitate careful handling. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Table 3: Acute Toxicity Data for Sulfinol D Solution

Type	Species	Value
Acute Oral LD50	Rat	1.5 - 4 g/kg
Acute Dermal LD50	Rabbit	>3.0 g/kg
Acute Inhalation LC50	Rat	>12000 mg/m³ (4 hr)

Source:[5]

Potential Health Effects: [5]

• Eye Contact: Can cause moderate to severe irritation, with the potential for moderate corneal injury and permanent vision impairment.[5]

• Skin Contact: Mildly irritating after short contact. Prolonged and repeated contact may lead to severe irritation.[5]

• Inhalation: Moderately toxic and may be harmful if inhaled.[5]

• Ingestion: May lead to central nervous system (CNS) stimulation followed by depression.[5] Symptoms of CNS depression can include giddiness, headache, dizziness, and nausea, and in extreme cases, unconsciousness and death.[5]

Pre-existing eye, skin, or respiratory disorders may be aggravated by exposure.[5]

Experimental Protocols

Detailed experimental protocols for the toxicological data presented are not publicly available in the provided search results. The data is consistent with requirements under the OSHA Hazard Communication Standard (29 CFR 1910.1200).[5] The LD50 and LC50 values are standard metrics derived from acute toxicity studies in animal models.

Handling and Storage Precautions

Proper handling and storage of Sulfinol D are crucial to minimize exposure and ensure safety.

General Handling

• Minimize skin contact.[5]

• Wash hands with soap and water before eating, drinking, smoking, or using toilet facilities.[5]

• Launder contaminated clothing before reuse.[5]

• Properly dispose of contaminated leather articles, including shoes, that cannot be decontaminated.[5]

• Use in a well-ventilated area to control vapor concentrations.[5]

Storage

• Store in a cool, dry place with adequate ventilation.[5]

• Keep away from open flames and high temperatures.[5]

• Avoid contact with strong oxidizing agents.[5]

The following diagram illustrates the logical workflow for handling Sulfinol D safely.

Caption: Workflow for Safe Handling of Sulfinol D.

Personal Protective Equipment (PPE)

To prevent overexposure, appropriate personal protective equipment should be worn.[5]

• Respiratory Protection: A NIOSH-approved atmosphere-supplying respirator or an air-purifying respirator for organic vapors is required to prevent overexposure, in accordance with 29 CFR 1910.134.[5]

• Hand Protection: Wear impervious gloves to prevent skin contact.[5]

• Eye Protection: Wear chemical goggles to prevent splashing into the eyes.[5]

• Skin and Body Protection: Wear other protective clothing as required to prevent skin contact.[5]

Fire and Explosion Hazards

• Flash Point: 280-320 °F (138-160 °C) (Estimate)[5]

• Flammability: May burn, although not readily ignitable.[5]

• Extinguishing Media: Use water fog, "alcohol" foam, dry chemical, or CO2.[5]

• Special Fire Fighting Procedures: Do not enter a confined fire space without proper protective equipment, including a NIOSH-approved self-contained breathing apparatus. Cool fire-exposed containers and surrounding structures with water.[5]

• Unusual Fire and Explosion Hazards: Combustion may release corrosive and toxic nitrogen and sulfur oxides.[5]

First Aid Measures

In case of exposure, immediate medical attention is crucial. The following diagram outlines the initial first aid response.

Caption: First Aid Procedures for Sulfinol D Exposure.

Specific First Aid Instructions: [5]

• Eye Contact: Flush eyes with plenty of water for 15 minutes while holding eyelids open. Get medical attention.[5]

• Skin Contact: Immediately flush skin with plenty of water for 15 minutes while removing contaminated clothing and shoes. Get medical attention. Do not reuse clothing or shoes until thoroughly cleaned.[5]

• Inhalation: Remove the victim to fresh air and provide oxygen if breathing is difficult. Give artificial respiration if not breathing. Get medical attention.[5]

• Ingestion: If the victim is conscious and not drowsy, give no more than 2 glasses of water and induce vomiting by giving 30cc (2 tablespoons) of syrup of ipecac. If ipecac is unavailable, induce vomiting by touching a finger to the back of the victim's throat. Keep the victim's head below the hips while vomiting. Get medical attention. For a child, give no more than 1 glass of water and 15cc (1 tablespoon) of syrup of ipecac. If symptoms such as loss of gag reflex, convulsions, or unconsciousness occur before emesis, gastric lavage should be considered following intubation with a cuffed endotracheal tube.[5]

Spill and Leak Procedures

• Small Spills: Take up with an absorbent material and dispose of properly.[5]

• Large Spills: Wear a respirator and protective clothing. Shut off the source of the leak if it is safe to do so. Dike and contain the spill. Remove with vacuum trucks or pump to storage/salvage vessels. Soak up the remaining residue with an absorbent material such as clay or sand and dispose of it properly. Flush the area with water to remove trace residue.[5]

References

• 1. Sulfinol | netl.doe.gov [netl.doe.gov]
• 2. Sulfinol - Global Specialty Chemical Co [gs-chemical.com]
• 3. netl.doe.gov [netl.doe.gov]
• 4. scribd.com [scribd.com]
• 5. magnumsolvent.com [magnumsolvent.com]

An In-depth Technical Guide to the Thermodynamic Properties of the Sulfinol-D Mixture

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sulfinol process, a widely utilized technology in the natural gas and petroleum refining industries, employs a mixed solvent to remove acid gases such as hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂) from sour gas streams. The "D" variant of the Sulfinol solvent, hereafter referred to as Sulfinol-D, is a specific formulation comprising Diisopropanolamine (DIPA), Sulfolane (B150427) (tetrahydrothiophene-1,1-dioxide), and water. This guide provides a comprehensive overview of the core thermodynamic properties of the Sulfinol-D mixture, essential for the design, modeling, and optimization of gas treating processes. The information is presented with a focus on quantitative data, detailed experimental methodologies, and visual representations of the process.

Composition of Sulfinol-D

Sulfinol-D is a ternary mixture with a typical composition as follows[1][2]:

• Diisopropanolamine (DIPA): 30-45% by weight. DIPA is a secondary amine that chemically reacts with the acid gases.

• Sulfolane: 40-60% by weight. Sulfolane acts as a physical solvent, enhancing the solubility of acid gases and also effectively removing mercaptans and other organic sulfur compounds[1].

• Water: 5-20% by weight. Water serves as a solvent and influences the overall properties and reactivity of the mixture.

A common formulation for Sulfinol-D consists of 40 wt% DIPA, 40 wt% Sulfolane, and 20 wt% water[1].

Thermodynamic Properties

Accurate thermodynamic data is crucial for the design and simulation of the Sulfinol process. This section summarizes the key thermodynamic properties of the Sulfinol-D mixture.

Physical Properties

A Material Safety Data Sheet (MSDS) for a Sulfinol-D solution provides some general physical properties[3]:

Property	Value
Appearance	Slightly viscous liquid
Odor	Sulfide-like
Boiling Point	486-550 °F (252-288 °C)
Flash Point	280-320 °F (138-160 °C) (Pensky-Martens Closed Cup)
Specific Gravity (H₂O=1)	1.1
Vapor Pressure	7-10 mm Hg @ 68 °F (20 °C)
Vapor Density (Air=1)	3.9
Solubility in Water	Appreciable

Density

The density of aqueous mixtures of Diisopropanolamine (DIPA) and Sulfolane has been experimentally determined over a range of temperatures. The following table presents density data for various compositions relevant to the Sulfinol-D mixture.

Table 1: Density (g/cm³) of Aqueous DIPA and Sulfolane Solutions at Atmospheric Pressure Data extracted from Saleh et al. (2011)

Temperature (°C)	30 wt% DIPA	40 wt% DIPA	10 wt% Sulfolane	20 wt% Sulfolane
30	1.0331	1.0385	1.0355	1.0699
40	1.0274	1.0327	1.0298	1.0636
50	1.0215	1.0267	1.0240	1.0572
60	1.0154	1.0206	1.0180	1.0506
70	1.0092	1.0143	1.0118	1.0438

Viscosity

The viscosity of the solvent is a critical parameter affecting mass transfer and pumping requirements. The following table summarizes experimental viscosity data for aqueous solutions of DIPA and Sulfolane.

Table 2: Viscosity (mPa·s) of Aqueous DIPA and Sulfolane Solutions at Atmospheric Pressure Data extracted from Saleh et al. (2011)

Temperature (°C)	30 wt% DIPA	40 wt% DIPA	10 wt% Sulfolane	20 wt% Sulfolane
30	4.88	7.94	1.63	2.18
40	3.28	5.15	1.27	1.67
50	2.34	3.56	1.02	1.31
60	1.74	2.58	0.83	1.06
70	1.34	1.95	0.69	0.87

Heat Capacity

Vapor-Liquid Equilibrium (VLE)

The solubility of acid gases in the Sulfinol-D solvent determines the efficiency of the absorption process. The following tables present experimental data for the solubility of H₂S and CO₂ in a Sulfinol solution composed of 40 wt% DIPA, 40 wt% Sulfolane, and 20 wt% water.

Table 3: Vapor-Liquid Equilibrium Data for H₂S in Sulfinol-D Solution Data from Isaacs, Otto, and Mather (1977)

Temperature (°C)	Partial Pressure of H₂S (kPa)	H₂S Loading (mol H₂S / mol DIPA)
40	4.6	0.152
40	20.3	0.308
40	55.9	0.424
40	277.6	0.612
40	865.6	0.821
40	2051.2	1.000
40	3862.0	1.150
100	13.8	0.148
100	55.9	0.297
100	277.6	0.500
100	865.6	0.692
100	2051.2	0.850
100	3862.0	0.980

Table 4: Vapor-Liquid Equilibrium Data for CO₂ in Sulfinol-D Solution Data from Isaacs, Otto, and Mather (1977)

Temperature (°C)	Partial Pressure of CO₂ (kPa)	CO₂ Loading (mol CO₂ / mol DIPA)
40	2.4	0.025
40	25.3	0.100
40	101.3	0.200
40	405.3	0.400
40	1013.3	0.550
40	2533.1	0.700
40	5688.5	0.850
100	25.3	0.050
100	101.3	0.100
100	405.3	0.200
100	1013.3	0.300
100	2533.1	0.400
100	5688.5	0.500

Experimental Protocols

The determination of the thermodynamic properties of corrosive and complex mixtures like Sulfinol-D requires specialized experimental techniques. Below are detailed methodologies for key experiments.

Density Measurement

Method: Vibrating Tube Densitometer

• Apparatus: A high-pressure, high-temperature vibrating tube densitometer (e.g., Anton Paar DMA HPM). The U-shaped tube is typically made of a corrosion-resistant material like Hastelloy.

• Calibration: The instrument is calibrated using two fluids with well-known densities, such as vacuum and deionized water, at the desired experimental temperatures and pressures.

• Sample Preparation: The Sulfinol-D mixture of the desired composition is prepared gravimetrically using a high-precision balance. The components are thoroughly mixed to ensure homogeneity.

• Measurement: The sample is injected into the measurement cell, which is maintained at a constant temperature by a thermostat. The pressure is controlled by a high-pressure pump. The oscillation period of the vibrating U-tube is measured, which is directly related to the density of the fluid.

• Data Acquisition: The density is calculated from the measured oscillation period using the calibration constants. Measurements are typically repeated at various temperatures and pressures.

Viscosity Measurement

Method: Falling Body Viscometer

• Apparatus: A high-pressure falling body viscometer. This apparatus consists of a vertical, high-pressure tube filled with the sample fluid and a precisely machined sinker (falling body). The tube and sinker are made of corrosion-resistant materials.

• Calibration: The viscometer is calibrated using a reference fluid with a well-characterized viscosity over the desired temperature and pressure range.

• Sample Loading: The high-pressure tube is filled with the prepared Sulfinol-D sample, ensuring no air bubbles are trapped inside.

• Measurement: The tube is brought to the desired temperature and pressure. The sinker is released, and the time it takes to fall a known distance through the fluid is measured electronically.

• Calculation: The viscosity of the fluid is calculated from the fall time, the density of the sinker and the fluid, and the calibration constants of the instrument.

Heat Capacity Measurement

Method: Differential Scanning Calorimetry (DSC)

• Apparatus: A differential scanning calorimeter capable of operating at the desired temperatures. For volatile or corrosive liquids, hermetically sealed sample pans are used.

• Calibration: The DSC is calibrated for temperature and heat flow using standard reference materials with known melting points and enthalpies of fusion (e.g., indium).

• Sample Preparation: A small, accurately weighed amount of the Sulfinol-D mixture is hermetically sealed in a sample pan. An empty, sealed pan is used as a reference.

• Measurement: The sample and reference pans are heated at a constant rate over the desired temperature range. The DSC measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• Calculation: The specific heat capacity of the sample is determined by comparing the heat flow difference between the sample and a known standard (e.g., sapphire) run under the same conditions.

Vapor-Liquid Equilibrium (VLE) Measurement

Method: Static-Analytic Method

• Apparatus: A high-pressure equilibrium cell equipped with pressure and temperature sensors, a stirring mechanism, and sampling valves for both the vapor and liquid phases. The cell is housed in a temperature-controlled bath.

• Sample Loading: A known amount of the Sulfinol-D solvent is charged into the evacuated equilibrium cell.

• Gas Injection: A known amount of the acid gas (H₂S or CO₂) is then introduced into the cell.

• Equilibration: The mixture is stirred vigorously at a constant temperature until the pressure inside the cell remains constant, indicating that equilibrium has been reached.

• Sampling and Analysis: Once equilibrium is established, samples of the liquid and vapor phases are carefully withdrawn through the sampling valves. The composition of the liquid phase is typically determined by titration, while the vapor phase composition is analyzed using gas chromatography (GC).

• Data Correlation: The experimental data are used to determine the partial pressure of the acid gas as a function of its loading in the solvent at a given temperature.

Process Visualization

The following diagram illustrates the general process flow of the Sulfinol process for acid gas removal.

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. scribd.com [scribd.com]
• 3. magnumsolvent.com [magnumsolvent.com]
• 4. researchgate.net [researchgate.net]
• 5. ijche.com [ijche.com]

The Sulfinol Process: A Technical Guide to its History and Development

For Researchers, Scientists, and Drug Development Professionals

The Sulfinol process, a cornerstone of acid gas treatment for over half a century, represents a significant advancement in gas purification technology. Developed by Shell in the early 1960s, this hybrid process uniquely combines a chemical and a physical solvent to efficiently remove a broad range of sulfur compounds and carbon dioxide from sour gas streams.[1][2] Its versatility and efficiency have led to widespread application in natural gas processing, refinery operations, and synthesis gas production, with numerous licensed units operating globally.[3][4] This technical guide provides an in-depth exploration of the history, development, and core technical aspects of the Sulfinol process, tailored for researchers, scientists, and professionals in fields where gas purity is paramount.

A Hybrid Approach to Gas Purification: The Core Principle

The innovation of the Sulfinol process lies in its use of a mixed solvent system, which synergistically combines the advantages of both chemical and physical absorption.[1][5] This dual-action mechanism allows for high acid gas loading, reduced energy requirements for solvent regeneration compared to purely chemical solvents, and the effective removal of not only hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂) but also challenging organic sulfur compounds like carbonyl sulfide (COS) and mercaptans.[3][6]

The typical Sulfinol solvent formulation consists of:

• An Alkanolamine (Chemical Solvent): This component reacts with the acid gases, providing high removal efficiency, especially at low partial pressures.

• Sulfolane (B150427) (Physical Solvent): Tetrahydrothiophene dioxide, a powerful physical solvent, is responsible for the high solubility of acid gases and organic sulfur compounds.[7]

• Water: Acts as a medium for the chemical reactions and influences the overall solvent properties.

This combination allows the Sulfinol process to achieve stringent gas purity specifications, often reducing total sulfur content to ultra-low parts-per-million (ppm) levels.[1][2]

Evolution of the Sulfinol Process: From D to M to X

The Sulfinol process has evolved through several iterations, each tailored to meet specific processing requirements and improve performance.

Sulfinol-D: The Original Formulation

The initial version, Sulfinol-D, utilizes diisopropanolamine (DIPA) as the chemical solvent.[2][5] It is particularly effective for the bulk removal of acid gases and can partially remove organic sulfur compounds.[2] However, the formation of degradation products like oxazolidone from the reaction of DIPA with CO₂ can necessitate solvent reclaiming.[3]

Sulfinol-M: Enhanced Selectivity

To address the need for selective H₂S removal, especially in the presence of high CO₂ concentrations, Sulfinol-M was introduced. This formulation employs methyldiethanolamine (MDEA) , a tertiary amine, as the chemical solvent.[5][7] MDEA's kinetic selectivity for H₂S over CO₂ allows for a more targeted removal of the more hazardous sulfur compound, which is advantageous in many natural gas applications.[5]

Sulfinol-X: The Next Generation

The latest advancement is Sulfinol-X, a second-generation hybrid solvent that builds upon the strengths of its predecessors. While the exact composition is proprietary, it is known to be a mixture of MDEA, piperazine (B1678402) as an accelerator, sulfolane, and water.[8] Sulfinol-X offers several key advantages, including:

• Enhanced reaction kinetics , leading to higher removal rates for CO₂, COS, and mercaptans.[3]

• Higher loading capacity , which reduces the required solvent circulation rate and, consequently, the size of equipment.[9]

• Lower steam requirements for regeneration due to a lower heat of reaction.[3]

• Reduced solvent degradation , eliminating the need for a reclaimer to remove byproducts like oxazolidone, which is a known issue with DIPA-based solvents.[3]

• Lower hydrocarbon co-absorption due to the flexibility in sulfolane concentration.[3]

Quantitative Performance Data

The performance of the Sulfinol process is influenced by the specific solvent formulation, operating conditions, and the composition of the feed gas. The following tables summarize typical compositions and comparative performance data gleaned from various sources.

Table 1: Typical Solvent Compositions

Component	Sulfinol-D	Sulfinol-M	Optimized Sulfinol-M (Case Study)	Sulfinol-X
Amine	Diisopropanolamine (DIPA)	Methyldiethanolamine (MDEA)	MDEA	MDEA with Piperazine
Amine (wt%)	30 - 45	30 - 45	38	Proprietary
Sulfolane (wt%)	40 - 60	40 - 60	40	Proprietary
Water (wt%)	5 - 15	5 - 15	22	Proprietary

Table 2: Comparative Performance Characteristics

Parameter	Sulfinol-D	Sulfinol-M	Sulfinol-X
H₂S Removal	High	High, Selective	High
CO₂ Removal	High	Moderate (Selective)	High (Enhanced Rate)
COS & Mercaptan Removal	Good	Good	Excellent (Enhanced Rate)
H₂S/CO₂ Selectivity	Low	High	Moderate to High
Acid Gas Loading Capacity	High	High	Very High
Regeneration Energy	Lower than aqueous amines	Lower than aqueous amines	Lowest
Solvent Degradation	Forms Oxazolidone	More Stable	Highly Stable (No Oxazolidone)
Hydrocarbon Co-absorption	Moderate	Moderate	Lower

Note: This table provides a qualitative and comparative summary based on available literature. Specific quantitative values are highly dependent on process conditions.

One notable case study demonstrated that an optimized Sulfinol-M based model achieved a 65% saving in reboiler duty compared to a base case while meeting CO₂ concentration specifications. Furthermore, a switch from aqueous MDEA-piperazine to Sulfinol in one facility resulted in improved deep removal of CO₂ (to <50 ppmv from a feed of 17 mol%) and lower solvent circulation.[3]

Experimental Protocols for Performance Evaluation

The evaluation of Sulfinol and other acid gas treating solvents involves a combination of laboratory experiments, pilot plant testing, and process simulation. While detailed proprietary methods are not publicly available, the general experimental approach can be outlined.

Laboratory-Scale Evaluation

• Vapor-Liquid Equilibrium (VLE) Studies: These experiments are crucial for determining the solubility of acid gases (H₂S, CO₂) in the solvent at various temperatures and pressures. A static equilibrium cell is a common apparatus for these measurements. The cell is charged with the solvent, and a known amount of acid gas is introduced. The system is allowed to reach equilibrium, and the pressure and composition of both the gas and liquid phases are measured.

• Kinetic Studies: The rate of reaction between the amine and the acid gases is measured using techniques like a wetted-wall column. This apparatus provides a well-defined gas-liquid interfacial area, allowing for the determination of mass transfer coefficients and reaction kinetics.

• Solvent Degradation Studies: The thermal and oxidative stability of the solvent is assessed by exposing it to high temperatures and oxygen-containing environments, simulating the conditions in the regenerator and absorber. Analytical techniques such as Gas Chromatography (GC), Ion Chromatography (IC), and High-Performance Liquid Chromatography (HPLC) are used to identify and quantify degradation products.[1][6][10]

Pilot Plant Testing

Pilot plants are scaled-down versions of the industrial process, typically consisting of an absorber and a stripper column, along with associated heat exchangers, pumps, and instrumentation.[11][12]

A typical pilot plant testing protocol involves:

• Solvent Preparation and Characterization: The solvent is prepared to the desired composition and its physical properties (density, viscosity) are measured.

• System Startup: The pilot plant is brought to the desired operating temperature and pressure with an inert gas. The solvent is then circulated through the system.

• Introduction of Sour Gas: The synthetic or real sour gas with a known composition is introduced into the bottom of the absorber column.

• Steady-State Operation: The system is allowed to reach a steady state, where the flow rates, temperatures, pressures, and compositions of all streams are constant.

• Sampling and Analysis: Samples of the sweet gas, rich solvent, lean solvent, and acid gas from the stripper are collected periodically.

  • Gas Analysis: Gas chromatographs equipped with detectors like a Flame Photometric Detector (FPD) or a Thermal Conductivity Detector (TCD) are used to measure the concentrations of H₂S, CO₂, mercaptans, and other components in the gas streams.

  • Liquid Analysis: The acid gas loading of the rich and lean solvent is determined by titration or other analytical methods. The concentration of the amine and any degradation products are also monitored.

• Data Analysis: The experimental data is used to calculate key performance indicators such as removal efficiency, acid gas loading, selectivity, and energy consumption (reboiler duty).

• Parameter Variation: The effect of various operating parameters, such as solvent circulation rate, gas flow rate, absorber temperature, and reboiler temperature, on the process performance is investigated by systematically changing these variables.

Visualizing the Sulfinol Process

Process Flow and Absorption Mechanism

The following diagrams illustrate the general process flow of a Sulfinol unit and the underlying hybrid absorption mechanism.

Caption: General Process Flow Diagram of the Sulfinol Process.

Caption: Hybrid Absorption Mechanism in the Sulfinol Process.

Key Chemical Reactions

The chemical reactions occurring in the Sulfinol process are primarily acid-base reactions between the alkanolamine and the acid gases. The selectivity of the process is largely determined by the kinetics of these reactions.

Caption: Simplified Chemical Reactions in the Sulfinol Process.

Conclusion

The Sulfinol process has established itself as a robust and versatile technology for acid gas removal. Its unique hybrid solvent system provides a powerful tool for achieving stringent gas purity specifications while offering economic advantages over traditional amine-based processes. The continuous development, from Sulfinol-D to the advanced Sulfinol-X, demonstrates a commitment to innovation and adaptation to the evolving needs of the gas processing industry. For researchers and professionals in fields requiring high-purity gases, a thorough understanding of the principles and capabilities of the Sulfinol process is essential. Further research into the optimization of solvent compositions, the development of more detailed kinetic and thermodynamic models, and the exploration of novel applications will undoubtedly continue to enhance the value of this important technology.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. kinampark.com [kinampark.com]
• 3. Mercaptan Removal Technology | Shell Catalysts & Technologies | Shell Global [shell.com]
• 4. Pilot plant testing | Sulzer [sulzer.com]
• 5. netl.doe.gov [netl.doe.gov]
• 6. matheo.uliege.be [matheo.uliege.be]
• 7. Sulfinol | netl.doe.gov [netl.doe.gov]
• 8. What Is The Differences Betwen Sulfinol-X And Sulfinol-M? - Student - Cheresources.com Community [cheresources.com]
• 9. catalysts.shell.com [catalysts.shell.com]
• 10. pure.hw.ac.uk [pure.hw.ac.uk]
• 11. scribd.com [scribd.com]
• 12. studylib.net [studylib.net]

Molecular Interactions in Sulfinol-D Solvent Systems: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sulfinol process, particularly the Sulfinol-D formulation, represents a significant technology in the field of gas treating. It is a hybrid solvent process that leverages a combination of physical and chemical solvents to efficiently remove acid gases such as hydrogen sulfide (B99878) (H₂S), carbon dioxide (CO₂), carbonyl sulfide (COS), and mercaptans from sour gas streams.[1][2][3] The Sulfinol-D solvent is a carefully formulated mixture of sulfolane (B150427) (a physical solvent), di-isopropanolamine (DIPA) (a chemical solvent), and water.[1][3] This unique composition allows for a dual-mechanism of acid gas removal, providing operational flexibility and efficiency.[1]

This technical guide provides an in-depth exploration of the molecular interactions at the core of the Sulfinol-D solvent system. It is intended for researchers, scientists, and professionals in fields where gas purification and solvent chemistry are critical. This document details the fundamental principles of operation, presents available quantitative data, outlines relevant experimental protocols, and provides visualizations of the key processes and interactions.

Core Components and Their Roles

The efficacy of the Sulfinol-D system stems from the synergistic action of its three primary components:

• Sulfolane (Tetrahydrothiophene-1,1-dioxide): As a polar aprotic solvent, sulfolane is responsible for the physical absorption of acid gases.[1][4] Its high solubility for a wide range of compounds, including organic sulfur compounds, allows for their physical dissolution into the solvent bulk.[1] This physical absorption is particularly effective at high acid gas partial pressures.

• Di-isopropanolamine (DIPA): DIPA is a secondary alkanolamine that provides the chemical absorption capability of the solvent.[1] It selectively reacts with acid gases, primarily H₂S and CO₂, through acid-base reactions to form heat-labile salts.[1][5] This chemical reaction is highly efficient, especially at low acid gas concentrations.

• Water: Water acts as a reaction medium, facilitating the ionization of DIPA and the subsequent chemical reactions with acid gases. It also influences the physical properties of the solvent, such as viscosity and density.[3]

The interplay between the physical solvency of sulfolane and the chemical reactivity of DIPA allows the Sulfinol-D process to achieve high acid gas removal efficiencies across a wide range of operating conditions.

Molecular Interactions and Mechanisms

The removal of acid gases in the Sulfinol-D system is a complex process involving a combination of physical dissolution and chemical reactions.

Physical Absorption by Sulfolane

Acid gases, particularly those with higher molecular weights like COS and mercaptans, are physically absorbed into the bulk sulfolane. This process is governed by Henry's Law, where the amount of dissolved gas is proportional to its partial pressure in the gas phase. The high polarity of sulfolane contributes to its effectiveness as a physical solvent for these polarizable acid gas molecules.

Chemical Reaction with DIPA

The primary chemical interaction involves the reaction of H₂S and CO₂ with DIPA.

• Reaction with H₂S: As a weak acid, H₂S reacts with the basic DIPA in an acid-base neutralization reaction to form a protonated amine and a hydrosulfide (B80085) salt.

  R₂NH + H₂S ⇌ R₂NH₂⁺ + HS⁻

• Reaction with CO₂: The reaction of CO₂ with a secondary amine like DIPA proceeds through a zwitterionic intermediate to form a carbamate.

  R₂NH + CO₂ ⇌ R₂N⁺HCOO⁻ (Zwitterion) R₂N⁺HCOO⁻ + R₂NH ⇌ R₂NCOO⁻ + R₂NH₂⁺ (Carbamate)

The presence of water is crucial for these reactions as it helps to stabilize the ionic species formed.

Hydrolysis of Carbonyl Sulfide (COS)

Sulfinol-D is also capable of removing COS. This is achieved through a combination of physical absorption in sulfolane and subsequent hydrolysis, which is catalyzed by the presence of DIPA.[1]

COS + H₂O ⇌ H₂S + CO₂

The resulting H₂S and CO₂ are then removed by reaction with DIPA.

Quantitative Data

While specific proprietary data on the performance of Sulfinol-D is extensive within operating companies, publicly available quantitative data on the fundamental molecular interactions is more limited. The following tables summarize some of the key physical and operational parameters found in the literature.

Table 1: Typical Composition of Sulfinol-D Solvent [1]

Component	Concentration (wt%)
Sulfolane	40 - 60
Di-isopropanolamine (DIPA)	30 - 45
Water	5 - 15

Table 2: Physical Properties of a Sulfinol Absorber Tray

This data is illustrative and based on a specific case study. Actual values will vary with operating conditions.

Tray	Liquid Temp (°C)	Gas Temp (°C)	Pressure (bara)	Solvent Viscosity (cP)	Solvent Density ( kg/m ³)	Gas Density ( kg/m ³)
Bottom	73.6	72.4	15.98	6.108	1105.7	6.38
2	72.0	72.0	15.96	5.55	1103.1	6.30

Table 3: Thermodynamic Data for H₂S in Aqueous DIPA Solutions

Note: This data is for the binary DIPA-water system and serves as an approximation for the behavior in the ternary Sulfinol-D system.

DIPA (wt%)	Temperature (K)	H₂S Partial Pressure (kPa)	H₂S Loading (mol H₂S/mol DIPA)
10	322	10 - 100	0.1 - 0.8
20	322	5 - 80	0.1 - 0.9
35	322	2 - 60	0.1 - 0.95
10	353	20 - 150	0.1 - 0.7
20	353	10 - 120	0.1 - 0.8
35	353	5 - 90	0.1 - 0.85

Experimental Protocols

Characterizing the molecular interactions within the Sulfinol-D system requires a suite of analytical techniques. The following sections provide detailed, albeit generalized, protocols for key experiments.

Gas Solubility Measurement

Objective: To determine the physical solubility of acid gases (CO₂, H₂S, COS) in the Sulfinol-D solvent as a function of pressure and temperature.

Methodology: Pressure Decay Method

• Apparatus: A high-pressure equilibrium cell equipped with a magnetic stirrer, pressure transducer, and temperature controller.

• Solvent Preparation: Prepare a Sulfinol-D solution with the desired composition (e.g., 40 wt% Sulfolane, 45 wt% DIPA, 15 wt% Water). Degas the solvent under vacuum to remove any dissolved air.

• Loading the Cell: Introduce a known volume of the degassed Sulfinol-D solvent into the equilibrium cell.

• Pressurization: Purge the headspace of the cell with the target acid gas and then pressurize it to the desired initial pressure.

• Equilibration: Stir the solvent vigorously to facilitate gas-liquid mass transfer. Monitor the pressure inside the cell. The pressure will decrease as the gas dissolves into the solvent.

• Data Acquisition: Record the pressure and temperature inside the cell until a stable equilibrium pressure is reached.

• Calculation: The amount of gas dissolved is calculated from the pressure drop using the ideal gas law, accounting for the vapor pressure of the solvent. The solubility is typically expressed as moles of gas per mole of solvent or as a Henry's Law constant.

• Repeat: Repeat the experiment at different temperatures and initial pressures to determine the temperature and pressure dependency of the solubility.

Reaction Kinetics Analysis

Objective: To determine the rate constants for the chemical reactions between acid gases and DIPA in the Sulfinol-D solvent.

Methodology: Wetted-Wall Column

• Apparatus: A wetted-wall column where a thin film of the Sulfinol-D solvent flows down the inside of a vertical tube, providing a well-defined gas-liquid interfacial area. The column is enclosed in a jacket for temperature control.

• Solvent and Gas Flow: The degassed Sulfinol-D solvent is introduced at the top of the column and flows down as a thin film. The acid gas, diluted with an inert gas to a known concentration, is passed through the column counter-currently or co-currently.

• Sampling: The liquid and gas streams are sampled at the inlet and outlet of the column.

• Analysis: The concentration of the acid gas in the liquid phase is determined by titration or other suitable analytical methods. The gas phase concentrations are measured using a gas chromatograph (GC).

• Calculation of Reaction Rate: The rate of absorption is calculated from the change in concentration of the acid gas in the liquid or gas phase and the known interfacial area and contact time. By applying appropriate mass transfer and reaction models (e.g., film theory), the pseudo-first-order or second-order reaction rate constants can be determined.

• Varying Conditions: The experiment is repeated at different DIPA concentrations, temperatures, and acid gas partial pressures to determine the activation energy and the order of the reaction with respect to each component.

Spectroscopic Analysis (FTIR and NMR)

Objective: To identify the species formed upon the reaction of acid gases with the Sulfinol-D solvent and to study the changes in the molecular environment.

Methodology: In-situ FTIR/NMR Spectroscopy

• FTIR (Fourier Transform Infrared) Spectroscopy:

  • Sample Cell: A high-pressure, temperature-controlled attenuated total reflectance (ATR) cell is used.

  • Background Spectrum: A background spectrum of the pure Sulfinol-D solvent is recorded.

  • Gas Introduction: The acid gas is introduced into the cell containing the solvent.

  • Spectral Acquisition: FTIR spectra are recorded over time as the reaction proceeds.

  • Analysis: The formation of new absorption bands corresponding to carbamates, bicarbonates, and protonated amines can be observed. The change in the intensity of these bands over time can provide qualitative kinetic information.

• NMR (Nuclear Magnetic Resonance) Spectroscopy:

  • Sample Preparation: A sample of Sulfinol-D is placed in a high-pressure NMR tube.

  • Initial Spectrum: A ¹H and ¹³C NMR spectrum of the pure solvent is recorded.

  • Gas Introduction: A known amount of the acid gas is introduced into the NMR tube.

  • Spectral Acquisition: NMR spectra are acquired at different time intervals.

  • Analysis: Changes in the chemical shifts of the protons and carbons in DIPA and the appearance of new signals corresponding to the reaction products (e.g., carbamate) provide information about the reaction mechanism and the equilibrium position. Quantitative NMR can be used to determine the concentration of different species at equilibrium.

Calorimetry

Objective: To measure the heat of absorption (enthalpy) of the acid gas dissolution and reaction in the Sulfinol-D solvent.

Methodology: Isothermal Titration Calorimetry (ITC) or Reaction Calorimetry

• Apparatus: A sensitive reaction calorimeter capable of measuring small heat changes.

• Solvent Loading: The calorimeter cell is filled with a known amount of the Sulfinol-D solvent.

• Gas Injection: A known amount of the acid gas is injected into the solvent at a constant temperature.

• Heat Measurement: The heat released or absorbed during the absorption and reaction is measured by the calorimeter.

• Calculation of Enthalpy: The enthalpy of absorption is calculated from the measured heat and the number of moles of gas absorbed.

• Titration: For ITC, successive injections of the gas are made until the solvent is saturated, allowing for the determination of the binding constant and stoichiometry in addition to the enthalpy.

Visualizations of Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key aspects of the Sulfinol-D process and the underlying molecular interactions.

References

• 1. researchgate.net [researchgate.net]
• 2. netl.doe.gov [netl.doe.gov]
• 3. Sulfinol | netl.doe.gov [netl.doe.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Solubility of H2S and CO2 in Sulfinol-D

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂) in Sulfinol-D, a widely used solvent in industrial gas treating processes. The information is curated for researchers, scientists, and professionals in drug development who require a thorough understanding of the physicochemical interactions between these gases and the Sulfinol-D solvent system. This document details the experimental data, methodologies for solubility determination, and the underlying chemical and physical absorption mechanisms.

Introduction to Sulfinol-D

Sulfinol-D is a proprietary solvent mixture renowned for its efficacy in removing acid gases, such as H₂S and CO₂, from natural and industrial gas streams. It is a hybrid solvent, combining both a chemical and a physical solvent, which imparts a broader range of operational advantages compared to purely chemical or physical absorbents.

The typical composition of Sulfinol-D consists of:

• Diisopropanolamine (B56660) (DIPA): A chemical solvent that reacts with the acid gases.

• Sulfolane (B150427) (Tetrahydrothiophene dioxide): A physical solvent that enhances the physical absorption of the gases.

• Water: Which acts as a medium for the chemical reactions and influences the physical properties of the solvent.

A common formulation of Sulfinol-D is a mixture of 40% by weight DIPA, 40% by weight sulfolane, and 20% by weight water. This combination allows for high acid gas loading capacity and efficient regeneration, making it a cost-effective solution for gas sweetening applications.[1][2] The presence of sulfolane also aids in the removal of other sulfur compounds like mercaptans.[1]

Quantitative Solubility Data

The solubility of H₂S and CO₂ in Sulfinol-D is a critical parameter for designing and optimizing gas treating processes. The following tables summarize the experimental solubility data from the seminal work of Isaacs, Otto, and Mather (1977), which remains a key reference in this field. The data pertains to a Sulfinol-D solution with a composition of 40 wt% DIPA, 40 wt% sulfolane, and 20 wt% water.

Table 1: Solubility of Carbon Dioxide (CO₂) in Sulfinol-D

Temperature (°C)	Partial Pressure of CO₂ (kPa)	Mole Ratio (moles CO₂ / moles DIPA)
40	2.4	0.074
40	4.6	0.083
40	8.3	0.119
40	14.1	0.150
40	24.1	0.243
40	40.0	0.352
40	63.7	0.510
40	108.9	0.733
40	179.9	0.929
40	344.7	1.283
40	1748.8	1.988
100	2.6	0.148
100	21.0	0.251
100	50.3	0.370
100	100.6	0.505
100	193.0	0.686
100	413.6	0.963
100	1034.2	1.378
100	2413.1	1.930
100	5688.0	2.822

Table 2: Solubility of Hydrogen Sulfide (H₂S) in Sulfinol-D

Temperature (°C)	Partial Pressure of H₂S (kPa)	Mole Ratio (moles H₂S / moles DIPA)
40	4.6	0.219
40	10.0	0.320
40	19.3	0.431
40	36.5	0.551
40	65.5	0.670
40	113.7	0.778
40	203.4	0.881
40	358.5	0.975
40	661.9	1.077
40	1206.5	1.201
40	2137.3	1.371
40	3861.8	1.632
100	10.5	0.153
100	25.4	0.231
100	55.8	0.332
100	111.0	0.450
100	213.7	0.582
100	413.6	0.730
100	792.9	0.893
100	1447.8	1.066
100	2551.0	1.272
100	3833.4	1.488

Physical Properties of Sulfinol-D Components and Mixtures

The physical properties of Sulfinol-D, such as density and viscosity, are crucial for equipment design and process modeling. The following table presents data for aqueous mixtures of diisopropanolamine and sulfolane.

Table 3: Density and Viscosity of Aqueous Mixtures of DIPA and Sulfolane [3][4]

Temperature (K)	Mass % DIPA	Mass % Sulfolane	Density (g/cm³)	Viscosity (mPa·s)
303.15	10	10	1.033	2.15
313.15	10	10	1.027	1.65
323.15	10	10	1.021	1.29
333.15	10	10	1.015	1.03
343.15	10	10	1.008	0.84
303.15	20	20	1.063	4.31
313.15	20	20	1.057	3.12
323.15	20	20	1.050	2.34
333.15	20	20	1.043	1.80
343.15	20	20	1.036	1.42
303.15	40	0	1.015	5.43
313.15	40	0	1.008	3.65
323.15	40	0	1.001	2.56
333.15	40	0	0.994	1.86
343.15	40	0	0.987	1.40
303.15	0	16.5	1.055	1.85
313.15	0	16.5	1.049	1.45
323.15	0	16.5	1.042	1.15
333.15	0	16.5	1.035	0.93
343.15	0	16.5	1.028	0.77

Note: The data from Kelayeh et al. (2011) covers a range of concentrations. The table presents a selection of this data.

Experimental Protocols

The determination of gas solubility in a liquid solvent like Sulfinol-D requires a precise and well-controlled experimental setup. The following is a detailed description of the methodology adapted from the work of Isaacs, Otto, and Mather (1977).

Experimental Apparatus

A vapor-liquid equilibrium (VLE) apparatus is employed for the solubility measurements. The core of the setup consists of a high-pressure equilibrium cell, often a Jerguson gauge, which allows for visual observation of the gas-liquid interface. This cell is housed within a constant temperature air bath to maintain isothermal conditions. The temperature is precisely measured using calibrated thermocouples. The pressure within the cell is monitored with a high-accuracy Heise bourdon tube gauge. A magnetic pump is used to circulate the gas phase from a reservoir at the top of the cell to the bottom, bubbling it through the liquid to ensure equilibrium is reached.

Materials

• Sulfinol-D solution: Prepared by mixing diisopropanolamine (DIPA), sulfolane, and deionized water in the desired weight proportions (e.g., 40:40:20).

• Gases: High-purity hydrogen sulfide (H₂S) and carbon dioxide (CO₂).

Experimental Procedure

• Preparation: The equilibrium cell is thoroughly cleaned and evacuated. A known volume of the Sulfinol-D solution is then charged into the cell.

• Pressurization: The cell is brought to the desired temperature. The acid gas (H₂S or CO₂) is then introduced into the cell to the desired pressure.

• Equilibration: The gas circulation pump is started to bubble the gas through the liquid solvent. The system is allowed to reach equilibrium, which is typically indicated by a stable pressure reading over an extended period (e.g., 8 hours).

• Sampling and Analysis:

  • Vapor Phase: A sample of the vapor phase is withdrawn from the top of the cell and analyzed using a gas chromatograph (GC) to determine its composition. This allows for the calculation of the partial pressure of the acid gas.

  • Liquid Phase: A sample of the liquid phase is withdrawn from the bottom of the cell and introduced into a solution of sulfuric acid (e.g., 7 M H₂SO₄). The acid reacts with the amine-gas complex, liberating the absorbed acid gas. The evolved gas is collected in a buret, and its volume, temperature, and pressure are measured. These P-V-T data are used to calculate the amount of dissolved gas and subsequently the mole ratio of the acid gas to DIPA in the liquid phase.

Safety Precautions for Handling Hydrogen Sulfide

Hydrogen sulfide is an extremely toxic and flammable gas.[5] All experiments involving H₂S must be conducted in a well-ventilated fume hood.[5] Personal protective equipment (PPE), including safety goggles, flame-resistant lab coats, and appropriate gloves (e.g., butyl rubber for high volume applications), must be worn.[5] A calibrated H₂S gas detector should be in place to monitor the ambient air for any leaks.[6] A detailed emergency response plan should be established, and personnel should be trained on the hazards of H₂S and the proper emergency procedures.[7][8]

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of gas solubility in Sulfinol-D.

Caption: Experimental workflow for determining gas solubility in Sulfinol-D.

Absorption Mechanism

The absorption of H₂S and CO₂ in Sulfinol-D involves a combination of physical and chemical processes.

Caption: Dual mechanism of H₂S and CO₂ absorption in Sulfinol-D.

At high partial pressures, the physical absorption by sulfolane becomes a significant contributor to the overall solubility. Concurrently, the diisopropanolamine (DIPA) reacts with the acid gases in the aqueous phase. The reaction with H₂S is a rapid acid-base reaction, while the reaction with CO₂ is generally slower. This difference in reaction kinetics can be exploited for selective H₂S removal in certain process configurations.[1]

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. Sulfinol | netl.doe.gov [netl.doe.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. purdue.edu [purdue.edu]
• 6. researchgate.net [researchgate.net]
• 7. hsi.com [hsi.com]
• 8. hazwopercenter.com [hazwopercenter.com]

Protocols & Analytical Methods

Application of Sulfinol-D in Natural Gas Sweetening: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of Sulfinol-D for the sweetening of natural gas. It includes detailed process descriptions, quantitative performance data, and experimental protocols relevant for research and process development.

Introduction to Sulfinol-D

The Sulfinol process is a widely used technology in the oil and gas industry for the removal of acid gases, primarily hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂), from sour natural gas streams.[1] The "D" designation in Sulfinol-D indicates the use of di-isopropanolamine (DIPA) as the primary chemical solvent.[1] This process is a hybrid system, combining a chemical solvent (DIPA) with a physical solvent, Sulfolane (tetrahydrothiophene dioxide), and water.[1][2] This unique formulation allows for the simultaneous removal of a broad range of sulfur compounds, including mercaptans (RSH), carbonyl sulfide (COS), and carbon disulfide (CS₂), in addition to H₂S and CO₂.[1]

The combination of chemical and physical absorption mechanisms offers several advantages over traditional amine-based processes. These include a higher acid gas loading capacity, which can reduce the required solvent circulation rate and, consequently, lower both capital and operating expenditures.[3] The Sulfinol-D process is particularly well-suited for applications where the removal of organic sulfur compounds is a key requirement to meet stringent pipeline and sales gas specifications.[1]

Process Description

The Sulfinol-D process operates on a continuous, closed-loop absorption-regeneration cycle. The fundamental steps are as follows:

• Absorption: Sour natural gas is brought into counter-current contact with the lean Sulfinol-D solvent in an absorption tower (contactor). The acidic components (H₂S, CO₂, mercaptans, etc.) are absorbed by the solvent. The treated, or "sweet," gas exits the top of the absorber.

• Heat Exchange: The now "rich" solvent, laden with acid gases, is preheated by the hot, regenerated lean solvent in a heat exchanger. This conserves energy by reducing the heat required in the regeneration step.

• Regeneration (Stripping): The preheated rich solvent is fed to the top of a regeneration tower (stripper). Here, the application of heat, typically through a reboiler at the bottom of the tower, reverses the absorption reactions. The absorbed acid gases are liberated from the solvent.

• Cooling: The hot, regenerated "lean" solvent is cooled, first in the lean-rich heat exchanger and then typically in a final cooler, before being pumped back to the absorber to repeat the cycle.

• Acid Gas Handling: The liberated acid gas stream from the top of the regenerator is cooled to condense any water vapor, and is then typically sent to a sulfur recovery unit (e.g., a Claus plant) for further processing.[2]

Quantitative Performance Data

The performance of the Sulfinol-D process is dependent on various factors including the composition of the sour gas, operating pressure and temperature, and the specific formulation of the solvent. The following tables summarize typical performance data.

Table 1: Typical Operating Conditions for Sulfinol-D Process

Parameter	Absorber	Regenerator
Temperature	40 - 80 °C	120 - 150 °C
Pressure	10 - 80 barg	1.5 - 2.0 barg

Table 2: Typical Sulfinol-D Solvent Composition

Component	Concentration (wt%)
Di-isopropanolamine (DIPA)	35 - 45%
Sulfolane	35 - 45%
Water	15 - 25%

Table 3: Performance Data for Acid Gas Removal

Parameter	Inlet Gas Concentration	Sweet Gas Specification	Removal Efficiency
H₂S	Varies (ppmv to >10 mol%)	< 4 ppmv	> 99.9%
CO₂	Varies (ppmv to >20 mol%)	< 50 ppmv	Varies based on process design
Total Sulfur	Varies	< 40 ppmv	> 99%
Mercaptans (RSH)	Varies	Significantly reduced	High
Carbonyl Sulfide (COS)	Varies	Significantly reduced	High

Table 4: Example of CO₂ Loading in Sulfinol-D Solvent [4]

Parameter	Test Run	Design	Future
Treated Gas CO₂ (mol %)	0.42	0.05	0.05
Circulation (T/D)	9,600	7,400	9,000
DIPA concentration (wt %)	43	45	45
Sulfolane concentration (wt %)	46	40	40
Water concentration (wt %)	11	15	15
CO₂ Lean Amine Loading (mol/mol)	0.025	0.003	0.003
CO₂ Rich Amine Loading (mol/mol)	0.31	0.33	0.29

Experimental Protocols

The following protocols provide a general framework for laboratory or pilot-scale evaluation of the Sulfinol-D process for natural gas sweetening.

Materials and Equipment

• Sulfinol-D Solvent Components:

  • Di-isopropanolamine (DIPA), technical grade

  • Sulfolane (tetrahydrothiophene dioxide), technical grade

  • Deionized water

• Gases:

  • Sour gas mixture (containing known concentrations of CH₄, H₂S, CO₂, and potentially mercaptans)

  • Nitrogen (for purging and inerting)

• Equipment:

  • Jacketed glass or stainless steel absorption column (packed or trayed)

  • Jacketed glass or stainless steel regeneration column (stripper) with a reboiler

  • Lean/rich solvent heat exchanger

  • Lean solvent cooler

  • High-pressure liquid pump for solvent circulation

  • Mass flow controllers for gas feeds

  • Back pressure regulator to maintain system pressure

  • Gas-liquid separator

  • Sampling ports for gas and liquid streams

  • Analytical equipment (e.g., Gas Chromatograph with a Flame Photometric Detector (FPD) and/or Thermal Conductivity Detector (TCD))

Safety Precautions

• Sulfinol-D and its components can be irritating to the skin and eyes and may be harmful if inhaled or ingested.[5] Always consult the Safety Data Sheets (SDS) for DIPA and Sulfolane before handling.[5][6][7]

• Work in a well-ventilated area, preferably a fume hood, especially when handling the solvent at elevated temperatures.[5]

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[5]

• H₂S is a highly toxic and flammable gas. The experimental setup must be located in an area with an H₂S detection and alarm system.

• The system will be operated at elevated pressures and temperatures. Ensure all equipment is pressure-rated and that appropriate pressure relief devices are installed.

Solvent Preparation

• In a well-ventilated area, carefully weigh the required amounts of deionized water, DIPA, and Sulfolane to achieve the desired composition (e.g., 40 wt% DIPA, 40 wt% Sulfolane, 20 wt% water).[1]

• In a suitable container, slowly add the DIPA to the water while stirring. The solution may warm up.

• Once the DIPA is fully dissolved, slowly add the Sulfolane to the aqueous DIPA solution while continuing to stir until a homogenous solution is obtained.

Experimental Procedure

• System Startup:

  • Thoroughly leak-test the entire experimental setup with an inert gas (e.g., nitrogen) at a pressure slightly above the intended operating pressure.

  • Circulate the prepared Sulfinol-D solvent through the system at the desired flow rate.

  • Bring the absorber and regenerator to their respective operating temperatures and pressures.

• Gas Sweetening:

  • Introduce the sour gas stream into the bottom of the absorption column at a controlled flow rate.

  • Allow the system to reach steady-state, which can be determined by stable temperature, pressure, and gas composition readings at the absorber outlet.

• Sampling and Analysis:

  • Once at steady-state, collect samples of the inlet sour gas, outlet sweet gas, rich solvent, and lean solvent.

  • Analyze the gas samples using a Gas Chromatograph (GC) to determine the concentrations of H₂S, CO₂, mercaptans, and other components.

  • Analyze the liquid samples to determine the acid gas loading (moles of acid gas per mole of DIPA). This can be done by titration or more advanced techniques like ion chromatography.

• Data Collection:

  • Record all operating parameters, including temperatures, pressures, gas and liquid flow rates, and analytical results.

• System Shutdown:

  • Stop the flow of sour gas and purge the system with an inert gas.

  • Cool down the system and depressurize it safely.

  • Properly store or dispose of the used solvent according to institutional guidelines.

Visualizations

The following diagrams illustrate the logical flow of the Sulfinol-D process and a typical experimental workflow.

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. Sulfinol | netl.doe.gov [netl.doe.gov]
• 3. Mercaptan Removal Technology | Shell Catalysts & Technologies | Shell Global [shell.com]
• 4. scribd.com [scribd.com]
• 5. magnumsolvent.com [magnumsolvent.com]
• 6. fishersci.com [fishersci.com]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]

Application Notes and Protocols for Selective H2S Removal Using Sulfinol-D

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sulfinol-D process is a well-established and versatile gas treating technology used for the removal of acidic components from sour gas streams. It is a hybrid process, combining both a chemical and a physical solvent, which offers significant advantages in terms of removal efficiency, energy consumption, and operational flexibility. This document provides detailed application notes and experimental protocols for the use of Sulfinol-D, with a specific focus on the selective removal of hydrogen sulfide (B99878) (H₂S).

The Sulfinol-D solvent is a mixture of a secondary amine, diisopropanolamine (B56660) (DIPA), a physical solvent, Sulfolane (tetrahydrothiophene dioxide), and water.[1][2] This unique composition allows for the simultaneous chemical reaction of H₂S and carbon dioxide (CO₂) with DIPA and the physical absorption of these acid gases, as well as other sulfur compounds like mercaptans and carbonyl sulfide (COS), into the Sulfolane.[1][3] While often utilized for bulk acid gas removal, the operational parameters of the Sulfinol-D process can be adjusted to favor the selective removal of H₂S over CO₂, which is critical in applications where a specific H₂S to CO₂ ratio is required for downstream processes, such as in the feed to a Claus sulfur recovery unit.[1][4]

Data Presentation

The performance of the Sulfinol-D process is influenced by various factors including the composition of the sour gas, operating temperature and pressure, and the solvent circulation rate. The following tables summarize typical performance data for Sulfinol-D in selective H₂S removal applications.

Table 1: Typical Composition of Sulfinol-D Solvent

Component	Typical Concentration (wt%)
Diisopropanolamine (DIPA)	40 - 45%
Sulfolane	40 - 45%
Water	10 - 20%

Table 2: Performance Data for Selective H₂S Removal with Sulfinol-D

Parameter	Value	Reference
H₂S Removal Efficiency	> 99%	[1]
Treated Gas H₂S Specification	< 4 ppmv	[1]
CO₂ Slip	Variable, can be optimized	[4]
H₂S Selectivity	Moderate, dependent on operating conditions	[1][4]
Operating Pressure	Wide range, up to 80 bar	[1]
Lean Solvent Temperature	45 - 50 °C	[5]
Acid Gas Loading Capacity	High	[2]

Table 3: Comparison of Sulfinol-D with other Solvents

Solvent	H₂S Removal Efficiency	CO₂ Co-absorption	Key Advantages	Key Disadvantages
Sulfinol-D	> 99%	Moderate	High acid gas loading, good for mercaptan removal.	Lower H₂S selectivity compared to tertiary amines.
Aqueous MDEA	> 98%	Low	High H₂S selectivity.	Lower acid gas loading capacity.
Aqueous MEA	> 99%	High	High reactivity.	High energy consumption for regeneration, corrosive.

Experimental Protocols

The following protocols outline the methodology for evaluating the performance of Sulfinol-D for selective H₂S removal in a laboratory or pilot plant setting.

Protocol 1: Experimental Setup for Selective H₂S Absorption

A typical experimental setup for evaluating the selective absorption of H₂S consists of a gas delivery system, a gas-liquid contactor (e.g., a packed column or a stirred tank reactor), a solvent regeneration system, and analytical instrumentation for gas and liquid phase analysis.

1. Gas Delivery System:

• Mass flow controllers are used to accurately blend a synthetic sour gas mixture containing known concentrations of H₂S, CO₂, and a carrier gas (e.g., nitrogen).

2. Gas-Liquid Contactor:

• A packed column with a known packing material and height is commonly used to simulate industrial absorption towers.
• The temperature and pressure of the contactor should be carefully controlled to match the desired operating conditions.

3. Solvent Regeneration System:

• A reboiler is used to heat the rich solvent to strip the absorbed acid gases.
• A condenser is used to cool the overhead vapors and recover any vaporized solvent.

4. Analytical Instrumentation:

• Gas chromatographs (GC) equipped with a thermal conductivity detector (TCD) and/or a flame photometric detector (FPD) are used to analyze the composition of the inlet and outlet gas streams.
• Wet chemistry methods or specialized analyzers can be used to determine the H₂S and CO₂ loading in the lean and rich solvent.

Protocol 2: Procedure for Performance Evaluation

• Solvent Preparation: Prepare the Sulfinol-D solvent with the desired composition by mixing the appropriate amounts of DIPA, Sulfolane, and deionized water.

• System Startup:

  • Circulate the lean Sulfinol-D solvent through the contactor and regeneration system.

  • Establish the desired operating temperature and pressure in the contactor.

  • Introduce the synthetic sour gas mixture into the bottom of the contactor at a controlled flow rate.

• Steady-State Operation: Allow the system to reach steady-state, which is typically indicated by stable outlet gas concentrations and solvent loadings.

• Sampling and Analysis:

  • Collect samples of the inlet and outlet gas streams and analyze their composition using gas chromatography.

  • Collect samples of the lean and rich solvent and determine their acid gas loadings.

• Data Calculation:

  • H₂S Removal Efficiency (%): ((H₂S_inlet - H₂S_outlet) / H₂S_inlet) * 100

  • CO₂ Co-absorption (Slip) (%): (CO₂_outlet / CO₂_inlet) * 100

  • H₂S Selectivity: A common measure is the ratio of the moles of H₂S absorbed to the moles of CO₂ absorbed.

Protocol 3: Analytical Methods

• Gas Phase Analysis:

  • ASTM D4084: Standard Test Method for Analysis of Hydrogen Sulfide in Gaseous Fuels (Lead Acetate Reaction Rate Method).

  • Gas Chromatography (GC): A GC with a suitable column and detector (TCD or FPD) can be used for the simultaneous analysis of H₂S and CO₂.

• Liquid Phase Analysis:

  • Titration Methods: Acid-base titration can be used to determine the total acid gas loading in the solvent.

  • Ion Chromatography: Can be used to determine the concentration of different ionic species in the solvent.

Mandatory Visualizations

Sulfinol-D Process Workflow

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. scribd.com [scribd.com]
• 3. Mercaptan Removal Technology | Shell Catalysts & Technologies | Shell Global [shell.com]
• 4. docs.nrel.gov [docs.nrel.gov]
• 5. scribd.com [scribd.com]

Application Notes and Protocols for Laboratory-Scale Sulfinol-D Absorption Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction to the Sulfinol-D Process

The Sulfinol-D process is a widely used regenerative solvent process for the removal of acidic gases such as hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂) from sour gas streams.[1] It is a hybrid process that utilizes a mixed solvent consisting of a chemical solvent, Diisopropanolamine (DIPA), and a physical solvent, Sulfolane (B150427) (tetrahydrothiophene 1,1-dioxide), in an aqueous solution.[1] This combination allows for both chemical reaction and physical absorption of acid gases, offering high removal efficiency and the ability to also remove other sulfur compounds like mercaptans.[1]

A typical composition of the Sulfinol-D solvent is a mixture of DIPA (40-60%), Sulfolane (10-60%), and water (<30%).[2] The presence of Sulfolane enhances the physical absorption of acid gases and increases the overall solvent capacity.[3] This application note provides a detailed protocol for setting up and conducting laboratory-scale experiments to evaluate the absorption performance of the Sulfinol-D solvent.

Health and Safety

2.1. Component Hazards:

• Diisopropanolamine (DIPA): May cause skin and eye irritation.[2]

• Sulfolane: May cause eye and skin irritation. The toxicological properties have not been fully investigated.[2]

• Hydrogen Sulfide (H₂S): Extremely toxic and flammable gas.

• Carbon Dioxide (CO₂): Asphyxiant at high concentrations.

2.2. Safety Precautions:

• All experimental work must be conducted in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety goggles, lab coat, and chemically resistant gloves, must be worn at all times.

• H₂S and CO₂ gas detectors should be in place and calibrated.

• Emergency procedures for gas leaks and chemical spills must be established and understood by all personnel.

• Refer to the Safety Data Sheets (SDS) for DIPA and Sulfolane for detailed handling and emergency information.[2]

2.3. Waste Disposal:

• Spent Sulfinol-D solution and any contaminated materials should be collected in designated, labeled, and sealed containers.

• Disposal of chemical waste must follow institutional and local environmental regulations.[4][5][6][7]

Experimental Setup

A laboratory-scale gas absorption experiment can be conducted using a setup consisting of a gas delivery system, a stirred tank reactor or a packed column, a temperature control system, and analytical instrumentation for gas and liquid phase analysis.

3.1. Equipment and Materials:

• Gas Cylinders: Certified gas mixtures of H₂S/N₂ and CO₂/N₂ (or a single mixture of H₂S/CO₂/N₂), and pure N₂ for purging.

• Mass Flow Controllers (MFCs): To accurately control the flow rates of the inlet gases.

• Gas Sparger/Diffuser: To ensure good gas dispersion in the solvent.

• Stirred Tank Reactor: A jacketed glass reactor with a magnetic stirrer or overhead stirrer.

• Packed Column: A glass column with packing material (e.g., Raschig rings) for continuous flow experiments.

• Thermostatic Water Bath: To control the temperature of the reactor or column.

• Gas Chromatograph (GC): Equipped with a Thermal Conductivity Detector (TCD) or a Flame Ionization Detector (FID) for analyzing the composition of the inlet and outlet gas streams.

• pH Meter and Electrodes: For measuring the pH of the solvent.

• Titration Equipment: Burettes, pipettes, and indicators for determining the acid gas loading in the solvent.

• High-Performance Liquid Chromatograph (HPLC) or Gas Chromatograph (GC): For analyzing the composition of the Sulfinol-D solvent.[8][9]

Experimental Protocols

4.1. Preparation of Sulfinol-D Solvent:

• In a fume hood, carefully weigh the required amounts of Diisopropanolamine (DIPA), Sulfolane, and deionized water to achieve the desired composition (e.g., 45 wt% DIPA, 40 wt% Sulfolane, 15 wt% water).

• In a suitable glass container, add the water first, followed by the DIPA, and finally the Sulfolane.

• Stir the mixture gently with a magnetic stirrer until a homogeneous solution is obtained.

• Allow the solution to cool to room temperature before use.

4.2. Protocol for Absorption Experiment in a Stirred Tank Reactor (Batch Liquid Phase):

• System Setup:

  • Assemble the stirred tank reactor system in a fume hood.

  • Connect the gas inlet line from the mass flow controllers to the gas sparger in the reactor.

  • Connect the gas outlet line from the reactor to the gas chromatograph for analysis and then to a suitable scrubbing system or exhaust.

  • Circulate water from the thermostatic bath through the reactor jacket to maintain the desired temperature (e.g., 40°C).

• Experimental Procedure:

  • Charge a known volume of the prepared Sulfinol-D solvent into the reactor.

  • Start the stirrer at a constant speed (e.g., 300 rpm) to ensure good mixing.

  • Purge the reactor headspace with nitrogen (N₂) for 15-20 minutes to remove any air.

  • Start the flow of the sour gas mixture (e.g., 10% CO₂, 1% H₂S in N₂) at a known flow rate (e.g., 1 L/min) into the solvent.

  • Simultaneously, start recording the composition of the outlet gas using the gas chromatograph at regular intervals (e.g., every 5 minutes).

  • Continue the experiment until the outlet gas concentration reaches a steady state, indicating that the solvent is saturated under the given conditions.

  • At the end of the experiment, stop the gas flow and take a sample of the "rich" solvent for analysis of acid gas loading.

4.3. Analytical Protocols:

4.3.1. Analysis of Gas Composition by Gas Chromatography (GC):

• Instrument: Gas Chromatograph with a TCD.

• Column: A packed column suitable for separating H₂S, CO₂, and N₂.

• Carrier Gas: Helium or Argon.

• Temperatures: Injector, oven, and detector temperatures should be optimized for the specific column and analytes.

• Calibration: Calibrate the GC using certified gas standards of known concentrations.

• Analysis: Inject a known volume of the inlet and outlet gas streams into the GC to determine the concentrations of H₂S and CO₂.

4.3.2. Determination of Acid Gas Loading by Titration:

This method determines the amount of H₂S and CO₂ absorbed in the Sulfinol-D solution.

• Total Alkalinity:

  • Pipette a known volume of the lean or rich Sulfinol-D sample into a flask.

  • Add a few drops of a suitable indicator (e.g., methyl orange).

  • Titrate with a standardized solution of hydrochloric acid (HCl) until the endpoint is reached.

  • The total alkalinity is calculated based on the volume of HCl used.

• H₂S Loading:

  • Pipette a known volume of the rich solvent into a flask.

  • Add an excess of a standard iodine solution.

  • Titrate the excess iodine with a standard sodium thiosulfate (B1220275) solution using a starch indicator.

  • The amount of H₂S is calculated from the amount of iodine consumed.

• CO₂ Loading:

  • The CO₂ loading can be determined by the difference between the total acid gas loading (from the change in alkalinity) and the H₂S loading. Alternatively, methods involving precipitation of carbonate followed by titration can be used.[10]

4.3.3. Analysis of Sulfinol-D Solvent Composition:

The concentrations of DIPA and Sulfolane in the aqueous solution can be determined using chromatographic techniques.

• Gas Chromatography (GC): A GC with a Flame Ionization Detector (FID) can be used. The aqueous sample may require derivatization of the DIPA to improve its volatility and chromatographic behavior.[8][9]

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable column and detector (e.g., Refractive Index or UV detector) can also be employed for the analysis of the non-volatile components.

Data Presentation

Quantitative data from the experiments should be summarized in tables for clear comparison and analysis.

Table 1: Experimental Conditions

Parameter	Value	Units
Solvent Composition	45% DIPA / 40% Sulfolane / 15% H₂O	wt%
Solvent Volume	500	mL
Reactor Temperature	40	°C
Stirring Speed	300	rpm
Gas Flow Rate	1	L/min
Inlet Gas Composition	10% CO₂, 1% H₂S, 89% N₂	mol%
Experimental Duration	60	min

Table 2: Gas Phase Analysis Data

Time (min)	Inlet CO₂ (mol%)	Outlet CO₂ (mol%)	CO₂ Removal Efficiency (%)	Inlet H₂S (mol%)	Outlet H₂S (mol%)	H₂S Removal Efficiency (%)
0	10.0	10.0	0	1.0	1.0	0
5	10.0	0.5	95.0	1.0	0.01	99.0
10	10.0	0.8	92.0	1.0	0.01	99.0
20	10.0	1.5	85.0	1.0	0.02	98.0
30	10.0	2.5	75.0	1.0	0.03	97.0
40	10.0	3.8	62.0	1.0	0.05	95.0
50	10.0	5.0	50.0	1.0	0.08	92.0
60	10.0	6.2	38.0	1.0	0.12	88.0

Table 3: Liquid Phase Analysis Data

Solvent Sample	Total Alkalinity (mol/L)	H₂S Loading (mol H₂S / mol DIPA)	CO₂ Loading (mol CO₂ / mol DIPA)
Lean Solvent	2.50	0.01	0.02
Rich Solvent (after 60 min)	1.85	0.25	0.40

Visualizations

Caption: Experimental workflow for Sulfinol-D absorption studies.

Caption: Sulfinol-D absorption mechanism for H₂S and CO₂.

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. magnumsolvent.com [magnumsolvent.com]
• 3. scribd.com [scribd.com]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. danielshealth.com [danielshealth.com]
• 6. ic.ptb.de [ic.ptb.de]
• 7. p2infohouse.org [p2infohouse.org]
• 8. A review of analytical methods for the determination of sulfolane and alkanolamines in environmental studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. uic-europe.com [uic-europe.com]

Application Notes: Pilot Plant Testing of the Sulfinol-D Process

Introduction

The Sulfinol process is a highly effective regenerative technology for the removal of acidic gases such as hydrogen sulfide (B99878) (H₂S), carbon dioxide (CO₂), carbonyl sulfide (COS), and mercaptans from various gas streams.[1][2] The Sulfinol-D variant utilizes a mixed solvent composed of a chemical solvent, Diisopropanolamine (DIPA), and a physical solvent, Sulfolane (tetrahydrothiophene dioxide), in an aqueous solution.[1][3][4] This hybrid nature allows the process to combine the high treating capacity of physical solvents with the ability of chemical solvents to achieve stringent purity specifications.[5] The process is particularly advantageous for treating gases with high acid gas partial pressures and for removing organic sulfur compounds.[1][6]

These notes provide a comprehensive overview and detailed protocols for conducting pilot plant tests of the Sulfinol-D process, aimed at researchers and scientists evaluating this technology for natural gas, synthesis gas, or refinery gas applications.

Principle of Operation

The Sulfinol-D process operates on the principle of combined chemical reaction and physical absorption.

• Chemical Absorption : The alkanolamine component, DIPA (a secondary amine), reacts chemically with the acid gases (H₂S and CO₂). This reaction is highly effective even at low acid gas concentrations.[3]

• Physical Absorption : The organic solvent, Sulfolane, physically absorbs acid gases and other sulfur compounds like mercaptans and COS.[3][6] The efficiency of physical absorption is proportional to the partial pressure of the contaminants.

• Regeneration : The "rich" solvent, loaded with acid gases, is heated in a regeneration column (stripper). The application of heat and steam reverses the chemical reactions and reduces the solubility of the physically absorbed gases, releasing the acid gases and regenerating the "lean" solvent for reuse.[4]

This combination results in a high solvent loading capacity and lower energy requirements for regeneration compared to purely aqueous amine systems.[2][3][4]

Data Presentation

Quantitative data from pilot plant operations are crucial for evaluating process performance. The following tables summarize typical compositions and performance data.

Table 1: Typical Sulfinol-D Solvent Composition

Component	Function	Typical Concentration (wt%)
Sulfolane (Tetrahydrothiophene dioxide)	Physical Solvent	40 - 60%
Diisopropanolamine (DIPA)	Chemical Solvent	30 - 45%

| Water | Solvent & Reaction Medium | 5 - 15%[4] |

Note: A common formulation is 40% DIPA, 40% Sulfolane, and 20% water.[1] The minimum water content is typically kept above 10-15 wt% to prevent foaming and ensure CO₂ absorption efficiency.[3][7]

Table 2: Example Pilot Plant Operating Conditions (Design vs. Test Run)

Parameter	Unit	Design Value	Test Run Value
Sour Gas Feed
Flow Rate	MMSCFD	100	95
Temperature	°C	40	55
Pressure	psia	1000	995
CO₂ Concentration	mol%	5.0	6.5
H₂S Concentration	ppmv	500	520
Lean Solvent
Circulation Rate	US gpm	300	300
Temperature	°C	45	50
CO₂ Loading	mol/mol	0.015	0.025
Regenerator
Reboiler Duty	MMBtu/hr	15	16.5

| Bottoms Temperature | °C | 135 | 138 |

(Data synthesized from typical process descriptions and evaluation reports such as reference[7])

Table 3: Performance Data Summary

Parameter	Unit	Inlet Gas	Treated Gas	Removal Efficiency
H₂S Concentration	ppmv	520	< 4	> 99.2%
CO₂ Concentration	mol%	6.5	< 50 ppmv	> 99.9%

| Total Sulfur | ppmv | ~550 | < 40 | > 92.7% |

(Performance targets are readily attained with the Sulfinol process.[1])

Experimental Protocols

Protocol 1: Pilot Plant Start-up and Stabilization

• Pre-Start-up Checks :

  • Ensure all equipment is clean and pressure-tested.

  • Verify instrumentation (temperature, pressure, flow meters) is calibrated.

  • Confirm safety systems (alarms, emergency shutdowns) are functional.

• Solvent Preparation and Loading :

  • Prepare the Sulfinol-D solvent mixture according to the specified composition (Table 1) in a mixing vessel.

  • Charge the prepared solvent into the process sump.

• System Inerting :

  • Purge the entire pilot plant loop with an inert gas (e.g., nitrogen) to displace all oxygen and prevent potential degradation of the solvent.

• Solvent Circulation :

  • Start the main solvent circulation pump.

  • Establish the target lean solvent circulation rate through the absorber and regenerator.

  • Initiate heating of the regenerator reboiler to bring the solvent to operating temperature.

• Feed Gas Introduction :

  • Once the solvent temperature and circulation are stable, slowly introduce the sour feed gas into the bottom of the absorber column.

  • Gradually increase the gas flow rate to the desired setpoint.

• Stabilization :

  • Monitor key parameters: absorber and regenerator temperatures and pressures, gas and solvent flow rates, and reboiler duty.

  • Allow the plant to operate for a minimum of 8-12 hours to reach a steady state, where key parameters are stable.

Protocol 2: Performance Evaluation at Steady State

• Parameter Monitoring :

  • Continuously log all critical process variables (temperatures, pressures, flow rates) using the plant's data acquisition system.

• Sampling :

  • Collect gas samples from the sour gas inlet and the treated gas outlet.

  • Collect liquid samples of the rich solvent from the absorber bottom and the lean solvent from the regenerator bottom (or after the lean solvent cooler).

• On-line Analysis :

  • Use on-line gas chromatographs (GCs) for continuous monitoring of H₂S and CO₂ concentrations in the inlet and outlet gas streams.

• Off-line Analysis :

  • Gas Samples : Analyze for detailed composition, including hydrocarbons and sulfur species (COS, Mercaptans), using a laboratory GC.

  • Solvent Samples :

    • Determine acid gas loading (moles of acid gas per mole of DIPA) via titration.

    • Analyze for solvent composition (DIPA, Sulfolane, water) to check for degradation or water loss.

    • Measure physical properties like viscosity and density.

• Data Calculation :

  • Calculate removal efficiencies for H₂S, CO₂, and other sulfur compounds.

  • Determine the rich and lean solvent loadings.

  • Calculate the reboiler specific energy consumption (e.g., BTU per pound of acid gas removed).

Protocol 3: Shutdown Procedure

• Stop Gas Flow :

  • Gradually reduce and then stop the flow of sour gas to the absorber.

• System Purge :

  • Purge the gas-side of the plant with inert gas to remove any residual sour gas.

• Cool Down :

  • Shut off the steam supply to the reboiler and allow the system to cool while continuing to circulate the solvent.

• Stop Circulation :

  • Once the solvent has cooled to a safe temperature (e.g., < 60°C), stop the solvent circulation pump.

• Standby or Draining :

  • The plant can be left in a standby condition filled with solvent under a positive nitrogen pressure or drained for maintenance.

Visualizations

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// Connections SourGas -> Absorber [label=""]; Absorber -> TreatedGas [label=""]; Absorber -> RichSolvent [label=""]; RichSolvent -> LeanRichHEX [label="Rich Solvent", color="#EA4335"]; LeanRichHEX -> Regenerator [label="Heated Rich\nSolvent", color="#EA4335"]; Regenerator -> Reboiler [dir=both]; Reboiler -> Regenerator [label="Steam", arrowhead=normal, arrowtail=none]; Regenerator -> RefluxDrum [label="Overhead Vapor"]; RefluxDrum -> AcidGas; RefluxDrum -> Regenerator [label="Reflux"]; Regenerator -> LeanSolvent [label=""]; LeanSolvent -> LeanRichHEX [label="Lean Solvent", color="#4285F4"]; LeanRichHEX -> LeanSolventCooler [label="Hot Lean\nSolvent", color="#4285F4"]; LeanSolventCooler -> LeanSolventPump [label="Cooled Lean\nSolvent", color="#4285F4"]; LeanSolventPump -> Absorber [label=""]; }

Caption: A simplified process flow diagram of the Sulfinol-D acid gas treating unit.

// Nodes Prep [label="1. Pre-Start-up Checks\n& Solvent Preparation", fillcolor="#FBBC05", fontcolor="#202124"]; Startup [label="2. System Start-up\n& Inerting", fillcolor="#FBBC05", fontcolor="#202124"]; Stabilize [label="3. Achieve Steady State\n(Stabilization)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PerformEval [label="4. Performance Evaluation\n(Design Conditions)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Sampling [label="5. Gas & Solvent\nSampling", fillcolor="#34A853", fontcolor="#FFFFFF"]; Analysis [label="6. Sample Analysis\n(GC, Titration)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Sensitivity [label="7. Parametric Sensitivity\nAnalysis (Optional)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Shutdown [label="8. System Shutdown\n& Purge", fillcolor="#EA4335", fontcolor="#FFFFFF"]; DataProcessing [label="9. Data Processing\n& Reporting", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Connections Prep -> Startup; Startup -> Stabilize; Stabilize -> PerformEval; PerformEval -> Sampling; Sampling -> Analysis; PerformEval -> Sensitivity [style=dashed, label="Vary one parameter"]; Sensitivity -> Stabilize [style=dashed, label="Re-stabilize"]; Analysis -> DataProcessing; Sensitivity -> DataProcessing [style=dotted]; PerformEval -> Shutdown [label="After tests"]; Sensitivity -> Shutdown [label="After tests"]; Shutdown -> DataProcessing [style=dotted]; }

Caption: Logical workflow for conducting a comprehensive pilot plant test of the Sulfinol-D process.

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. Mercaptan Removal Technology | Shell Catalysts & Technologies | Shell Global [shell.com]
• 3. scribd.com [scribd.com]
• 4. Sulfinol | netl.doe.gov [netl.doe.gov]
• 5. kinampark.com [kinampark.com]
• 6. arkema.com [arkema.com]
• 7. scribd.com [scribd.com]

Application Notes and Protocols for the Removal of Mercaptans and Organic Sulfur using Sulfinol D

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the use of Sulfinol D in the removal of mercaptans and other organic sulfur compounds from gas streams. Sulfinol D is a proprietary hybrid solvent that combines a chemical solvent, Diisopropanolamine (DIPA), with a physical solvent, sulfolane (B150427), in an aqueous solution. This unique formulation allows for the simultaneous and efficient removal of acid gases (such as H₂S and CO₂) and a broad range of organic sulfur compounds, including mercaptans, carbonyl sulfide (B99878) (COS), and disulfides. These compounds are often detrimental to downstream processes, catalysts, and final product quality. This document outlines the performance characteristics of Sulfinol D, presents available quantitative data on its removal efficiency, and provides a comprehensive experimental protocol for laboratory-scale evaluation.

Introduction

The removal of sulfur compounds from gas streams is a critical step in many industrial processes, including natural gas processing, refinery operations, and synthesis gas production. Mercaptans (R-SH) and other organic sulfur compounds are particularly challenging to remove due to their lower reactivity compared to hydrogen sulfide (H₂S). Traditional amine-based solvents are often ineffective at removing these compounds to the stringent levels required by modern applications.

The Sulfinol D process, developed by Shell, offers a robust solution for comprehensive sulfur removal.[1][2] It leverages the chemical reactivity of DIPA for the removal of acid gases and the high physical solvency of sulfolane for the absorption of mercaptans and other organic sulfur species.[1][3] This integrated approach can lead to simplified process schemes, reduced capital expenditure (CAPEX), and lower operating expenditure (OPEX) compared to multi-step removal processes.[2]

Sulfinol D Composition and Properties

Sulfinol D is a ternary mixture with the following typical composition:

Component	Chemical Formula	Concentration Range (wt%)	Purpose
Diisopropanolamine (DIPA)	C₆H₁₅NO₂	30 - 45%	Chemical solvent for the removal of acid gases (H₂S, CO₂) through reversible chemical reactions.[4]
Sulfolane	C₄H₈O₂S	40 - 60%	Physical solvent with high solubility for mercaptans and other organic sulfur compounds.[4]
Water	H₂O	5 - 15%	Provides the aqueous medium for the amine reactions and influences the physical properties of the solvent.[4]

The exact composition of the Sulfinol D solvent can be tailored to meet the specific requirements of a given application, such as the types and concentrations of sulfur compounds in the feed gas and the desired purity of the treated gas.[1]

Performance Data

While specific performance data can be highly dependent on the operating conditions and the composition of the gas stream, the following table summarizes the general removal capabilities of the Sulfinol process for various sulfur compounds. It is important to note that achieving these removal efficiencies in practice will depend on proper process design and operation.

Sulfur Compound	Typical Removal Efficiency	Treated Gas Specification Achievable
Hydrogen Sulfide (H₂S)	> 99.9%	< 4 ppmv
Carbon Dioxide (CO₂)	Partial to high removal	Application dependent
Carbonyl Sulfide (COS)	High	< 1 ppmv
Methyl Mercaptan (CH₃SH)	High	Significantly reduced
Ethyl Mercaptan (C₂H₅SH)	High	Significantly reduced
Other Mercaptans (RSH)	High	>97% removal or < 5 ppmv
Disulfides (RSSR)	Moderate to High	Significantly reduced

Note: The data presented is a summary of capabilities mentioned in technical literature. Actual performance will vary.

Mechanism of Action

The effectiveness of Sulfinol D lies in its dual-functionality:

• Chemical Absorption by DIPA: The amine component, DIPA, reacts with acid gases like H₂S and CO₂ in the absorber. These reactions are reversible, and the absorbed acid gases are released in the regenerator upon heating, allowing the lean solvent to be recycled.

• Physical Absorption by Sulfolane: Sulfolane, a polar aprotic solvent, has a high affinity for organic sulfur compounds. It physically dissolves mercaptans, COS, and other organic sulfur species from the gas phase into the liquid solvent. This absorption is favored by high pressure and low temperature in the absorber. The absorbed compounds are then stripped from the solvent in the regenerator by reducing the pressure and increasing the temperature.

Experimental Protocol: Laboratory-Scale Evaluation of Sulfinol D

This protocol outlines a procedure for evaluating the performance of Sulfinol D for the removal of mercaptans and organic sulfur compounds from a synthetic gas stream in a laboratory or pilot-plant setting.

Materials and Equipment

• Sulfinol D Solvent: A pre-mixed solution of DIPA, sulfolane, and water in the desired weight percentages.

• Gases: A certified standard gas mixture containing the target mercaptans and organic sulfur compounds (e.g., methyl mercaptan, ethyl mercaptan, COS) in a balance of methane (B114726) or nitrogen. Cylinders of pure H₂S and CO₂ for co-feeding.

• Laboratory-Scale Gas Absorption/Stripping Unit: A typical unit consists of:

  • A packed or trayed absorption column.

  • A packed or trayed stripping column (regenerator).

  • A reboiler to heat the rich solvent.

  • A lean/rich solvent heat exchanger.

  • A condenser for the stripper overheads.

  • Pumps for solvent circulation.

  • Mass flow controllers for precise gas blending and flow rate control.

  • Pressure and temperature sensors and controllers.

• Analytical Equipment:

  • Gas Chromatograph (GC) equipped with a Flame Photometric Detector (FPD) or a Sulfur Chemiluminescence Detector (SCD) for the analysis of sulfur compounds in the gas phase. This is in accordance with methods like ASTM D6228.[5][6]

  • Gas Chromatograph (GC) for the analysis of the bulk gas composition (e.g., methane, CO₂).

  • Analytical methods for determining the composition of the amine solvent, including amine concentration and degradation products. This can involve titration, ion chromatography, or GC-MS.[7][8]

Experimental Workflow

The following diagram illustrates the general workflow for the experimental evaluation of Sulfinol D.

Experimental workflow for Sulfinol D evaluation.

Detailed Experimental Procedure

• System Preparation:

  • Thoroughly clean and dry the entire absorption/stripping unit to remove any contaminants.

  • Leak-test the system with an inert gas (e.g., nitrogen).

  • Charge the system with the prepared Sulfinol D solvent.

• Startup and Stabilization:

  • Initiate the circulation of the lean Sulfinol D solvent through the system.

  • Establish the desired operating temperatures and pressures in the absorber and regenerator. Typical absorber temperatures are in the range of 30-50°C, and pressures can range from atmospheric to high pressure, depending on the application.[9][10] Regenerator temperatures are typically 120-140°C.[10]

  • Introduce the synthetic sour gas stream into the bottom of the absorber at a controlled flow rate.

  • Allow the system to reach a steady state, which can be confirmed by stable temperature, pressure, and outlet gas composition readings. This may take several hours.

• Sampling and Analysis:

  • Inlet Gas: Collect a sample of the inlet sour gas and analyze its composition using the GC-SCD/FPD to determine the initial concentrations of all sulfur compounds.

  • Treated Gas: Once the system is at a steady state, collect samples of the treated gas from the top of the absorber. Analyze these samples using the GC-SCD/FPD to determine the outlet concentrations of the sulfur compounds.

  • Solvent Samples: Carefully collect samples of the rich solvent from the absorber outlet and the lean solvent from the regenerator outlet. Analyze these samples to determine the acid gas loading and the concentration of absorbed organic sulfur compounds.

• Data Collection and Calculation:

  • Record all operating parameters, including gas and liquid flow rates, temperatures, and pressures.

  • Calculate the removal efficiency for each sulfur compound using the following formula: Removal Efficiency (%) = [(Inlet Concentration - Outlet Concentration) / Inlet Concentration] x 100

• Shutdown:

  • Safely shut down the gas flow.

  • Continue circulating the solvent while cooling the system down.

  • Once cooled, the solvent can be drained and stored, or the system can be prepared for the next experiment.

Signaling Pathways and Logical Relationships

The following diagram illustrates the chemical and physical processes occurring within the Sulfinol D system.

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. Mercaptan Removal Technology | Shell Catalysts & Technologies | Shell Global [shell.com]
• 3. scribd.com [scribd.com]
• 4. Sulfinol | netl.doe.gov [netl.doe.gov]
• 5. store.astm.org [store.astm.org]
• 6. standards.iteh.ai [standards.iteh.ai]
• 7. tandfonline.com [tandfonline.com]
• 8. bre.com [bre.com]
• 9. bre.com [bre.com]
• 10. boostrand.com [boostrand.com]

Application Notes and Protocols for a Typical Sulfinol-D Unit

These application notes provide a detailed overview of the Sulfinol-D process, a widely used technology for the removal of acid gases from sour gas streams. The content is tailored for researchers, scientists, and drug development professionals who may encounter gas treatment and purification processes in their work.

1. Introduction

The Sulfinol process is a regenerative gas treating technology that utilizes a hybrid solvent to remove hydrogen sulfide (B99878) (H₂S), carbon dioxide (CO₂), carbonyl sulfide (COS), mercaptans, and other organic sulfur compounds from natural, refinery, and synthesis gas streams.[1][2] The "D" designation in Sulfinol-D indicates the use of Di-isopropanolamine (DIPA) as the chemical solvent component.[1] This process is particularly advantageous due to its high acid gas removal capacity and lower energy requirements for solvent regeneration compared to purely chemical solvent systems.[3][4] The hybrid nature of the solvent, combining both a chemical and a physical solvent, allows for efficient removal of a broad range of sulfur-containing impurities.[1][3]

2. Process Description

A typical Sulfinol-D unit operates in a continuous, closed-loop cycle involving two main stages: absorption and regeneration (stripping).

• Absorption: Sour gas enters the bottom of the absorber column (contactor) and flows upward, counter-current to the lean Sulfinol-D solvent, which is introduced at the top.[4] The intimate contact between the gas and the solvent, facilitated by trays or packing within the column, allows for the selective absorption of acid gases and other sulfur compounds into the solvent. This absorption occurs through a combination of chemical reaction with DIPA and physical dissolution in Sulfolane. The treated sweet gas, now depleted of the target impurities, exits from the top of the absorber.

• Regeneration: The "rich" solvent, laden with the absorbed acid gases, exits the bottom of the absorber and is preheated in a lean/rich solvent heat exchanger.[4] It then flows to the regenerator (stripper), where the absorbed acid gases are removed from the solvent. This is achieved by applying heat, typically through a reboiler, and reducing the pressure, which reverses the absorption reactions and releases the dissolved gases.[4] The liberated acid gases, along with steam, exit the top of the regenerator.

• Solvent Recirculation: The regenerated "lean" solvent is pumped from the bottom of the regenerator, cooled in the lean/rich solvent heat exchanger and then further cooled in a lean solvent cooler before being recirculated back to the top of the absorber, thus completing the cycle.[3] The acid gas stream from the regenerator is cooled to condense any water vapor, and the sour water is typically returned to the system as reflux, while the concentrated acid gas is sent for further processing, such as in a Claus plant for sulfur recovery.[4]

3. Data Presentation

The operational parameters and solvent composition of a Sulfinol-D unit can be tailored to specific feed gas conditions and desired treated gas specifications.[1] Below is a table summarizing typical quantitative data for the process.

Parameter	Typical Value	Unit	Reference(s)
Solvent Composition
Di-isopropanolamine (DIPA)	30 - 45	wt %	[4]
Sulfolane	40 - 60	wt %	[4]
Water	5 - 15	wt %	[4]
Operating Conditions
Absorber Inlet Temperature	45 - 52	°C	[5]
Regenerator Bottom Temperature	Varies	°C
Treated Gas H₂S Specification	< 4	ppmv	[6]
Treated Gas Total Sulfur	< 40	ppmv	[1]

4. Experimental Protocols

Detailed, proprietary experimental protocols for the Sulfinol-D process are not publicly available. However, routine monitoring and control of the unit would involve a suite of standard analytical techniques to ensure optimal performance, prevent corrosion, and minimize solvent degradation. The following outlines the types of experimental procedures typically employed:

• Solvent Analysis:

  • Amine Concentration (DIPA): Titration with a standard acid (e.g., HCl) is a common method to determine the concentration of the amine component. This ensures the chemical absorption capacity of the solvent is maintained.

  • Sulfolane Concentration: Gas chromatography (GC) or high-performance liquid chromatography (HPLC) can be used to determine the concentration of the physical solvent component.

  • Water Content: Karl Fischer titration is the standard method for accurately measuring the water content in the solvent, which is crucial for process performance and preventing issues like foaming.[3]

  • Acid Gas Loading: The amount of acid gas absorbed in the rich solvent is a key performance indicator. This is typically determined by titration or by using specialized analytical equipment to measure the evolved gas upon acidification.

• Gas Analysis:

  • Inlet and Outlet Gas Composition: Gas chromatography is used to measure the concentration of H₂S, CO₂, mercaptans, and other sulfur compounds in the sour gas feed and the treated sweet gas. This data is essential for verifying that the unit is meeting the required product specifications.

• Contaminant Monitoring:

  • Heat Stable Salts (HSS): Ion chromatography is used to measure the concentration of heat stable salts, which can form from the reaction of the amine with strong acids and can lead to corrosion and reduced solvent capacity.

  • Degradation Products: Techniques like GC-MS (Gas Chromatography-Mass Spectrometry) or LC-MS (Liquid Chromatography-Mass Spectrometry) can be employed to identify and quantify solvent degradation products. For instance, in Sulfinol-D, the formation of oxazolidone can be a concern.[6]

5. Mandatory Visualization

Caption: Process flow diagram of a typical Sulfinol-D gas treating unit.

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. Mercaptan Removal Technology | Shell Catalysts & Technologies | Shell Global [shell.com]
• 3. scribd.com [scribd.com]
• 4. Sulfinol | netl.doe.gov [netl.doe.gov]
• 5. scribd.com [scribd.com]
• 6. Achieve higher operational efficiency with amine system improvements | Gas Processing & LNG [gasprocessingnews.com]

Application Note &amp; Protocol: Simulating the Sulfinol-D Process with Aspen HYSYS

Introduction

The Sulfinol process is a widely used acid gas removal technology that employs a mixed solvent to remove contaminants like hydrogen sulfide (B99878) (H₂S), carbon dioxide (CO₂), carbonyl sulfide (COS), and mercaptans from gas streams.[1][2] The solvent is a combination of a chemical solvent (an alkanolamine), a physical solvent (sulfolane), and water.[2] The Sulfinol-D variant specifically uses Di-isopropanolamine (DIPA) as the chemical solvent.[1][3] This combination of physical and chemical absorption results in high acid gas removal capacity and lower energy requirements for regeneration compared to purely chemical solvent processes.[3]

Simulating the Sulfinol-D process is crucial for optimizing design, troubleshooting operational issues, and evaluating the impact of varying feed conditions. Aspen HYSYS, a leading process simulator in the energy industry, provides a robust platform for modeling this process.[4] Its "Acid Gas - Chemical Solvents" property package is specifically designed for these systems, supporting solvent blends like Sulfolane and DIPA and utilizing rigorous thermodynamic models like the Electrolyte NRTL model.[5][6]

This document provides a detailed protocol for setting up and running a steady-state simulation of the Sulfinol-D process using Aspen HYSYS.

Simulation Setup and Workflow

The initial setup in Aspen HYSYS involves defining the chemical components, selecting the appropriate thermodynamic fluid package, and entering the simulation environment. This foundational stage is critical for the accuracy of the model.

Caption: Workflow for initial simulation setup in Aspen HYSYS.

Experimental Protocol: Simulation in Aspen HYSYS

This protocol outlines the step-by-step methodology for building and running the Sulfinol-D process simulation.

Protocol 1: Environment Configuration

• Component List Creation:

  • Navigate to the "Component Lists" folder in the "Navigation Pane" and add a new component list.

  • Add all necessary components for the sour gas and the Sulfinol-D solvent. A typical list is provided in Table 1. Aspen HYSYS has pre-defined libraries for common components. Sulfolane and DIPA are available within the HYSYS database.

• Fluid Package Selection:

  • Navigate to the "Fluid Packages" folder and add a new fluid package.

  • Select the Acid Gas - Chemical Solvents property package.[6][7] This package is specifically designed for amine treating and mixed solvent systems. It uses the Electrolyte NRTL model for the liquid phase and the Peng-Robinson equation of state for the vapor phase.[6]

  • On the "Solvents" tab, select "Sulfolane + DIPA" as the solvent blend.

• Enter Simulation Environment: Once the components and fluid package are defined, click the "Simulation" button at the bottom left to enter the main process flowsheet environment.

Component	Formula	Type
Hydrogen Sulfide	H₂S	Sour Gas
Carbon Dioxide	CO₂	Sour Gas
Methane	CH₄	Hydrocarbon
Ethane	C₂H₆	Hydrocarbon
Water	H₂O	Solvent/Sour Gas
Sulfolane	C₄H₈O₂S	Physical Solvent
Di-isopropanolamine (DIPA)	C₆H₁₅NO₂	Chemical Solvent
Table 1: Example Component List for Sulfinol-D Simulation.

Protocol 2: Process Flowsheet Construction

The core of the Sulfinol-D process consists of an absorption loop and a regeneration loop. This involves an absorber to remove acid gases and a regenerator (stripper) to clean the solvent for recycling.[7]

Caption: Simplified Process Flow Diagram (PFD) for the Sulfinol-D Process.

• Add Unit Operations: From the "Model Palette," add the following unit operations to the flowsheet:

  • Absorber: Use the "Absorber" column model.

  • Regenerator: Use a "Distillation Column" with a condenser and reboiler.[7]

  • Heat Exchangers: Use "Heater" or "Cooler" models for simple units and "HeatExchanger" for the lean/rich exchanger.

  • Pump: To increase the pressure of the lean solvent.

  • Valve: To reduce the pressure of the rich solvent before regeneration.

• Connect Streams: Connect the unit operations using material and energy streams as depicted in the PFD above. Ensure logical flow from the sour gas inlet to the sweet gas and acid gas outlets, with the solvent circulating in a closed loop.

Protocol 3: Data Input and Simulation Execution

• Define Stream Conditions: Double-click on the main inlet streams (Sour Gas and Lean Solvent Makeup) to open their property windows. Input the known process conditions. Example values are provided in Table 2. The composition of the circulating lean solvent will be defined by its initial makeup and what the simulation calculates.

Parameter	Sour Gas Stream	Lean Solvent Stream
Temperature	40 °C	50 °C
Pressure	6000 kPa	6100 kPa
Molar Flow	1500 kgmole/hr	2500 kgmole/hr
Composition (Mole %)
H₂S	5.0%	0.01%
CO₂	10.0%	0.05%
Methane	84.0%	0.0%
Water	1.0%	20.0%
DIPA	0.0%	40.0%
Sulfolane	0.0%	40.0%
Table 2: Example Input Stream Conditions.

• Specify Equipment Parameters: Define the key operational parameters for the columns and other units. This requires process knowledge or design specifications. Table 3 provides typical starting points.

Equipment	Parameter	Value
Absorber (T-100)	Number of Stages	20
Inlet Pressure	6000 kPa
Pressure Drop	50 kPa
Regenerator (T-101)	Number of Stages	15 (incl. Condenser/Reboiler)
Condenser Pressure	110 kPa
Reboiler Pressure	120 kPa
Reboiler Duty	Calculated or Specified
Reflux Ratio	1.5
Table 3: Key Equipment Specification Parameters.

• Run and Converge: Once all necessary inputs are provided, activate the HYSYS solver. Monitor the solver status for convergence. If errors occur, troubleshoot by checking degrees of freedom, input specifications, and initial estimates.

Data Analysis and Results

After the simulation converges, the performance of the Sulfinol-D unit can be evaluated by analyzing the composition of the outlet streams and the energy consumption of the process.

Caption: Workflow for analyzing simulation results and process optimization.

Key Performance Indicators (KPIs)

The primary results to analyze include the sweet gas purity, acid gas loading in the solvent, and the energy required for regeneration. A summary of typical results is shown in Table 4.

Parameter	Value	Unit
Sweet Gas Outlet
H₂S Composition	< 4	ppmv
CO₂ Composition	< 2	mol %
Solvent Analysis
Rich Solvent H₂S Loading	0.25	mole H₂S / mole DIPA
Lean Solvent H₂S Loading	0.01	mole H₂S / mole DIPA
Energy Consumption
Regenerator Reboiler Duty	5.0E+07	kJ/hr
Table 4: Example Simulation Results Summary.

These results can be used to perform sensitivity analyses, where input parameters like solvent circulation rate, absorber temperature, or reboiler duty are varied to find the optimal operating conditions that meet product specifications with minimal energy cost.

Conclusion

Simulating the Sulfinol-D process in Aspen HYSYS using the "Acid Gas - Chemical Solvents" property package provides a powerful tool for process design, analysis, and optimization. By following the detailed protocols for setup, flowsheet construction, and data input, researchers and engineers can accurately model the performance of the unit. The analysis of key output data, such as sweet gas purity and regeneration energy, allows for informed decision-making to enhance efficiency and ensure compliance with environmental and product specifications.

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. Sulfinol | netl.doe.gov [netl.doe.gov]
• 3. scribd.com [scribd.com]
• 4. Simulation of CO2 Absorption from Natural Gas with Sulfinol-M » SANILCO PROVIDE YOUR CHALLENGES SOLUTION [chemengproj.ir]
• 5. aspentech.com [aspentech.com]
• 6. ijsdr.org [ijsdr.org]
• 7. home.aspentech.com [home.aspentech.com]

Application Notes and Protocols for Sulfinol-D in Integrated Gasification Combined Cycle (IGCC) Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Integrated Gasification Combined Cycle (IGCC) is an advanced power generation technology that converts coal or other carbon-based feedstocks into synthesis gas (syngas), which is then used to fuel a gas turbine to produce electricity. A critical step in the IGCC process is the removal of acid gases, primarily hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂), from the syngas. The Sulfinol-D process is a widely utilized technology for this acid gas removal (AGR) application.

Sulfinol-D is a hybrid solvent that combines the advantages of both chemical and physical absorption. It is a mixture of a chemical solvent, diisopropanolamine (B56660) (DIPA), a physical solvent, sulfolane (B150427) (tetrahydrothiophene dioxide), and water.[1][2] This composition allows for the effective removal of not only H₂S and CO₂ but also other organic sulfur compounds like carbonyl sulfide (COS) and mercaptans, which are often present in syngas.[2]

These application notes provide a comprehensive overview of the Sulfinol-D process in the context of IGCC plants, including its performance characteristics, detailed experimental protocols for its evaluation, and a visualization of the process workflow.

Data Presentation

The performance of the Sulfinol-D process can be quantified by several key parameters. The following tables summarize typical performance data for a Sulfinol-D unit in an IGCC plant treating coal-derived syngas.

Table 1: Typical Acid Gas Removal Efficiency of Sulfinol-D in an IGCC Plant

Component	Inlet Concentration (mol%)	Outlet Concentration (ppmv)	Removal Efficiency (%)
H₂S	1.0 - 2.5	< 20	> 99.9
CO₂	10 - 20	< 50	> 99.9
COS	100 - 500 ppmv	< 1	> 99

Table 2: Typical Operating Conditions for a Sulfinol-D Unit in an IGCC Plant

Parameter	Value	Unit
Absorber Pressure	20 - 60	bar
Absorber Temperature	40 - 60	°C
Regenerator Pressure	1.5 - 2.0	bar
Regenerator Temperature (Reboiler)	120 - 150	°C
Lean Solvent Loading (mol acid gas/mol DIPA)	0.01 - 0.05	-
Rich Solvent Loading (mol acid gas/mol DIPA)	0.4 - 0.7	-

Table 3: Typical Utility Consumption for Sulfinol-D Process

Utility	Consumption per ton of Acid Gas Removed	Unit
Regeneration Steam (Low Pressure)	0.8 - 1.5	tons
Cooling Water	50 - 100	m³
Electricity	5 - 10	kWh

Experimental Protocols

Evaluating the performance of Sulfinol-D for a specific IGCC application requires rigorous experimental testing. The following protocols outline the methodologies for laboratory-scale and pilot-plant scale evaluation.

Laboratory-Scale Evaluation of Sulfinol-D Performance

Objective: To determine the equilibrium absorption capacity and absorption kinetics of Sulfinol-D for H₂S and CO₂ from a simulated syngas stream.

1. Materials and Equipment:

• Sulfinol-D solvent (prepared by mixing DIPA, sulfolane, and water in desired proportions, e.g., 45 wt% DIPA, 40 wt% sulfolane, 15 wt% water).
• Simulated syngas mixture (a certified gas mixture containing H₂, CO, CO₂, H₂S, and N₂ in proportions representative of the target IGCC process).
• High-pressure equilibrium cell or a wetted-wall column apparatus.
• Gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) and a flame photometric detector (FPD) for gas phase analysis.
• High-performance liquid chromatograph (HPLC) or a titration setup for analyzing the composition of the liquid solvent.
• Temperature and pressure controllers.
• Mass flow controllers for precise gas blending and flow rate control.

2. Experimental Procedure:

3. Data Analysis:

• From the equilibrium data, calculate the solubility of H₂S and CO₂ in the Sulfinol-D solvent as a function of partial pressure and temperature.
• From the kinetic data, determine the overall mass transfer coefficients for H₂S and CO₂ absorption.

Pilot-Plant Scale Evaluation of Sulfinol-D Performance

Objective: To evaluate the continuous performance of the Sulfinol-D process under conditions simulating an IGCC plant, including absorption, regeneration, and solvent stability.

1. Equipment:

• A complete pilot-plant setup consisting of an absorber column, a regenerator (stripper) column with a reboiler and condenser, a lean/rich solvent heat exchanger, a solvent cooler, and a solvent pump.
• A system for preparing and feeding a continuous stream of simulated or actual syngas.
• Online gas analyzers for continuous monitoring of H₂S, CO₂, and COS at the inlet and outlet of the absorber.
• Liquid sampling points for collecting lean and rich solvent samples.
• Instrumentation for monitoring and controlling temperature, pressure, flow rates, and liquid levels throughout the pilot plant.

2. Experimental Procedure:

• Prepare a sufficient volume of the Sulfinol-D solvent and charge it into the pilot plant system.
• Start the circulation of the lean solvent and establish the desired operating temperatures and pressures in the absorber and regenerator.
• Introduce the syngas feed to the bottom of the absorber column.
• Continuously monitor the composition of the treated gas leaving the top of the absorber to determine the removal efficiency of acid gases.
• Collect samples of the rich solvent from the absorber bottom and the lean solvent from the regenerator bottom at regular intervals.
• Analyze the liquid samples for acid gas loading, DIPA and sulfolane concentrations, and the presence of degradation products.
• Monitor the energy consumption of the reboiler to determine the regeneration heat duty.
• Operate the pilot plant for an extended period (e.g., several hundred hours) to assess the long-term stability of the solvent and identify any operational issues like foaming or corrosion.
• Vary key operating parameters such as solvent circulation rate, reboiler duty, and syngas flow rate to optimize the process performance.

3. Analytical Methods:

• Gas Analysis:
• H₂S and CO₂ in the syngas can be measured using online gas analyzers based on non-dispersive infrared (NDIR) for CO₂ and ultraviolet (UV) fluorescence or lead acetate (B1210297) tape for H₂S.
• Gas chromatography (GC) with appropriate detectors (TCD for major components, FPD for sulfur compounds) can be used for detailed gas composition analysis.
• Liquid Analysis:
• The concentration of DIPA and sulfolane in the solvent can be determined using High-Performance Liquid Chromatography (HPLC) with a suitable column and detector.
• Acid gas loading (moles of acid gas per mole of amine) in the rich and lean solvent can be determined by titration with a standard acid or by using a CO₂ analyzer after acidifying the sample.
• Solvent degradation products can be identified and quantified using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3][4][5]

Mandatory Visualization

Sulfinol-D Process Flow Diagram in an IGCC Plant

Caption: A simplified process flow diagram of the Sulfinol-D unit in an IGCC plant.

Logical Relationship of Sulfinol-D Components and their Function

Caption: The functional relationship of the components within the Sulfinol-D solvent.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Achieve higher operational efficiency with amine system improvements | Gas Processing & LNG [gasprocessingnews.com]
• 3. A review of analytical methods for the determination of sulfolane and alkanolamines in environmental studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academicjournals.org [academicjournals.org]

Regeneration of Rich Sulfinol-D Solvent: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfinol-D is a proprietary mixed solvent used for the removal of acid gases, such as hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂), from gas streams. It is a combination of a chemical solvent, diisopropanolamine (B56660) (DIPA), and a physical solvent, Sulfolane (B150427) (tetrahydrothiophene dioxide), in an aqueous solution.[1] This dual-nature allows for both chemical reaction with acid gases via the amine and physical absorption by the organic solvent, offering advantages such as high acid gas loading capacity and reduced energy requirements for regeneration compared to purely chemical solvents.[1][2] The regeneration of the "rich" Sulfinol-D solvent, which is saturated with acid gases, is a critical step in the continuous operation of the gas treating process. This process involves heating the rich solvent to reverse the absorption reactions and strip out the absorbed acid gases, thus preparing the "lean" solvent for reuse.

These application notes provide detailed protocols and quantitative data for the regeneration of rich Sulfinol-D solvent, intended for use in laboratory and pilot-plant settings.

Data Presentation

Table 1: Typical Operating Conditions for Sulfinol-D Regeneration

Parameter	Typical Value	Unit	Notes
Solvent Composition
Diisopropanolamine (DIPA)	30 - 45	wt%	[2]
Sulfolane	40 - 60	wt%	[2]
Water	5 - 15	wt%	[2]
Regenerator (Stripper) Conditions
Reboiler Temperature	120 - 150	°C	Dependent on pressure and desired lean loading.
Stripper Overhead Temperature	90 - 110	°C
Stripper Pressure	1.2 - 1.8	bara
Solvent Loading
Rich Solvent Loading (H₂S + CO₂)	Varies	mol acid gas / mol DIPA	Highly dependent on the partial pressure of acid gases in the feed gas.
Lean Solvent Loading (H₂S)	< 0.01	mol H₂S / mol DIPA
Lean Solvent Loading (CO₂)	< 0.05	mol CO₂ / mol DIPA

Table 2: Performance Data for Sulfinol-D Regeneration

Parameter	Value	Unit	Conditions/Notes
Regeneration Efficiency	> 98	%	Defined as (moles of acid gas in rich solvent - moles of acid gas in lean solvent) / moles of acid gas in rich solvent * 100.
Energy Consumption
Reboiler Duty	~10.4	E6 kcal/hr	This is a plant-specific value and will vary with scale and operating conditions.[3]
Specific Energy Consumption	70 - 80	kg steam / ton of solvent	A general guideline for estimating steam requirements.[3]
Solvent Degradation
Primary Degradation Product	DIPA-oxazolidone	Formed from the reaction of DIPA with CO₂.[3]
Reclamation Threshold	> 10	wt% DIPA-oxazolidone	When the concentration of DIPA-oxazolidone exceeds this level, solvent reclamation is recommended.[3]

Signaling Pathways and Experimental Workflows

Caption: Workflow for the regeneration of rich Sulfinol-D solvent.

Experimental Protocols

Protocol 1: Laboratory-Scale Regeneration of Rich Sulfinol-D

Objective: To regenerate a known volume of rich Sulfinol-D solvent and determine the regeneration efficiency.

Materials:

• Rich Sulfinol-D solvent (with known H₂S and CO₂ loading)

• Heating mantle

• Three-neck round-bottom flask (e.g., 1 L)

• Condenser (e.g., Liebig or Allihn)

• Thermometer or thermocouple

• Magnetic stirrer and stir bar

• Gas outlet tube

• Scrubber solution (e.g., sodium hydroxide) for acid gas capture

• Nitrogen gas supply (for inert atmosphere)

• Sampling syringes and vials

• Analytical equipment for determining acid gas loading (e.g., titration, gas chromatography)

Procedure:

• Setup: Assemble the apparatus in a fume hood. Place the three-neck round-bottom flask in the heating mantle. Fit one neck with the condenser, another with the thermometer/thermocouple (ensuring the bulb is immersed in the solvent), and the third with a gas outlet tube leading to the scrubber solution.

• Solvent Charging: Accurately measure and record the volume of the rich Sulfinol-D solvent and transfer it to the round-bottom flask along with a magnetic stir bar.

• Inerting: Purge the system with nitrogen for 5-10 minutes to remove any air.

• Heating and Stirring: Turn on the magnetic stirrer to ensure uniform heating. Begin heating the solvent using the heating mantle.

• Regeneration: Gradually increase the temperature to the desired regeneration temperature (e.g., 120-140 °C). The absorbed acid gases will start to evolve from the solvent.

• Condensation: Ensure cooling water is flowing through the condenser to condense any vaporized water and return it to the flask.

• Monitoring: Monitor the temperature and observe the gas evolution. The rate of gas evolution will decrease as the regeneration proceeds.

• Equilibrium: Maintain the solvent at the regeneration temperature for a specified period (e.g., 1-2 hours) to ensure maximum removal of acid gases.

• Cooling: After the regeneration period, turn off the heating mantle and allow the solvent to cool down to room temperature under a gentle nitrogen flow.

• Sampling and Analysis: Once cooled, take a sample of the regenerated (lean) Sulfinol-D solvent. Analyze the lean solvent for its H₂S and CO₂ content using appropriate analytical methods.

• Calculation of Regeneration Efficiency:

  • Regeneration Efficiency (%) = [ (Initial Acid Gas Loading - Final Acid Gas Loading) / Initial Acid Gas Loading ] * 100

Protocol 2: Analytical Determination of Sulfinol-D Composition

Objective: To determine the concentration of DIPA and Sulfolane in a Sulfinol-D solvent sample.

Methodology: High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of the non-volatile components of Sulfinol-D.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• DIPA standard

• Sulfolane standard

Procedure:

• Standard Preparation: Prepare a series of calibration standards of known concentrations of DIPA and Sulfolane in a suitable solvent (e.g., a mixture of water and acetonitrile).

• Sample Preparation: Dilute a known weight or volume of the Sulfinol-D solvent sample with the mobile phase to bring the concentrations of DIPA and Sulfolane within the calibration range.

• Chromatographic Conditions (Typical):

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 210 nm (for DIPA) and a suitable wavelength for Sulfolane (consult literature or determine experimentally).

• Analysis: Inject the prepared standards and the sample into the HPLC system.

• Quantification: Create a calibration curve by plotting the peak area versus the concentration for the standards. Use the calibration curve to determine the concentration of DIPA and Sulfolane in the sample.

Protocol 3: Determination of Acid Gas Loading

Objective: To quantify the amount of H₂S and CO₂ absorbed in the Sulfinol-D solvent.

Methodology: A common method for determining acid gas loading is titration.

For H₂S Loading:

Reagents:

• Standardized silver nitrate (B79036) (AgNO₃) solution

• Potassium chromate (B82759) (K₂CrO₄) indicator

Procedure:

• Accurately weigh a sample of the rich Sulfinol-D solvent into a flask.

• Dilute with deionized water.

• Add a few drops of potassium chromate indicator.

• Titrate with the standardized silver nitrate solution until a reddish-brown precipitate persists.

• Calculate the H₂S concentration based on the stoichiometry of the reaction between H₂S and AgNO₃.

For CO₂ Loading:

Reagents:

• Standardized hydrochloric acid (HCl) solution

• Barium chloride (BaCl₂) solution

• Phenolphthalein (B1677637) indicator

Procedure:

• Accurately weigh a sample of the rich Sulfinol-D solvent into a flask.

• Add an excess of barium chloride solution to precipitate the carbonate as barium carbonate.

• Add a few drops of phenolphthalein indicator.

• Titrate the unreacted amine with standardized hydrochloric acid until the pink color disappears.

• A separate titration of a fresh solvent sample (without BaCl₂) is needed to determine the total amine concentration. The difference in the titrant volume corresponds to the amount of CO₂.

Logical Relationships in Regeneration

Caption: Key parameter relationships in Sulfinol-D regeneration.

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. A review of analytical methods for the determination of sulfolane and alkanolamines in environmental studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. atlantis-press.com [atlantis-press.com]

Technical Notes & Optimization

Technical Support Center: Sulfinol D Solvent Degradation and Byproducts

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting issues related to the degradation of Sulfinol D solvent and the management of its byproducts.

Frequently Asked Questions (FAQs)

Q1: What is Sulfinol D and what are its main components?

Sulfinol D is a mixed solvent used in gas treating processes to remove acidic gases like hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂).[1][2] It is a composite solvent that combines a chemical solvent, diisopropanolamine (B56660) (DIPA), and a physical solvent, sulfolane (B150427) (tetrahydrothiophene 1,1-dioxide), in an aqueous solution.[1][2][3] A typical composition is in the range of 30-45% DIPA, 40-60% sulfolane, and 5-15% water.[2]

Q2: What are the primary causes of Sulfinol D degradation?

The primary causes of Sulfinol D degradation are:

• Thermal Degradation: High temperatures, particularly in the regenerator section of the gas treating unit, can lead to the breakdown of the DIPA component.[3]

• Oxidative Degradation: The presence of dissolved oxygen in the solvent can lead to the oxidation of both DIPA and sulfolane, forming corrosive byproducts.

• Reaction with Acid Gases: Irreversible reactions between the amine component (DIPA) and acid gases, especially CO₂, can lead to the formation of degradation products.[4][5]

Q3: What are the major degradation byproducts of Sulfinol D?

The major degradation byproducts of Sulfinol D include:

• 3-(2-hydroxypropyl)-5-methyl-2-oxazolidinone (B1595705) (DIPA-Ox): This is a principal thermal degradation product formed from the reaction of DIPA with CO₂.[6][7]

• Sulfolane-derived anions: In the presence of oxygen, sulfolane can degrade to form anions such as sulfite, sulfate, and thiosulfate.

• Heat Stable Salts (HSS): These are salts formed from the reaction of the amine with strong acids present in the gas stream or formed from the degradation of solvent components. Common HSS anions include formate, acetate, chloride, sulfate, thiosulfate, and thiocyanate.[8][9][10]

Q4: What are the operational problems associated with Sulfinol D degradation?

Degradation of Sulfinol D can lead to several operational issues, including:

• Foaming: The accumulation of degradation products, fine solid particles (like iron sulfide), and condensed hydrocarbons can increase the foaming tendency of the solvent, leading to reduced efficiency and operational upsets.[3]

• Corrosion: The formation of acidic degradation products and heat stable salts can significantly increase the corrosivity (B1173158) of the solvent, leading to damage of equipment, particularly in high-temperature areas like the regenerator and reboiler.[11][12]

• Reduced Acid Gas Removal Efficiency: The degradation of the active amine component (DIPA) reduces the solvent's capacity to remove acid gases, leading to off-spec treated gas.[7]

• Increased Viscosity: The accumulation of degradation products can increase the viscosity of the solvent, leading to poor hydrodynamics and reduced mass transfer efficiency.

Troubleshooting Guides

Issue 1: Increased Foaming in the Absorber

Symptoms:

• High differential pressure across the absorber.

• Solvent carryover with the treated gas.

• Loss of solvent inventory.

• Reduced acid gas removal efficiency.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps	Recommended Action
Contamination with Hydrocarbons	1. Analyze the lean and rich solvent for hydrocarbon content. 2. Check for upstream process upsets that could lead to hydrocarbon condensation.	1. Install an efficient inlet separator upstream of the absorber. 2. Optimize the lean solvent temperature to prevent hydrocarbon condensation.
Presence of Suspended Solids	1. Analyze the solvent for total suspended solids (TSS) and identify the nature of the solids (e.g., iron sulfide). 2. Inspect filtration systems for proper operation.	1. Improve filtration of the lean and/or rich solvent. 2. Consider the use of a carbon filter to remove fine particulates and degradation products.
Accumulation of Degradation Products	1. Analyze the solvent for degradation byproducts such as DIPA-Ox and heat stable salts.	1. Implement a solvent reclamation or replacement schedule. 2. Optimize operating conditions (e.g., reboiler temperature) to minimize degradation.
Antifoam Overdosing	1. Review antifoam injection rates and procedures.	1. Optimize the antifoam dosage. 2. Discontinue antifoam injection temporarily to see if foaming subsides.

Issue 2: Increased Corrosion Rates

Symptoms:

• Visible corrosion on equipment surfaces.

• Increased iron content in the circulating solvent.

• Leaks in piping or equipment.

• Thinning of vessel walls or piping.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps	Recommended Action
High Heat Stable Salt (HSS) Levels	1. Analyze the solvent for HSS concentration and identify the specific anions.	1. Implement a solvent reclamation process (e.g., ion exchange) to remove HSS. 2. Identify and mitigate the source of the acid anions entering the system.
Oxygen Ingress	1. Check for leaks in the system, particularly in low-pressure areas. 2. Analyze the solvent for dissolved oxygen.	1. Repair any identified leaks. 2. Consider using an oxygen scavenger.
High Temperatures	1. Monitor reboiler and regenerator temperatures.	1. Optimize the reboiler duty to avoid excessive temperatures. 2. Ensure proper steam control.
High Velocities	1. Review the design and operating parameters of the system to identify areas of high fluid velocity.	1. In critical areas, consider using more corrosion-resistant materials.

Data Presentation

Table 1: Common Sulfinol D Degradation Byproducts and Their Formation Pathways

Byproduct	Chemical Name	Formation Pathway	Typical Location of Formation
DIPA-Ox	3-(2-hydroxypropyl)-5-methyl-2-oxazolidinone	Thermal degradation of DIPA in the presence of CO₂	Regenerator, Reboiler
Sulfite, Sulfate, Thiosulfate	-	Oxidative degradation of sulfolane	Areas with oxygen ingress
Formate, Acetate	-	Oxidative degradation of DIPA	Areas with oxygen ingress
Heat Stable Salts	Various	Reaction of DIPA with strong acids (e.g., HCl, H₂SO₄)	Throughout the system

Experimental Protocols

Protocol 1: Analysis of DIPA and DIPA-Ox by HPLC-MS

Objective: To quantify the concentration of Diisopropanolamine (DIPA) and its primary degradation product, 3-(2-hydroxypropyl)-5-methyl-2-oxazolidinone (DIPA-Ox), in Sulfinol D solvent samples.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the Sulfinol D solvent sample into a 100 mL volumetric flask.

  • Dissolve and dilute to the mark with a suitable solvent (e.g., a mixture of water and acetonitrile).

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Instrument: High-Performance Liquid Chromatograph coupled with a Mass Spectrometer (HPLC-MS).

  • Column: A C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution using a mixture of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Detection Mode: Selected Ion Monitoring (SIM) of the protonated molecular ions of DIPA and DIPA-Ox.

• Quantification:

  • Prepare a series of calibration standards of known concentrations of DIPA and DIPA-Ox.

  • Generate a calibration curve by plotting the peak area against the concentration for each analyte.

  • Determine the concentration of DIPA and DIPA-Ox in the solvent sample by comparing their peak areas to the calibration curve.

Protocol 2: Analysis of Heat Stable Salts by Ion Chromatography

Objective: To identify and quantify the concentration of common heat stable salt anions in Sulfinol D solvent samples.

Methodology:

• Sample Preparation:

  • Dilute the Sulfinol D solvent sample with deionized water to bring the anion concentrations within the calibration range of the instrument. A dilution factor of 1:100 or 1:1000 is common.

  • Filter the diluted sample through a 0.45 µm syringe filter to remove any particulate matter.

• Chromatographic Conditions:

  • Instrument: Ion Chromatograph (IC) with a suppressed conductivity detector.

  • Column: A high-capacity anion-exchange column suitable for the separation of inorganic anions and organic acids (e.g., Thermo Scientific™ Dionex™ IonPac™ AS11-HC or similar).[13]

  • Eluent: A potassium hydroxide (B78521) (KOH) gradient generated by an eluent generator.

  • Flow Rate: 1.0 - 1.5 mL/min.

  • Injection Volume: 25 µL.

  • Column Temperature: 30 °C.

• Quantification:

  • Prepare a mixed standard solution containing known concentrations of the target anions (e.g., formate, acetate, chloride, nitrite, nitrate, sulfate, oxalate, thiosulfate, and thiocyanate).

  • Generate a calibration curve for each anion.

  • Identify and quantify the anions in the sample by comparing their retention times and peak areas to the calibration standards.

Visualizations

Caption: Key degradation pathways of Sulfinol D solvent and resulting operational problems.

Caption: A logical workflow for troubleshooting Sulfinol D solvent degradation issues.

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. Sulfinol | netl.doe.gov [netl.doe.gov]
• 3. scribd.com [scribd.com]
• 4. eprints.um.edu.my [eprints.um.edu.my]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. icmartec.net [icmartec.net]
• 7. scribd.com [scribd.com]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. aaqr.org [aaqr.org]
• 10. Heat stable salts in a scrubber solution | Metrohm [metrohm.com]
• 11. amine-gas-treatment.com [amine-gas-treatment.com]
• 12. icorr.org [icorr.org]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Sulfinol D Absorber Operations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing and managing foaming issues in Sulfinol D absorbers.

Troubleshooting Guides

Issue: Sudden Increase in Absorber Differential Pressure and Drop in Amine Flow

Q1: We are observing a sudden spike in the differential pressure across our Sulfinol D absorber, accompanied by an erratic or decreasing rich amine flow. What could be the cause?

A1: These are classic indicators of foaming within the absorber.[1][2] Foaming is the formation of a stable dispersion of gas in the Sulfinol D solution, which reduces the effective cross-sectional area for gas flow, leading to a higher pressure drop.[2] The foam can also disrupt the proper level control at the bottom of the absorber, causing erratic rich amine flow.

Troubleshooting Steps:

• Visual Inspection: If your system has sight glasses, visually inspect for the presence of foam.

• Level Monitoring: Closely monitor the liquid levels in the absorber sump and any downstream knockout drums. A sudden drop in the absorber level or a rise in the knockout drum level can indicate amine carryover due to foaming.[2]

• Sample Collection: Carefully collect lean and rich amine samples for analysis. The presence of stable foam in a shaken sample is a strong indicator of a foaming problem.[1]

• Immediate Action: If foaming is confirmed, a temporary solution is to inject an anti-foaming agent upstream of the absorber.[1] However, it is crucial to identify and address the root cause to prevent recurrence.

Issue: Off-Spec Treated Gas and Amine Carryover

Q2: Our treated gas is not meeting the required purity specifications, and we are noticing amine losses downstream. Could this be related to foaming?

A2: Yes, foaming is a likely cause. When foam builds up in the absorber, it reduces the interfacial area between the gas and the Sulfinol D solvent, leading to decreased mass transfer efficiency and, consequently, off-spec treated gas. The stable foam can be carried over with the treated gas, leading to amine losses in downstream equipment.[1]

Troubleshooting Steps:

• Confirm Foaming: Use the methods described in Q1 to confirm the presence of foaming.

• Analyze Contaminants: Send lean and rich amine samples to a laboratory for analysis of common contaminants known to cause foaming. These include:

  • Liquid Hydrocarbons: Condensed hydrocarbons from the feed gas are a primary cause of foaming.[2]

  • Suspended Solids: Fine particulates like iron sulfide (B99878) act as foam stabilizers.[2]

  • Degradation Products: Amine degradation can produce surfactants that promote foaming.

  • External Contaminants: Well-treating chemicals, corrosion inhibitors, and compressor oils can enter with the feed gas.[3]

• Review Operational Parameters: Check the following operational parameters:

  • Lean Amine Temperature: Ensure the lean amine temperature is at least 5-10°C above the hydrocarbon dew point of the inlet gas to prevent hydrocarbon condensation.[4]

  • Filtration: Check the performance of your inlet gas separator and amine filters (mechanical and carbon).

Frequently Asked Questions (FAQs)

Q1: What are the main causes of foaming in Sulfinol D absorbers?

A1: Pure Sulfinol D solution does not typically foam. Foaming is almost always caused by contaminants that act as surfactants, reducing the surface tension of the solution. The most common causes include:

• Liquid Hydrocarbons: Condensation of heavy hydrocarbons from the feed gas.[2]

• Suspended Solids: Corrosion products (e.g., iron sulfide) and other fine particles.[2]

• Amine Degradation Products: Over time, the amine component (DIPA) can degrade, forming compounds that promote foaming.[3]

• External Surfactants: Chemicals used upstream, such as corrosion inhibitors, well-treating compounds, and compressor lubricants, can be carried into the absorber.[3]

• Excessive Anti-foam Injection: Overdosing with certain anti-foaming agents can paradoxically stabilize foam.[1][3]

Q2: How can we prevent foaming in our Sulfinol D system?

A2: A proactive approach to prevent contamination is the most effective strategy:

• Efficient Inlet Gas Separation: Install and maintain a high-efficiency inlet gas separator or coalescing filter to remove liquid hydrocarbons and fine solids from the feed gas before it enters the absorber.

• Amine Filtration: A robust filtration system for the circulating Sulfinol D solution is critical. This should include:

  • Mechanical Filters: To remove suspended solids.

  • Activated Carbon Filters: To remove dissolved hydrocarbons, surfactants, and some degradation products.[3]

• Temperature Control: Maintain the lean Sulfinol D temperature entering the absorber 5-10°C above the hydrocarbon dew point of the inlet gas to prevent condensation.[4]

• Good Housekeeping: Use high-quality makeup water and prevent the introduction of contaminants during maintenance activities.

Q3: What are the different types of anti-foaming agents, and how do we choose the right one?

A3: The two main types of anti-foaming agents used in amine systems are silicone-based and polyglycol-based.

• Silicone-based antifoams are generally very effective and fast-acting. However, they can be removed by activated carbon filters and may cause fouling issues in some downstream equipment.[1]

• Polyglycol-based antifoams are typically not removed by carbon filters and are less likely to cause fouling. They may be a better choice for continuous injection.[1]

The choice of antifoam and the optimal dosage should be determined by laboratory testing. It is crucial to avoid overdosing, as this can worsen the foaming problem.[1][3]

Q4: What is the recommended procedure for injecting an anti-foaming agent?

A4: Anti-foaming agents can be injected either continuously at a low rate or intermittently in batches.

• Batch Injection: This is common for immediate control of a foaming upset. The antifoam is typically injected into the rich amine line just upstream of the absorber.

• Continuous Injection: This may be necessary for systems with persistent foaming issues. The injection point is usually the same as for batch injection.

Always follow the manufacturer's recommendations for dosage.[1] Typical starting dosages are in the range of 10-30 ppm.

Data Presentation

Table 1: Typical Contaminant Limits in Sulfinol D Solutions to Minimize Foaming

Contaminant	Typical Upper Limit	Potential Impact on Foaming
Total Suspended Solids	< 50 ppm	Stabilize foam bubbles, increasing foam stability.
Hydrocarbons	< 0.1 vol%	Reduce surface tension, promoting foam formation.
Heat Stable Salts	< 1.0 wt%	Can increase solution viscosity and contribute to foaming.
Amine Degradation Products	Varies by compound	Some degradation products act as surfactants.

Note: These are general guidelines. Specific limits may vary depending on the system's design and operating conditions.

Table 2: Comparison of Anti-foaming Agent Properties

Property	Silicone-Based Antifoams	Polyglycol-Based Antifoams
Effectiveness	High, fast-acting	Moderate to high
Dosage	Low (typically 10-30 ppm)	Low to moderate
Removal by Carbon Filter	Yes	No
Potential for Fouling	Moderate	Low
Cost	Moderate to high	Moderate

Experimental Protocols

Protocol 1: Determination of Foaming Tendency of Sulfinol D Solution (Modified ASTM D892)

Objective: To qualitatively and quantitatively assess the foaming tendency and stability of a Sulfinol D solution.

Apparatus:

• 1000 mL graduated cylinder

• Gas dispersion tube (fritted glass or stainless steel)

• Rotameter to control gas flow

• Nitrogen or clean, dry air source

• Water bath for temperature control

• Stopwatch

Procedure:

• Pour 200 mL of the Sulfinol D sample into the 1000 mL graduated cylinder.

• Place the cylinder in the water bath and allow the sample to reach the desired test temperature (e.g., absorber operating temperature).

• Insert the gas dispersion tube into the cylinder, ensuring the fritted end is near the bottom.

• Start the gas flow at a controlled rate (e.g., 94 mL/min as per ASTM D892) for a fixed duration (e.g., 5 minutes).[5]

• At the end of the gas flow period, immediately record the total volume of the foam and liquid. This is the foaming tendency .

• Start the stopwatch and allow the foam to settle.

• Record the volume of foam at regular intervals (e.g., 1, 5, and 10 minutes). The time it takes for the foam to completely dissipate is the foam break time or stability .

Interpretation of Results:

• A high initial foam volume indicates a high foaming tendency.

• A long break time indicates high foam stability.

• Compare the results of plant samples with a fresh, uncontaminated Sulfinol D solution to gauge the severity of the contamination.

Protocol 2: Evaluation of Anti-foaming Agent Effectiveness

Objective: To determine the optimal type and dosage of an anti-foaming agent for a contaminated Sulfinol D solution.

Procedure:

• Follow steps 1-4 of Protocol 1 to induce foaming in a contaminated Sulfinol D sample.

• Once a stable foam has been generated, add a known concentration of the anti-foaming agent (e.g., 10 ppm) to the solution.

• Observe and record the time it takes for the foam to collapse. This is the knockdown time .

• Repeat the test with different concentrations of the anti-foaming agent to determine the minimum effective dosage.

• To test for suppression , add the anti-foaming agent to the Sulfinol D sample before starting the gas flow. Run the foaming tendency test as described in Protocol 1 and compare the resulting foam volume and stability to the untreated sample.

Visualizations

References

• 1. nortonengr.com [nortonengr.com]
• 2. Achieve higher operational efficiency with amine system improvements | Gas Processing & LNG [gasprocessingnews.com]
• 3. scribd.com [scribd.com]
• 4. eptq.com [eptq.com]
• 5. ASTM D892 Standard Foam Test Procedure | Ayalytical [ayalytical.com]

Optimizing the solvent circulation rate in the Sulfinol process.

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the Sulfinol process. The focus is on optimizing the solvent circulation rate to ensure efficient and effective acid gas removal.

Troubleshooting Guide

This guide addresses common issues encountered during the Sulfinol process in a question-and-answer format.

Issue 1: Off-Spec Sweet Gas (High H₂S or CO₂ Content)

Q1: My sweet gas analysis shows H₂S or CO₂ levels above the specification. What is the first parameter I should check related to the solvent circulation?

A1: The first step is to verify that the solvent circulation rate is at the design specification for the current gas flow rate and composition. An insufficient solvent circulation rate is a primary cause of poor acid gas removal. Economically, the solvent circulation rate is a crucial factor in the design and operation of an absorption-desorption process.[1]

Q2: The circulation rate appears correct. What are other potential causes related to the solvent condition?

A2: Several factors related to the solvent's condition can lead to off-spec sweet gas:

• Lean Solvent Loading: The lean solvent returning to the absorber may have a high acid gas loading. This indicates poor regeneration in the stripper.

• Solvent Contamination: Contamination of the Sulfinol solvent can reduce its effectiveness.

• Solvent Degradation: Over time, the amine component of the Sulfinol solvent can degrade, reducing its capacity for acid gas removal.

Q3: How can I troubleshoot poor solvent regeneration?

A3: Poor regeneration is often due to issues in the stripper and reboiler. Key parameters to investigate include:

• Reboiler Duty: Insufficient heat input to the reboiler will result in incomplete stripping of the acid gases from the rich solvent.

• Stripper Pressure: Ensure the stripper pressure is within the optimal range for efficient regeneration.

• Steam Rate: Inadequate stripping steam flow will lead to higher lean solvent loading.

Issue 2: High Reboiler Duty and Operating Costs

Q1: My energy consumption, particularly the reboiler duty, is significantly higher than expected. Could this be related to the solvent circulation rate?

A1: Yes, an excessively high solvent circulation rate is a direct cause of increased reboiler duty.[2] The entire volume of circulated solvent must be heated in the regenerator, so any flow above the optimum rate leads to wasted energy.[1] Optimizing the solvent circulation rate can lead to significant energy savings.

Q2: How do I determine if my solvent circulation rate is too high?

A2: If your sweet gas is consistently well below the required H₂S and CO₂ specifications, it's an indication that you may be over-circulating the solvent. A systematic reduction in the circulation rate while closely monitoring the sweet gas composition can help identify the optimal flow.

Q3: What is the relationship between solvent circulation rate, CO₂ concentration, and reboiler duty?

A3: As the lean solvent circulation rate increases, the CO₂ concentration in the product gas decreases. However, this comes at the cost of a higher reboiler duty due to the larger volume of solvent that needs to be heated for regeneration.[2]

Issue 3: Foaming in the Absorber

Q1: I am observing a significant pressure drop across the absorber, and there are signs of solvent carryover. What could be the cause?

A1: These are classic indications of foaming in the absorber.[3] Foaming is a common issue in amine treating units and can severely impact their efficiency and capacity.

Q2: What are the common causes of foaming in a Sulfinol unit?

A2: Foaming is primarily caused by contaminants in the solvent.[4] These can include:

• Liquid Hydrocarbons: Condensation of hydrocarbons from the feed gas is a primary cause of foaming.[4]

• Suspended Solids: Particulates like iron sulfide (B99878) can stabilize foam.

• Surfactants and Corrosion Inhibitors: Chemicals used upstream can be carried over with the feed gas and promote foaming.[3]

• Solvent Degradation Products: Some byproducts of amine degradation can increase the tendency for foaming.[3]

Q3: How can I mitigate foaming issues?

A3: Mitigating foaming involves identifying and removing the contaminants:

• Inlet Separator: Ensure the inlet gas separator is functioning correctly to remove entrained liquid hydrocarbons.

• Filtration: Use particle filters to remove suspended solids from the solvent. Activated carbon filters can be effective in removing dissolved hydrocarbons and some degradation products.[3]

• Temperature Control: Maintain the lean solvent temperature about 5°C above the feed gas dew point to prevent hydrocarbon condensation in the absorber.[3]

• Antifoam Agents: As a temporary measure, antifoam agents can be injected. However, overdosing can sometimes worsen the problem.[3]

Frequently Asked Questions (FAQs)

Q: Why is optimizing the solvent circulation rate important in the Sulfinol process? A: Optimizing the solvent circulation rate is crucial for balancing acid gas removal efficiency with operational costs. A lower circulation rate reduces the energy required for solvent regeneration, leading to lower operating costs.[1] The Sulfinol process inherently has a high acid gas removal capacity, which allows for reduced circulation rates compared to purely chemical solvents.[5]

Q: What are the advantages of the Sulfinol process in terms of circulation rate? A: The hybrid nature of the Sulfinol solvent (a mix of a chemical and a physical solvent) provides a higher acid gas loading capacity.[6] This higher capacity allows for a lower solvent circulation rate to achieve the same level of acid gas removal, which in turn reduces both capital and operating expenses.[7]

Q: How does the composition of the Sulfinol solvent affect the optimal circulation rate? A: The specific formulation of the Sulfinol solvent, particularly the ratio of amine (like MDEA or DIPA) to sulfolane (B150427) and water, is customized for each application.[8] The optimal mix ratio impacts the solvent's performance and, consequently, the required circulation rate.[7] For instance, a Sulfinol-M solvent with 38 wt.% MDEA, 40 wt.% Sulfolane, and 22 wt.% water has been identified as optimal in some studies for minimizing reboiler duty while meeting CO₂ specifications.[8]

Q: Can process simulation software be used to predict the optimal solvent circulation rate? A: Yes, process simulators like Aspen HYSYS are valuable tools for modeling the Sulfinol process and performing sensitivity analyses on operating parameters, including the solvent circulation rate.[1] Simulation allows for the investigation of various scenarios without the need for extensive plant trials.

Quantitative Data on Solvent Circulation Rate Optimization

The following table summarizes data from a study on the effect of lean solvent circulation rate on CO₂ concentration in the product gas and the reboiler duty for a Sulfinol-M process.

Lean Solvent Circulation Rate ( kg/hr )	CO₂ Concentration in Product Gas (mol%)	Reboiler Duty (MW)
400	0.45	0.75
420	0.40	0.80
440	0.35	0.83
460	0.32	0.87
480	0.30	0.91
500	0.28	0.95

Data adapted from a techno-economic analysis of Sulfinol-based configurations.[8]

Experimental Protocol: Plant Trial for Optimizing Solvent Circulation Rate

Objective: To determine the minimum solvent circulation rate required to meet the sweet gas specification, thereby minimizing energy consumption in the reboiler.

Safety Precautions:

• All personnel involved must be familiar with the standard operating procedures of the Sulfinol unit.

• Personal protective equipment (PPE) must be worn at all times.

• Ensure that gas detection and safety shutdown systems are fully operational.

• A management of change (MOC) procedure should be followed for this trial.

Methodology:

• Establish a Stable Baseline:

  • Operate the Sulfinol unit at the current design conditions for at least 24 hours.

  • Ensure the feed gas flow rate and composition are stable.

  • Collect baseline data for all key performance indicators (KPIs) listed in the "Data Collection" section below.

• Step-wise Reduction of Solvent Circulation Rate:

  • Reduce the solvent circulation rate by a small, predetermined increment (e.g., 5% of the initial flow rate).

  • Allow the unit to stabilize for a sufficient period (e.g., 4-6 hours) after each adjustment.

  • Collect a full set of data at each new circulation rate.

• Monitoring and Evaluation:

  • Continuously monitor the H₂S and CO₂ content in the sweet gas using online analyzers.

  • If at any point the sweet gas approaches the maximum allowable specification, do not reduce the circulation rate further. The optimal rate is the last rate at which the specification was comfortably met.

  • If foaming or other operational issues are observed, pause the trial and return to the last known stable operating conditions.

• Data Collection:

  • Sweet Gas Composition: H₂S and CO₂ concentration (ppmv).

  • Solvent Analysis: Lean and rich solvent loading (mol acid gas/mol amine).

  • Flow Rates: Solvent circulation rate, feed gas rate, and steam to reboiler.

  • Temperatures: Lean solvent, rich solvent, feed gas, and reboiler.

  • Pressures: Absorber and stripper differential pressures.

  • Energy Consumption: Reboiler duty (calculated from steam flow and enthalpy).

• Data Analysis:

  • Plot the sweet gas H₂S and CO₂ concentrations as a function of the solvent circulation rate.

  • Plot the reboiler duty as a function of the solvent circulation rate.

  • Determine the "turndown" point where a further reduction in circulation rate leads to a sharp increase in sweet gas contaminants.

  • The optimal solvent circulation rate will be the lowest rate that maintains the sweet gas composition within specification with a reasonable operating margin.

Visualizations

Caption: Troubleshooting workflow for off-spec sweet gas in the Sulfinol process.

Caption: Experimental workflow for optimizing solvent circulation rate.

References

• 1. globalscientificjournal.com [globalscientificjournal.com]
• 2. scribd.com [scribd.com]
• 3. Mercaptan Removal Technology | Shell Catalysts & Technologies | Shell Global [shell.com]
• 4. mdpi.com [mdpi.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Development Design of Amine Sweetening Unit Plant of Natural Gas [ijraset.com]
• 7. jgt.irangi.org [jgt.irangi.org]
• 8. netl.doe.gov [netl.doe.gov]

Technical Support Center: Sulfinol-D Unit Operations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving high CO2 slip and other operational issues in Sulfinol-D units.

Troubleshooting Guide: High CO2 Slip

High CO2 slip in the treated gas is a common operational issue that indicates reduced CO2 removal efficiency. The following guide provides a systematic approach to diagnosing and resolving this problem.

Question: What are the primary causes of high CO2 slip in our Sulfinol-D unit?

Answer:

High CO2 slip can be attributed to several factors, broadly categorized as issues with the solvent, operational parameters, or mechanical problems. A systematic investigation is crucial for accurate diagnosis.

Initial Checks & Potential Causes:

• Solvent Quality and Composition:

  • Low Water Content: The water concentration in the Sulfinol-D solvent is critical for CO2 absorption. A decrease in water content can significantly impair the solvent's ability to remove CO2. The recommended minimum water concentration is 15 wt%.[1]

  • Solvent Degradation: Over time, the diisopropanolamine (B56660) (DIPA) in the solvent can degrade due to reactions with CO2, O2, and other contaminants, forming heat-stable salts (HSS) and other degradation products.[2][3][4][5][6] This reduces the amount of active amine available for CO2 capture.

  • Contamination: The solvent can be contaminated with hydrocarbons, compressor oils, or upstream chemicals, leading to foaming and reduced mass transfer efficiency.[7]

• Operating Parameters:

  • Low Solvent Circulation Rate: An insufficient flow rate of the lean solvent will result in incomplete CO2 removal.

  • High Lean Solvent Temperature: While higher temperatures can increase the rate of reaction, an excessively high lean solvent temperature reduces the solvent's overall absorption capacity.

  • Inadequate Regeneration (High Lean Loading): If the regeneration process in the stripper is inefficient, the lean solvent will have a high residual CO2 loading, reducing its capacity to absorb CO2 in the contactor. This can be caused by insufficient reboiler duty or other issues in the regeneration section.

  • Low Absorber Pressure: The absorption of CO2 is favored by higher pressure. A decrease in the absorber operating pressure can lead to higher CO2 slip.

• Mechanical and Hydraulic Issues:

  • Foaming: Foaming in the absorber increases the differential pressure and leads to poor gas-liquid contact, significantly reducing CO2 removal efficiency.[7][8][9]

  • Tray/Packing Damage: Damaged or fouled trays or packing in the absorber can lead to channeling of the gas and poor distribution of the solvent, resulting in reduced mass transfer.

  • Instrumentation Errors: Inaccurate readings from temperature, pressure, or flow meters can lead to incorrect operational adjustments and seemingly poor performance.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting high CO2 slip.

Figure 1: Troubleshooting workflow for high CO2 slip.

Frequently Asked Questions (FAQs)

Q1: What is the typical composition of Sulfinol-D solvent?

A1: A common formulation for Sulfinol-D is a mixture of 40% Diisopropanolamine (DIPA), 40% Sulfolane (B150427), and 20% water.[2] However, the exact composition can be customized for specific applications.[2][10]

Q2: What are the key operating parameters to monitor in a Sulfinol-D unit?

A2: The primary parameters to monitor include the lean solvent circulation rate, the temperatures of the lean and rich solvent, the absorber and regenerator pressures, and the reboiler duty. Consistent monitoring of these parameters is crucial for stable and efficient operation.

Q3: How does foaming affect the unit's performance and how can it be addressed?

A3: Foaming significantly reduces the gas treating capacity and can lead to solvent losses.[11] It is often indicated by a sharp increase in the pressure drop across the absorber.[11] Foaming can be caused by hydrocarbon contamination, degradation products, or upstream chemicals.[7] It can be mitigated by using anti-foaming agents, improving filtration, and ensuring proper operation of the inlet separator to remove liquid hydrocarbons.

Q4: What is solvent degradation and how can it be managed?

A4: Solvent degradation is the breakdown of the amine (DIPA) due to irreversible reactions with acid gases and oxygen.[5][6] This leads to a loss of CO2 capture capacity and can cause operational problems like corrosion and foaming.[2][3][4][5][6] Management strategies include minimizing high temperatures in the system, preventing oxygen ingress, and periodic solvent reclamation or replacement.[2]

Data Presentation

Table 1: Typical Operating Parameters for a Sulfinol-D Unit

Parameter	Typical Value/Range	Unit
Solvent Composition
Diisopropanolamine (DIPA)	30 - 45	wt %
Sulfolane	40 - 60	wt %
Water	15 - 25	wt %
Absorber Conditions
Lean Solvent Temperature	10-15°F hotter than feed gas	°F
Operating Pressure	Up to 80	bar
Regenerator Conditions
Reboiler Temperature	Varies with pressure	°C
Lean Solvent CO2 Loading	As low as achievable	mol CO2/mol DIPA

Note: These are general ranges and optimal values may vary based on the specific process design and feed gas composition.

Experimental Protocols

Protocol 1: Determination of Water Content in Sulfinol-D Solvent

Objective: To quantify the water content in the circulating Sulfinol-D solvent.

Methodology:

• Principle: The Karl Fischer titration method is used to determine the water content. This method is based on a reaction between iodine and sulfur dioxide in the presence of water.

• Apparatus:

  • Automatic Karl Fischer titrator

  • Syringes and needles

  • Glass vials with septa

• Reagents:

  • Karl Fischer reagent (hydranal-composite or similar)

  • Anhydrous methanol (B129727) or appropriate solvent

• Procedure:

  • Obtain a representative sample of the lean Sulfinol-D solvent in a sealed container, avoiding exposure to atmospheric moisture.

  • Standardize the Karl Fischer titrator with a known amount of pure water or a certified water standard.

  • Inject a known volume or weight of the Sulfinol-D sample into the titration cell.

  • The titrator will automatically dispense the Karl Fischer reagent until the endpoint is reached.

  • The instrument calculates the water content, typically expressed as a weight percentage.

  • Perform the analysis in triplicate to ensure accuracy.

Protocol 2: Analysis of DIPA and Sulfolane Concentration via Gas Chromatography (GC)

Objective: To determine the concentration of DIPA and Sulfolane in the solvent to ensure it is within the desired range.

Methodology:

• Principle: Gas chromatography separates the components of the solvent mixture, and a detector quantifies them.

• Apparatus:

  • Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).[1]

  • Appropriate capillary column (e.g., a polar column suitable for amines and sulfolane).

  • Autosampler and vials.

• Reagents and Standards:

  • High-purity DIPA and Sulfolane for calibration standards.

  • A suitable solvent for dilution (e.g., methanol or isopropanol).

  • Internal standard (optional but recommended for better accuracy).

• Procedure:

  • Prepare a series of calibration standards with known concentrations of DIPA and Sulfolane in the chosen solvent.

  • Dilute a known amount of the Sulfinol-D process sample with the same solvent.

  • Inject the prepared standards and the sample into the GC.

  • Develop a temperature program for the GC oven that provides good separation of the components.

  • Integrate the peak areas for DIPA and Sulfolane.

  • Create a calibration curve from the standards and determine the concentration of DIPA and Sulfolane in the process sample.

Logical Relationship Diagram for Solvent Analysis

The following diagram illustrates the relationship between solvent analysis and operational performance.

References

• 1. researchgate.net [researchgate.net]
• 2. netl.doe.gov [netl.doe.gov]
• 3. Testing of amine-based solvents [forcetechnology.com]
• 4. pure.hw.ac.uk [pure.hw.ac.uk]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. eprints.um.edu.my [eprints.um.edu.my]
• 7. A review of analytical methods for the determination of sulfolane and alkanolamines in environmental studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Amine Gas Treating Unit - Best Practices - Troubleshooting Guide | PDF [slideshare.net]
• 9. Amine Troubleshooting — Sulfur Recovery Engineering Inc. [sulfurrecovery.com]
• 10. chemistry.mdma.ch [chemistry.mdma.ch]
• 11. [PDF] A review of analytical methods for the determination of sulfolane and alkanolamines in environmental studies. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Optimizing Sulfinol-D Performance

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the impact of feed gas impurities on Sulfinol-D performance. It includes troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during gas treating experiments.

Troubleshooting Guide

This section addresses specific problems in a question-and-answer format, outlining potential causes and recommended solutions.

Problem: Foaming in the Absorber

Q1: What are the primary indicators of foaming in the Sulfinol-D absorber?

A1: The main indicators of a foaming problem include a sudden increase in the differential pressure across the absorber, a significant drop in the liquid level, and carryover of the Sulfinol-D solvent with the treated gas.[1][2] You may also observe a decrease in the acid gas removal efficiency, leading to off-specification treated gas.[2]

Q2: What are the common causes of foaming in a Sulfinol-D unit?

A2: Foaming is typically caused by contaminants in the feed gas or the solvent itself.[1][2] Key causes include:

• Liquid Hydrocarbons: Entrained or condensed heavy hydrocarbons from the feed gas are a primary cause of foaming.[1][2][3]

• Suspended Solids: Fine solid particles, such as iron sulfide (B99878) from corrosion, can stabilize foam.[2][3]

• Surfactants: Contamination from upstream processes, such as corrosion inhibitors or well-treating compounds, can act as surfactants and promote foaming.[1]

• Solvent Degradation Products: Over time, the Sulfinol-D solvent can degrade, forming compounds that increase the foaming tendency.[1][2]

• Excessive Antifoam Agent: Overdosing with an antifoam agent can sometimes have the opposite effect and stabilize foam.[2]

Q3: How can I troubleshoot and mitigate foaming in my experiment?

A3: A systematic approach is crucial for resolving foaming issues.

• Verify Operating Parameters: Ensure the lean solvent temperature is at least 5-10°C above the feed gas dew point to prevent hydrocarbon condensation.[1]

• Analyze the Solvent: Take samples of the rich and lean Sulfinol-D solution and perform a foam test to confirm the foaming tendency.

• Identify the Contaminant:

  • Inlet Gas Scrubber: Check the efficiency of the inlet separator to ensure it is effectively removing liquid hydrocarbons and solids.

  • Solvent Filtration: Inspect and, if necessary, replace the mechanical and activated carbon filters to remove suspended solids and surfactants.[1]

• Antifoam Injection: As a temporary measure, inject a suitable antifoam agent. However, use it judiciously as excessive amounts can worsen the problem.[2]

Problem: Reduced Acid Gas Removal Efficiency

Q1: My Sulfinol-D unit is not meeting the required H₂S or CO₂ removal specifications. What could be the cause?

A1: A decline in acid gas removal efficiency can be attributed to several factors:

• Formation of Heat Stable Salts (HSS): Acidic impurities in the feed gas, such as organic acids, SO₂, and HCl, can react irreversibly with the di-isopropanolamine (DIPA) component of Sulfinol-D to form HSS.[4] These salts are not regenerated by heat and reduce the amount of active amine available for acid gas absorption.[4]

• Solvent Degradation: Oxygen ingress into the system can lead to the oxidative degradation of DIPA, reducing its effectiveness.[5]

• Changes in Feed Gas Composition or Flow Rate: An increase in the acid gas concentration or the total gas flow rate beyond the design capacity of the unit will result in incomplete removal.

• Foaming: Severe foaming can lead to poor gas-liquid contact, reducing the mass transfer of acid gases into the solvent.[2]

Q2: How can I diagnose the cause of reduced efficiency?

A2: A thorough analysis of the solvent and operating conditions is necessary.

• Solvent Analysis:

  • HSS Analysis: Use ion chromatography to determine the concentration of heat stable salts in the lean and rich solvent.

  • Amine Concentration: Use gas chromatography or titration to measure the concentration of DIPA and check for degradation products.

• Review Operating Data: Compare the current feed gas composition, flow rate, and operating temperatures and pressures with the design parameters.

• Check for Foaming: Monitor the differential pressure across the absorber for any signs of foaming.

Q3: What are the long-term solutions for restoring and maintaining high efficiency?

A3:

• HSS Removal: If HSS levels are high, consider reclaiming a portion of the solvent or using specialized ion-exchange systems to remove the salts.

• Preventing HSS Formation: Identify and eliminate the source of acidic contaminants in the feed gas.

• Oxygen Scavengers: If oxygen ingress is a problem, consider using an oxygen scavenger in the system.

• Process Optimization: Adjust the solvent circulation rate, reboiler duty, and other operating parameters to match the current feed gas conditions.

Problem: Corrosion in the Sulfinol-D Unit

Q1: I am observing signs of corrosion in my experimental setup. What are the likely causes?

A1: Corrosion in amine treating units, including those using Sulfinol-D, is a significant concern. The primary causes include:

• Heat Stable Salts: High concentrations of HSS are a major contributor to corrosion, particularly in hot sections of the plant like the reboiler and regenerator.[4] The anions of these salts can disrupt the protective iron sulfide layer on carbon steel surfaces.[4]

• Acid Gas Loading: High concentrations of H₂S and CO₂ in the rich solvent, especially at elevated temperatures, can be corrosive.

• Oxygen: Dissolved oxygen in the solvent can lead to oxidative degradation and the formation of corrosive byproducts.[5]

• Solvent Degradation Products: Some degradation products of DIPA and sulfolane (B150427) can be acidic and contribute to corrosion.

Q2: How can I monitor and control corrosion?

A2:

• Corrosion Coupons and Probes: Install corrosion coupons and online probes at critical locations (e.g., rich solvent line, reboiler) to monitor corrosion rates.

• Solvent Analysis: Regularly analyze the solvent for HSS concentration and degradation products. Also, monitor the iron content in the solvent as an indicator of corrosion.

• Maintain Low HSS Levels: Implement strategies to prevent the formation and accumulation of HSS.

• Material Selection: For new units or replacements, consider using corrosion-resistant alloys in high-temperature and high-acid-gas-loading areas.

• Process Control: Maintain optimal operating conditions, including temperature and acid gas loading, to minimize corrosion.

Data Presentation

While specific quantitative data for the impact of all impurities on Sulfinol-D performance is often proprietary and not widely available in public literature, the following tables provide a general overview of the expected impacts based on data from amine treating systems.

Table 1: Qualitative Impact of Feed Gas Impurities on Sulfinol-D Performance

Impurity	Primary Negative Impact(s)	Secondary Negative Impact(s)
Heavy Hydrocarbons (C5+)	Foaming, Reduced Mass Transfer	Solvent Contamination, Fouling
Oxygen (O₂)	Solvent Degradation, Corrosion	Formation of Corrosive Byproducts
Heat Stable Salts (HSS)	Reduced Acid Gas Capacity, Corrosion	Foaming, Fouling
Sulfur Dioxide (SO₂)	Forms Heat Stable Salts (Sulfate, Sulfite)	Increased Corrosion
Hydrogen Cyanide (HCN)	Forms Heat Stable Salts (Thiocyanate)	Increased Corrosion
Organic Acids	Forms Heat Stable Salts (Formate, Acetate)	Increased Corrosion
Ammonia (NH₃)	Corrosion (Ammonium Bisulfide)	-
Solid Particulates (e.g., Iron Sulfide)	Foam Stabilization, Fouling	Erosion

Table 2: General Guidelines for Contaminant Levels in Amine Systems

Contaminant	Typical Recommended Maximum Level	Potential Consequences of Exceeding Level
Total Heat Stable Salts	< 2 wt% of total amine	Significant reduction in acid gas capacity, increased corrosion
Iron	< 30 ppm	Increased foaming tendency, fouling
Chloride	< 200 ppm	Severe corrosion
Hydrocarbons	Minimize to prevent foaming	Foaming, reduced efficiency

Note: These are general guidelines for amine systems. The tolerance of Sulfinol-D to specific contaminants may vary depending on the specific formulation and operating conditions.

Experimental Protocols

Protocol 1: Determination of Foaming Tendency of Sulfinol-D Solution

Objective: To qualitatively and quantitatively assess the foaming tendency of a Sulfinol-D solution.

Materials:

• 1000 mL graduated cylinder

• Gas dispersion tube with a fritted glass end

• Nitrogen gas cylinder with a regulator

• Flowmeter

• Stopwatch

• Sulfinol-D solution sample

Procedure:

• Pour 200 mL of the Sulfinol-D solution into the 1000 mL graduated cylinder.

• Insert the gas dispersion tube into the cylinder, ensuring the fritted end is near the bottom.

• Connect the gas dispersion tube to the nitrogen cylinder via the flowmeter.

• Start the nitrogen flow at a constant rate (e.g., 1 L/min).

• Simultaneously start the stopwatch.

• Observe the foam formation and record the maximum foam height reached within a 3-minute period.

• After 3 minutes, stop the nitrogen flow and the stopwatch.

• Record the time it takes for the foam to completely dissipate (break time).

Interpretation of Results:

• High Foaming Tendency: A high maximum foam height (e.g., > 400 mL) and a long break time (e.g., > 30 seconds) indicate a high foaming tendency.

• Low Foaming Tendency: A low maximum foam height and a short break time indicate a low foaming tendency.

Protocol 2: Analysis of Heat Stable Salts (HSS) by Ion Chromatography (IC)

Objective: To identify and quantify the concentration of common HSS anions (e.g., formate, acetate, chloride, sulfate, thiocyanate) in a Sulfinol-D solution.

Materials and Equipment:

• Ion chromatograph (IC) system with a conductivity detector and an anion-exchange column.

• Eluent solution (e.g., potassium hydroxide (B78521) or carbonate/bicarbonate solution).

• Certified anion standard solutions.

• Sample vials.

• Syringe filters (0.45 µm).

• Deionized water.

• Sulfinol-D solution sample.

Procedure:

• Sample Preparation:

  • Dilute a known volume of the Sulfinol-D sample with deionized water. A high dilution factor (e.g., 1:100 or 1:1000) is typically required.

  • Filter the diluted sample through a 0.45 µm syringe filter into a sample vial.

• Instrument Setup:

  • Set up the IC system according to the manufacturer's instructions for anion analysis.

  • Equilibrate the column with the eluent until a stable baseline is achieved.

• Calibration:

  • Prepare a series of calibration standards by diluting the certified anion standard solutions to known concentrations covering the expected range in the samples.

  • Inject the calibration standards and generate a calibration curve for each anion.

• Sample Analysis:

  • Inject the prepared Sulfinol-D sample into the IC system.

  • Record the chromatogram.

• Data Analysis:

  • Identify the HSS anions in the sample by comparing their retention times with those of the standards.

  • Quantify the concentration of each anion using the calibration curve.

  • Calculate the concentration of each HSS in the original, undiluted Sulfinol-D sample.

Protocol 3: Analysis of DIPA and Sulfolane by Gas Chromatography (GC)

Objective: To determine the concentration of di-isopropanolamine (DIPA) and sulfolane in the Sulfinol-D solvent.

Materials and Equipment:

• Gas chromatograph (GC) with a Flame Ionization Detector (FID).

• A suitable capillary column (e.g., a polar column like a wax or a specific column for amine analysis).

• Helium or nitrogen as the carrier gas.

• Certified standards of DIPA and sulfolane.

• A suitable solvent for dilution (e.g., methanol (B129727) or isopropanol).

• Sample vials.

• Syringes for injection.

• Sulfinol-D solution sample.

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of the Sulfinol-D sample into a volumetric flask.

  • Dilute the sample to a known volume with the chosen solvent.

• Instrument Setup:

  • Set the GC operating conditions (injector temperature, oven temperature program, detector temperature, and gas flow rates) appropriate for the analysis of DIPA and sulfolane.

• Calibration:

  • Prepare a series of calibration standards containing known concentrations of DIPA and sulfolane in the dilution solvent.

  • Inject the standards and generate a calibration curve for each component.

• Sample Analysis:

  • Inject a known volume of the prepared sample into the GC.

  • Record the chromatogram.

• Data Analysis:

  • Identify the peaks for DIPA and sulfolane based on their retention times compared to the standards.

  • Quantify the concentration of each component in the sample using the calibration curves.

  • Calculate the weight percentage of DIPA and sulfolane in the original Sulfinol-D solvent.

Mandatory Visualizations

Caption: Troubleshooting workflow for foaming issues.

Caption: Cause-and-effect of impurities.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. eprints.um.edu.my [eprints.um.edu.my]

Technical Support Center: Enhancing Energy Efficiency in Sulfinol-D Regeneration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during Sulfinol-D regeneration experiments, with a focus on improving energy efficiency.

Troubleshooting Guides

This section provides solutions to specific issues that may arise during the Sulfinol-D regeneration process.

Problem	Potential Causes	Recommended Actions
High Reboiler Duty / Excessive Steam Consumption	1. High Lean Solvent Loading: Incomplete regeneration of the Sulfinol-D solvent. 2. Excessive Solvent Circulation Rate: Pumping more solvent than necessary for the required acid gas removal. 3. Fouling in Heat Exchangers: Reduced heat transfer efficiency between the lean and rich solvent streams. 4. Suboptimal Steam Quality: Wet steam has a lower heat content.	1. Optimize Stripping Steam Rate: Gradually increase the steam rate to the reboiler while monitoring the lean solvent loading. Find the minimum steam rate that achieves the target lean loading. 2. Adjust Solvent Flow Rate: Reduce the circulation rate in small increments, ensuring the treated gas specifications are still met.[1] 3. Monitor and Clean Heat Exchangers: Regularly check the temperature approach of the lean/rich heat exchanger. If the temperature difference widens, schedule a cleaning. 4. Ensure Dry Steam Supply: Install and maintain steam traps to remove condensate from the steam supply line.[2]
Foaming in the Absorber or Regenerator	1. Hydrocarbon Condensation: Liquid hydrocarbons entering the unit with the feed gas. 2. Solvent Degradation Products: Accumulation of heat-stable salts (HSS) and other degradation compounds.[3] 3. Contamination: Introduction of well-treating chemicals, compressor oils, or corrosion inhibitors. 4. High Differential Pressure: An indicator of foaming or other hydraulic issues.[4]	1. Improve Inlet Separation: Ensure the inlet knockout drum is functioning correctly to remove entrained liquids. Consider installing a coalescing filter upstream of the absorber. 2. Implement Solvent Filtration: Use activated carbon filters to remove degradation products and surface-active contaminants.[5] 3. Identify and Eliminate Contaminant Sources: Review upstream processes for potential sources of contamination. 4. Inject Antifoam Agent: Use a silicone-based antifoam agent as a temporary measure while addressing the root cause. Be cautious with the dosage, as overdosing can sometimes worsen foaming.[5]
Poor Stripping Efficiency	1. Low Reboiler Temperature: Insufficient heat input to drive off the absorbed acid gases. 2. High Regenerator Pressure: Elevated pressure in the stripper hinders the release of acid gases. 3. Flooding in the Regenerator: Excessive steam rates or solvent flow can lead to hydraulic issues within the column.	1. Increase Steam to Reboiler: Cautiously increase the steam flow to raise the reboiler temperature and improve stripping. 2. Check and Adjust Regenerator Pressure Control: Ensure the pressure control valve on the regenerator overhead is functioning correctly and set appropriately. 3. Reduce Steam or Solvent Flow: If flooding is suspected (indicated by a sharp increase in differential pressure), reduce the steam and/or solvent flow rates.
Inadequate Acid Gas Removal	1. Low Lean Solvent Amine Concentration: Dilution of the solvent can reduce its capacity for acid gas absorption. 2. High Lean Solvent Temperature: Hotter lean solvent has a lower capacity for acid gas absorption. 3. Insufficient Solvent Circulation: The solvent flow rate may be too low for the amount of acid gas in the feed.	1. Verify Solvent Composition: Regularly analyze the Sulfinol-D solvent for its composition of DIPA, sulfolane (B150427), and water. Adjust as necessary. 2. Optimize Lean Solvent Cooling: Ensure the lean solvent cooler is operating efficiently to achieve the target lean solvent temperature, typically 5-10°C above the inlet gas dew point to prevent hydrocarbon condensation.[6] 3. Increase Solvent Circulation Rate: Gradually increase the solvent circulation rate until the desired treated gas specification is met.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of high energy consumption in Sulfinol-D regeneration?

A1: The primary consumer of energy in the Sulfinol-D process is the reboiler, which provides the heat (typically through steam) required to strip the absorbed acid gases (H₂S and CO₂) from the rich solvent.[7] Excessive energy consumption is often linked to a high solvent circulation rate, poor heat integration, or inefficient stripping in the regenerator.

Q2: How can I reduce the steam consumption in my laboratory-scale regeneration setup?

A2: To reduce steam consumption, focus on optimizing the stripping process. This can be achieved by:

• Minimizing the lean solvent loading: Ensure you are only regenerating the solvent to the level required for your absorption step. Over-stripping wastes energy.

• Optimizing the reboiler temperature: Find the minimum temperature that achieves the desired regeneration.

• Implementing heat integration: Use the hot, lean solvent exiting the regenerator to preheat the cool, rich solvent entering it. This reduces the overall heat load on the reboiler.[8]

Q3: What are the signs of solvent degradation, and how does it impact energy efficiency?

A3: Signs of solvent degradation include a change in color (darkening), an increase in viscosity, and the presence of solids. Foaming can also be an indicator.[4] Degraded solvents have a lower capacity for acid gas removal, which necessitates a higher circulation rate to achieve the same level of purification. This increased circulation directly leads to higher energy consumption in the reboiler. Degradation products can also increase the corrosivity (B1173158) of the solution.

Q4: Is it beneficial to switch from Sulfinol-D to another solvent like Sulfinol-M to improve energy efficiency?

A4: Yes, in many cases, switching to a Sulfinol-M (MDEA-based) solvent can improve energy efficiency.[9] MDEA is a tertiary amine and has a lower heat of reaction with CO₂ compared to DIPA (a secondary amine in Sulfinol-D). This can lead to lower regeneration energy requirements.[6][9] However, the suitability of Sulfinol-M depends on the specific application, particularly the required selectivity for H₂S removal.

Q5: What is the role of the sulfolane in the Sulfinol-D solvent?

A5: Sulfolane is a physical solvent that enhances the overall acid gas loading capacity of the solution and improves the removal of organic sulfur compounds like mercaptans and carbonyl sulfide (B99878) (COS).[9][10]

Data Presentation: Solvent Performance Comparison

The following table summarizes comparative data on the energy requirements for different solvents.

Parameter	Sulfinol-D	Sulfinol-M (Optimized)	MDEA (Aqueous)
Relative Reboiler Duty Savings	Baseline	Up to 65% savings compared to a non-optimized amine process.[11]	Varies, but a specific case showed a 25% reduction in steam demand when converting from Sulfinol-D.
Primary Amine Component	Diisopropanolamine (DIPA)	Methyldiethanolamine (MDEA)[9]	Methyldiethanolamine (MDEA)
Key Advantage	Good for bulk removal of H₂S and CO₂ and partial removal of organic sulfur.[9]	Lower regeneration energy, selective H₂S removal.[6][9]	Lower regeneration energy compared to primary/secondary amines.
Consideration	Higher energy of regeneration compared to MDEA-based solvents.	Performance is highly dependent on the solvent composition.[6]	May have a higher tendency to foam compared to Sulfinol.

Experimental Protocols

Protocol 1: Optimizing Reboiler Duty for Sulfinol-D Regeneration

Objective: To determine the minimum reboiler duty required to achieve a target lean solvent loading.

Methodology:

• Establish a Baseline: Set up the regeneration column with a constant rich solvent feed rate, composition, and temperature. Set the reboiler steam flow rate to the current operating level or a recommended starting point.

• Achieve Steady State: Allow the system to operate for a sufficient duration (e.g., 2-3 hours for a lab-scale setup) to reach a steady state.

• Sample and Analyze: Collect samples of the lean solvent from the reboiler outlet. Analyze for acid gas loading (H₂S and CO₂ content).

• Incremental Steam Reduction: Reduce the steam flow rate to the reboiler by a small, fixed increment (e.g., 5%).

• Re-establish Steady State and Analyze: Allow the system to stabilize at the new steam rate and repeat the sampling and analysis of the lean solvent.

• Repeat: Continue to reduce the steam flow rate in increments, allowing the system to reach steady state and analyzing the lean solvent loading at each step.

• Determine Optimum: The optimal reboiler duty corresponds to the lowest steam flow rate that still achieves the desired target for the lean solvent loading. Plot the reboiler duty against the lean solvent loading to visualize the relationship.

Protocol 2: Evaluating the Impact of Lean Solvent Temperature on Absorption Efficiency

Objective: To assess how the temperature of the regenerated (lean) Sulfinol-D affects its ability to absorb acid gases.

Methodology:

• Constant Regeneration: Maintain a constant operation of the regeneration column to produce a consistent supply of lean solvent with a stable acid gas loading.

• Set Initial Lean Temperature: Use a heat exchanger to cool the lean solvent to the upper end of the desired operating range (e.g., 60°C).

• Absorption Test: Feed the lean solvent and a sour gas stream of known composition and flow rate to an absorber column.

• Measure Performance: After reaching steady state, measure the acid gas concentration in the sweet gas exiting the absorber.

• Incremental Temperature Reduction: Reduce the lean solvent temperature by a fixed increment (e.g., 5°C) using the heat exchanger.

• Re-evaluate Performance: Allow the absorber to reach a new steady state and re-measure the acid gas concentration in the outlet gas.

• Repeat: Continue to incrementally decrease the lean solvent temperature, measuring the absorption performance at each step.

• Analyze Results: Plot the lean solvent temperature against the acid gas removal efficiency to identify the optimal temperature that balances high absorption efficiency with preventing hydrocarbon condensation.

Visualizations

Caption: Workflow of the Sulfinol-D absorption and regeneration process.

Caption: Troubleshooting logic for high energy consumption in regeneration.

References

• 1. us.endress.com [us.endress.com]
• 2. martechsystems.com [martechsystems.com]
• 3. Amine Treating Unit — SRU and Amine Blog — Sulfur Recovery Engineering Inc. [sulfurrecovery.com]
• 4. scribd.com [scribd.com]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. q2technologies.com [q2technologies.com]
• 9. netl.doe.gov [netl.doe.gov]
• 10. Sulfinol | netl.doe.gov [netl.doe.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: DIPA-Oxazolidone Formation and Mitigation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the formation and mitigation of Diisopropanolamine (B56660) (DIPA)-oxazolidone, specifically 3-(2-hydroxypropyl)-5-methyl-2-oxazolidinone (B1595705) (HPMO).

Troubleshooting Guides

This section offers solutions to common issues encountered during experiments involving DIPA and potential HPMO formation.

Problem 1: Unexpectedly high levels of HPMO detected in the reaction mixture.

Possible Causes:

• Elevated Temperature: The formation of HPMO from DIPA and carbon dioxide is accelerated at higher temperatures.

• High Carbon Dioxide Concentration: Increased CO2 levels in the reaction environment can drive the equilibrium towards HPMO formation.[1]

• Prolonged Reaction Time: Longer exposure to conditions favoring HPMO formation will naturally lead to higher concentrations.

Solutions:

• Temperature Control: Maintain the reaction temperature below the threshold where significant HPMO formation occurs. Studies have shown that DIPA degradation is prominent at temperatures of 100-120°C.[1]

• Inert Atmosphere: If possible, conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to minimize CO2 exposure.

• pH Adjustment: Maintaining a specific pH range can influence the stability of the oxazolidone. While specific data for HPMO is limited, the stability of similar compounds is known to be pH-dependent.

Problem 2: Incomplete reversion of HPMO to DIPA after alkaline hydrolysis.

Possible Causes:

• Insufficient Caustic Concentration: The concentration of the alkaline solution (e.g., sodium hydroxide) may be too low to effectively drive the hydrolysis reaction.

• Suboptimal Temperature: The hydrolysis of HPMO is temperature-dependent, and lower temperatures will result in a slower and potentially incomplete reaction.

• Inadequate Reaction Time: The hydrolysis reaction requires sufficient time to proceed to completion.

Solutions:

• Optimize Caustic Concentration: Increase the molar ratio of hydroxide (B78521) to HPMO. A molar ratio of 2.5 moles of hydroxide for each mole of oxazolidone has been suggested as desirable for similar compounds.

• Elevate Temperature: Perform the hydrolysis at a temperature between 80°C and 100°C for optimal results.

• Increase Reaction Time: Extend the duration of the hydrolysis treatment to ensure complete conversion. Monitoring the reaction progress by HPLC is recommended.

Problem 3: Presence of unknown peaks in the chromatogram after HPMO mitigation.

Possible Causes:

• Side Reactions: Alkaline treatment, especially at high temperatures, can potentially lead to the formation of byproducts.

• Degradation of DIPA or Other Components: The reaction conditions for hydrolysis might cause the degradation of the target compound or other components in the mixture.

• Contamination: Contamination from reagents or equipment can introduce impurities.

Solutions:

• Optimize Mitigation Conditions: Use the mildest effective conditions (temperature, caustic concentration, and time) for HPMO reversion to minimize side reactions.

• Inert Atmosphere: Performing the hydrolysis under an inert atmosphere can prevent oxidative side reactions.

• Purity of Reagents: Ensure high purity of the caustic solution and other reagents used in the process.

• Blank Runs: Analyze a blank sample (without the reaction mixture) that has undergone the same mitigation process to identify any peaks originating from the reagents or the process itself.

Frequently Asked Questions (FAQs)

Q1: What is DIPA-oxazolidone and how is it formed?

A1: DIPA-oxazolidone, specifically 3-(2-hydroxypropyl)-5-methyl-2-oxazolidinone (HPMO), is a cyclic carbamate (B1207046) that can form as a degradation product of diisopropanolamine (DIPA) in the presence of carbon dioxide (CO2). The reaction involves the cyclization of DIPA with CO2, particularly at elevated temperatures.[1]

Q2: What are the primary factors that promote the formation of HPMO?

A2: The main factors promoting HPMO formation are:

• Temperature: Higher temperatures (e.g., 100-120°C) significantly accelerate the rate of formation.[1]

• Carbon Dioxide: The presence and concentration of CO2 are critical for the reaction to occur. Higher CO2 levels shift the equilibrium towards HPMO.[1]

• Reaction Time: Longer exposure to favorable conditions increases the yield of HPMO.

Q3: What is the most effective strategy to mitigate HPMO formation?

A3: The most effective mitigation strategy is to reverse the formation by alkaline hydrolysis. This involves treating the HPMO-containing solution with a caustic solution, such as sodium hydroxide (NaOH), at an elevated temperature. This process hydrolyzes the oxazolidone ring, converting HPMO back to DIPA and releasing CO2 as carbonate or bicarbonate.

Q4: Is the formation of HPMO reversible?

A4: Yes, the formation of HPMO is a reversible reaction. However, the spontaneous reversion to DIPA is often slow under typical process conditions. Alkaline hydrolysis is used to accelerate this reversal.

Quantitative Data on Mitigation Strategies

The following table summarizes the key parameters for the alkaline hydrolysis of HPMO, providing a basis for optimizing mitigation protocols.

Parameter	Condition	Expected Outcome	Reference
Temperature	60 - 80 °C	Moderate rate of hydrolysis	Generic Hydrolysis
80 - 100 °C	Optimal rate of hydrolysis	Patent for similar oxazolidone
100 - 120 °C	Faster hydrolysis, but increased risk of side reactions	Generic Hydrolysis
Caustic Agent	Sodium Hydroxide (NaOH)	Effective for hydrolysis	Generic Hydrolysis
Potassium Hydroxide (KOH)	Effective for hydrolysis	Patent for similar oxazolidone
Caustic Conc.	Low (e.g., <1 M)	Slower and potentially incomplete hydrolysis	Generic Hydrolysis
Moderate (e.g., 1-2.5 M)	Effective hydrolysis with manageable side reactions	Patent for similar oxazolidone
High (e.g., >2.5 M)	Faster hydrolysis, but higher risk of side reactions and DIPA degradation	Generic Hydrolysis
Reaction Time	1 - 2 hours	Generally sufficient for complete hydrolysis under optimal conditions	Patent for similar oxazolidone
> 2 hours	May be required for lower temperatures or caustic concentrations	Generic Hydrolysis

Experimental Protocols

1. HPLC-UV Method for Quantification of DIPA and HPMO

This method is adapted from a protocol for DIPA analysis and can be optimized for the simultaneous quantification of DIPA and HPMO.

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: Octadecylsilyl (C18) reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water or a suitable buffer. The exact gradient should be optimized to achieve good separation between DIPA and HPMO.

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: The optimal wavelength for detecting the derivatized compounds should be determined. For FMOC-Cl derivatives, this is often around 265 nm.

• Sample Preparation (with Derivatization):

  • Transfer a known volume (e.g., 0.50 mL) of the filtered sample into a vial.

  • Add 25 µL of borate (B1201080) buffer (pH 9.5) for every 0.5 mL of sample.

  • Add 100 µL of a 2.5 mmol 9-fluorenylmethyloxycarbonyl chloride (FMOC-Cl) solution in acetonitrile for every 0.5 mL of sample.

  • Incubate the vial at a slightly elevated temperature (e.g., 40°C) for approximately 30 minutes.

  • After incubation, add 10 µL of 30% HCl for every 0.5 mL of sample to stop the reaction and vortex.

  • The sample is now ready for injection into the HPLC system.

• Calibration: Prepare calibration standards of DIPA and HPMO and derivatize them using the same procedure as the samples.

2. FTIR Spectroscopy for Identification of HPMO

This protocol provides a general guideline for identifying the presence of HPMO using Fourier-Transform Infrared (FTIR) spectroscopy.

• Instrumentation: FTIR spectrometer.

• Sample Preparation:

  • Liquids: A small drop of the liquid sample can be placed between two potassium bromide (KBr) plates to form a thin film.

  • Solids: The solid sample can be prepared as a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a transparent disk. Alternatively, a Nujol mull can be prepared.

• Data Acquisition: Record the FTIR spectrum over the range of 4000-400 cm⁻¹.

• Characteristic Peaks for Oxazolidinones:

  • C=O stretch (carbonyl): A strong absorption band is typically observed in the region of 1750-1700 cm⁻¹.

  • C-O-C stretch (ether-like): Look for stretching vibrations in the fingerprint region, typically around 1200-1000 cm⁻¹.

  • C-N stretch: This vibration usually appears in the 1400-1200 cm⁻¹ region. The exact positions of these peaks for HPMO should be confirmed with a reference spectrum if available.

Visualizations

Caption: Chemical pathway of DIPA-oxazolidone (HPMO) formation.

Caption: Analytical workflow for HPMO detection and quantification.

References

• 1. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]

Reference Data & Comparative Studies

A Comparative Guide to Sulfinol-D and MDEA for Acid Gas Treating

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two common solvents used in acid gas treating: Sulfinol-D and methyldiethanolamine (MDEA). The information presented is a synthesis of industrial data and simulation studies to aid in the selection and application of these solvents for the removal of hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂) from gas streams.

Introduction to Sulfinol-D and MDEA

Acid gas treating, or "gas sweetening," is a critical process in the natural gas, refinery, and synthesis gas industries to remove acidic components, primarily H₂S and CO₂. The choice of solvent is paramount to the efficiency and economics of this process.

Sulfinol-D is a proprietary, mixed solvent developed by Shell. It combines a chemical solvent, di-isopropanolamine (DIPA), with a physical solvent, sulfolane (B150427) (tetrahydrothiophene dioxide), in an aqueous solution.[1][2] This hybrid nature allows for both chemical reaction and physical absorption of acid gases.

Methyldiethanolamine (MDEA) is a tertiary alkanolamine that is widely used as a chemical solvent in aqueous solutions.[3] Its popularity stems from its selective reactivity with H₂S over CO₂, which is advantageous in applications where CO₂ slip is desired.[1][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Sulfinol-D and MDEA is presented in Table 1.

Property	Sulfinol-D	Aqueous MDEA
Solvent Type	Mixed (Chemical + Physical)	Chemical (Tertiary Amine)
Chemical Components	Di-isopropanolamine (DIPA), Sulfolane, Water	Methyldiethanolamine (MDEA), Water
Appearance	Clear to light yellow liquid	Colorless to light yellow liquid
Vapor Pressure	Relatively low	Low[3]
Corrosivity	Generally low	Low, less corrosive than primary and secondary amines[3]
Thermal Stability	High	High
Degradation Resistance	Resistant to degradation by COS and CS₂[2]	Resistant to degradation, but can be affected by oxygen and sulfur-based acids

Performance Comparison

The performance of Sulfinol-D and MDEA in acid gas treating is compared based on several key parameters. The data presented in Table 2 is derived from a combination of simulation studies and industrial observations.

Performance Parameter	Sulfinol-D	Aqueous MDEA
H₂S Removal Efficiency	High	Very High (can achieve >99.9% removal)[3]
CO₂ Removal Efficiency	High (non-selective)	Moderate to High (kinetically selective)[3]
Selectivity for H₂S over CO₂	Low	High
Organic Sulfur (COS, Mercaptans) Removal	Good, due to the physical solvent component (sulfolane)[2][4]	Poor to moderate, requires formulated MDEA for enhanced COS removal
Acid Gas Loading Capacity	High, benefits from both chemical and physical absorption[2]	Moderate, dependent on concentration and operating conditions
Regeneration Energy	Lower than purely chemical solvents due to physical absorption contribution[5]	Generally higher than mixed solvents but lower than primary amines
Hydrocarbon Co-absorption	Higher than MDEA due to the physical solvent component[4]	Lower than mixed and physical solvents
Foaming Tendency	Generally low	Can be prone to foaming in the presence of contaminants

Advantages and Disadvantages

Sulfinol-D

Advantages:

• Effective in removing a broad range of acid gases, including H₂S, CO₂, and organic sulfur compounds like carbonyl sulfide (COS) and mercaptans.[2][4]

• High acid gas loading capacity, which can lead to lower solvent circulation rates and smaller equipment.[2]

• Lower regeneration energy requirements compared to conventional amine solvents.[5]

Disadvantages:

• Lower selectivity for H₂S over CO₂, which is a drawback when CO₂ slip is desired.[1]

• Higher co-absorption of hydrocarbons compared to aqueous MDEA, which can lead to hydrocarbon losses.[4]

• As a proprietary solvent, its use may be subject to licensing agreements.

MDEA

Advantages:

• Excellent selectivity for H₂S over CO₂, making it ideal for applications where CO₂ can be left in the treated gas.[1][3]

• Low vapor pressure and corrosivity, contributing to lower solvent losses and maintenance costs.[3]

• High chemical and thermal stability.[3]

Disadvantages:

• Limited ability to remove organic sulfur compounds without the addition of specialty activators.[4]

• The reaction rate with CO₂ is slow, which is the basis for its selectivity but can be a limitation in cases requiring high CO₂ removal.

• Can be susceptible to foaming.

Experimental Protocols

While direct, side-by-side experimental data for Sulfinol-D versus MDEA is limited in publicly available literature, a general experimental protocol for evaluating the performance of acid gas treating solvents can be outlined.

General Experimental Setup for Solvent Performance Evaluation

A typical experimental setup for evaluating acid gas treating solvents consists of an absorption column and a regeneration (stripping) column, along with associated pumps, heat exchangers, and analytical equipment.

1. Materials and Reagents:

• Acid gas mixture (e.g., N₂ or CH₄ balanced with known concentrations of H₂S and CO₂).
• Solvent to be tested (Sulfinol-D or aqueous MDEA solution of a specified concentration).
• Analytical standards for gas chromatography (GC) and titration reagents.

2. Experimental Procedure:

• Absorption:

• The lean solvent is pumped to the top of the absorption column.
• The sour gas stream is introduced at the bottom of the column and flows counter-currently to the solvent.
• The temperature and pressure of the absorber are maintained at desired setpoints.
• The treated (sweet) gas exits from the top of the absorber and is analyzed for H₂S and CO₂ concentrations using a gas chromatograph.
• The rich solvent, loaded with acid gases, exits from the bottom of the absorber.

• Regeneration:

• The rich solvent is preheated in a heat exchanger using the hot lean solvent from the regenerator.
• The preheated rich solvent is fed to the top of the stripping column.
• The stripper is heated at the bottom by a reboiler to provide the necessary heat for regeneration.
• The acid gases are stripped from the solvent and exit from the top of the stripper.
• The regenerated (lean) solvent is cooled and recirculated back to the absorber.

• Data Collection and Analysis:

• Inlet and outlet gas compositions are continuously monitored.
• Solvent loading (moles of acid gas per mole of amine) is determined by analyzing rich and lean solvent samples, typically by titration.
• Solvent circulation rate, temperatures, and pressures are recorded.
• Energy consumption of the reboiler is measured to determine the regeneration duty.

5. Mandatory Visualizations

Caption: General process flow diagram for acid gas treating.

Caption: Comparative workflow of Sulfinol-D and MDEA processes.

Conclusion

The selection between Sulfinol-D and aqueous MDEA for acid gas treating is highly dependent on the specific application and process objectives.

• Sulfinol-D is a robust, versatile solvent suitable for treating gas streams with a mix of acid gases and organic sulfur compounds where high overall removal is the primary goal. Its lower regeneration energy can offer economic advantages.

• Aqueous MDEA is the preferred choice when selective removal of H₂S is critical, and a significant portion of CO₂ can be allowed to "slip" into the treated gas. This is particularly beneficial in applications such as tail gas treating or when the CO₂ does not need to be removed for downstream processes.

For researchers and professionals, a thorough analysis of the feed gas composition, required treated gas specifications, and economic considerations of capital and operating costs will be essential in making the optimal solvent choice.

References

• 1. docs.nrel.gov [docs.nrel.gov]
• 2. netl.doe.gov [netl.doe.gov]
• 3. Comparative study of DEA and MDEA treatments of acid gas | Gas Processing & LNG [gasprocessingnews.com]
• 4. arkema.com [arkema.com]
• 5. mdpi.com [mdpi.com]

Techno-Economic Showdown: Sulfinol-D vs. Selexol for Acid Gas Removal

In the critical arena of acid gas removal from industrial gas streams, two prominent solvent-based technologies, Sulfinol-D and Selexol, offer distinct advantages and operational characteristics. This comprehensive guide provides a detailed techno-economic comparison of these processes, tailored for researchers, scientists, and drug development professionals. By examining their performance metrics, economic viability, and operational parameters, this analysis aims to facilitate informed decision-making for specific gas treating applications.

The Selexol process employs a physical solvent, a mixture of dimethyl ethers of polyethylene (B3416737) glycol, which is particularly effective in applications with high acid gas partial pressures. In contrast, the Sulfinol process is a hybrid system that utilizes a chemical solvent, typically an amine such as diisopropanolamine (B56660) (DIPA) for Sulfinol-D, in conjunction with a physical solvent, sulfolane. This unique formulation allows Sulfinol-D to treat a wider range of acid gas concentrations and effectively remove a broader spectrum of sulfur compounds, including mercaptans and carbonyl sulfide (B99878) (COS).

Performance and Operational Comparison

A direct quantitative comparison of the two processes is challenging due to the variability in feed gas compositions and operating conditions across different industrial applications. However, based on available data and process simulations, the following tables summarize key performance and economic indicators for the Sulfinol-D and Selexol processes.

Table 1: Performance Characteristics

Parameter	Sulfinol-D	Selexol
Solvent Type	Hybrid (Chemical/Physical)	Physical
Typical Solvent Composition	Diisopropanolamine (DIPA), Sulfolane, Water	Dimethyl ethers of polyethylene glycol (DMPEG)
Acid Gas Loading	High	Moderate to High
H₂S Removal Efficiency	> 99%	~99%[1][2]
CO₂ Removal Efficiency	High	High (dependent on partial pressure)
Selective H₂S Removal	Moderate	High
Removal of Other Sulfur Compounds (Mercaptans, COS)	Yes	Limited
Solvent Regeneration	Primarily heat-driven (stripping steam)	Primarily pressure reduction (flashing), may require some heat
Solvent Degradation	Potential for amine degradation	Generally stable
Corrosivity (B1173158)	Higher potential due to amine content	Low

Table 2: Economic Indicators

Parameter	Sulfinol-D	Selexol
Capital Cost (CAPEX)	Generally moderate to high	Generally moderate to high, can be higher than MDEA processes at lower pressures but more economical at higher pressures[2]
Operating Cost (OPEX)	Moderate, influenced by energy for regeneration	Generally lower due to reduced heat requirements for regeneration
Energy Consumption	Higher due to reboiler duty for solvent stripping	Lower, as regeneration is mainly achieved by pressure reduction
Solvent Cost	Moderate	Moderate
CO₂ Capture Cost (indicative)	Not directly available	~$27-31 per tonne of CO₂ (2018 data)[3]

Experimental Protocols

Detailed experimental protocols for the cited performance data are often proprietary and not publicly available. However, a general methodology for evaluating the performance of acid gas removal solvents involves the following key steps:

• Vapor-Liquid Equilibrium (VLE) Measurements: These experiments are crucial to determine the solubility of acid gases (H₂S, CO₂) in the solvent at various temperatures and pressures. This data is fundamental for process simulation and design. A common method involves a static-analytic apparatus where a known amount of gas and solvent are brought to equilibrium in a thermostated cell, followed by sampling and analysis of both phases.

• Mass Transfer Rate Determination: The rate at which the acid gases are absorbed into the solvent is another critical parameter. This is often measured in a wetted-wall column or a stirred-cell reactor, where the interfacial area between the gas and liquid is well-defined.

• Solvent Degradation Studies: The chemical stability of the solvent under process conditions is evaluated by exposing it to high temperatures and acid gas loading for extended periods. The degradation products are then identified and quantified using analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC).

• Corrosion Testing: The corrosivity of the solvent, both fresh and after degradation, is assessed on materials of construction typically used in gas treating plants (e.g., carbon steel, stainless steel). This is often done using weight loss coupons or electrochemical methods.

• Pilot Plant Testing: The most comprehensive evaluation is performed in a pilot plant that simulates the actual industrial process. This allows for the assessment of the overall process performance, including absorption efficiency, energy consumption for regeneration, and operational stability over long-term operation.

Process Selection Logic

The choice between Sulfinol-D and Selexol is a complex decision that depends on a multitude of factors specific to each application. The following diagram illustrates the logical workflow for a techno-economic analysis to guide this selection process.

Figure 1: Techno-economic analysis workflow for acid gas removal process selection.

Conclusion

Both Sulfinol-D and Selexol are robust and proven technologies for acid gas removal. The optimal choice is contingent upon the specific requirements of the application.

• Selexol is often favored for its economic advantages in high-pressure applications with high acid gas concentrations, particularly where selective H₂S removal is a priority and the feed gas is lean in heavier hydrocarbons and other sulfur compounds. Its lower energy requirement for regeneration is a significant operational benefit.

• Sulfinol-D offers greater versatility, especially for gas streams with a wider range of contaminants, including mercaptans and COS. Its hybrid nature allows for high acid gas loading and efficient removal even at lower partial pressures. While the regeneration is more energy-intensive, the ability to achieve stringent total sulfur specifications in a single step can simplify the overall process scheme and reduce capital investment in downstream treating units.

Ultimately, a thorough techno-economic analysis, based on detailed process simulations and, if possible, pilot plant testing, is essential to make a definitive selection between Sulfinol-D and Selexol for any given project. This guide provides a foundational framework and comparative data to initiate such an evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. docs.nrel.gov [docs.nrel.gov]
• 3. selexol solvent process: Topics by Science.gov [science.gov]

Validating Kinetic Models for Sulfinol-D Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of kinetic models for acid gas removal using Sulfinol-D, a solvent blend of Diisopropanolamine (DIPA), Sulfolane (B150427), and water. Accurate kinetic models are crucial for the design, optimization, and troubleshooting of gas treating processes. This document outlines the prevalent kinetic models, details the experimental protocols for their validation, and presents a comparative analysis of their performance against alternative solvents, supported by available experimental data.

Kinetic Models for Sulfinol-D Reactions

The removal of acid gases like carbon dioxide (CO₂) and hydrogen sulfide (B99878) (H₂S) in Sulfinol-D is a complex process involving both chemical reaction with DIPA and physical absorption into the Sulfolane/water phase. A robust kinetic model must therefore account for these simultaneous phenomena.

A widely accepted approach for modeling the reaction of CO₂ with secondary amines like DIPA is the Termolecular Reaction Mechanism . This model proposes a single-step reaction where the amine, CO₂, and a base (another amine molecule, water, or hydroxide (B78521) ion) react simultaneously to form the carbamate.

The reaction rate expression for the forward reaction of CO₂ with DIPA can be represented as:

rCO₂,DIPA = koverall [CO₂] [DIPA]

Where:

• rCO₂,DIPA is the rate of reaction.

• koverall is the overall reaction rate constant.

• [CO₂] and [DIPA] are the concentrations of carbon dioxide and diisopropanolamine, respectively.

The overall rate constant, koverall, is a function of temperature and the concentrations of the components in the liquid phase that act as a base. The Arrhenius equation is commonly used to describe the temperature dependency of the rate constants.

Comparative Performance of Sulfinol-D

Sulfinol-D offers several advantages over traditional amine-based solvents, primarily due to the synergistic effect of its chemical and physical solvent components.[1]

Key Advantages:

• Higher Acid Gas Loading: The physical absorption of acid gases in Sulfolane allows for a higher overall loading capacity compared to purely chemical solvents.[1]

• Lower Regeneration Energy: The absorbed acid gases in the physical solvent can be released by a pressure drop, reducing the energy-intensive steam stripping required for regeneration.[1][2]

• Removal of Organic Sulfur Compounds: Sulfolane is effective in physically absorbing mercaptans, carbonyl sulfide (COS), and other organic sulfur compounds, which are not efficiently removed by aqueous amine solutions alone.[3]

• Reduced Corrosion: Sulfinol-D is generally considered to be less corrosive than primary and secondary amine solutions like MEA and DEA.

Performance Comparison with other Amines:

While specific kinetic data for Sulfinol-D is limited in publicly available literature, performance comparisons with other solvents highlight its advantages. For instance, Sulfinol processes, in general, have been shown to require 10-25% less energy compared to aqueous chemical solvents like MDEA.[4] In non-aqueous blends, a solvent containing DIPA, methanol, and sulfolane demonstrated a CO₂ capture capacity of 0.358 mol CO₂/mol amine.[5]

Solvent System	Key Characteristics
Sulfinol-D (DIPA + Sulfolane + H₂O)	Mixed physical and chemical solvent. Good for bulk CO₂ removal and removal of organic sulfur compounds. Lower energy consumption for regeneration.[1][3]
MEA (Monoethanolamine)	Primary amine, high reactivity with CO₂, but higher regeneration energy and corrosive.[6]
DEA (Diethanolamine)	Secondary amine, less reactive and corrosive than MEA, but still has a significant regeneration energy requirement.[6]
MDEA (Methyldiethanolamine)	Tertiary amine, selective for H₂S over CO₂, lower regeneration energy than MEA and DEA.[6][7]

Experimental Protocols for Kinetic Model Validation

Validating the kinetic models for Sulfinol-D reactions requires accurate experimental data on the rate of absorption of acid gases into the solvent. Two common laboratory-scale apparatuses for obtaining such data are the wetted-wall column and the stirred-cell reactor.

Wetted-Wall Column

A wetted-wall column is designed to create a well-defined gas-liquid interfacial area. In this setup, the liquid solvent flows as a thin film down the inside of a vertical tube while the gas flows counter-currently or co-currently.

Methodology:

• Solvent Preparation: A Sulfinol-D solution with a known composition (DIPA, Sulfolane, and water) is prepared.

• Gas Mixture Preparation: A gas stream with a known concentration of the acid gas (CO₂ or H₂S) in an inert gas (like nitrogen) is prepared.

• Operation: The solvent is pumped to the top of the column and flows down the inner wall, creating a film. The gas mixture is introduced at the bottom of the column.

• Data Acquisition: The gas flow rates at the inlet and outlet are measured, and the concentration of the acid gas in the outlet gas stream is analyzed. The temperature and pressure of the system are continuously monitored.

• Calculation: The rate of absorption is calculated from the change in the acid gas concentration in the gas phase and the known interfacial area. This data is then used to determine the reaction rate constants.

Stirred-Cell Reactor

A stirred-cell reactor consists of a vessel containing the liquid solvent, which is agitated to create a flat, well-mixed gas-liquid interface.

Methodology:

• Solvent Charging: A known volume of the Sulfinol-D solvent is charged into the reactor.

• Gas Introduction: A known amount of the acid gas is introduced into the gas phase above the liquid.

• Agitation: The liquid is stirred at a constant rate to ensure a well-defined interfacial area and good mixing in the liquid phase.

• Data Acquisition: The pressure drop in the gas phase is monitored over time as the acid gas is absorbed into the liquid. The temperature of the reactor is maintained at a constant value.

• Calculation: The rate of absorption is determined from the rate of pressure drop. This information, along with the known volume of the gas and liquid phases and the interfacial area, is used to calculate the kinetic parameters.

Data Presentation

The following table summarizes hypothetical kinetic data for the reaction of CO₂ with different amine solvents. This data is for illustrative purposes to demonstrate how experimental results would be presented for comparison.

Amine	Solvent	Temperature (°C)	k₂ (m³/kmol·s)	Activation Energy (kJ/mol)	Reference
DIPA	Aqueous	25	54	-	[8]
DEA	Aqueous	25	110	-	[8]
MDEA	Aqueous	30	~10	41.5	Fictional
DIPA	Sulfinol-D	30	-	-	-

Visualizations

Logical Relationship for Kinetic Model Validation

The following diagram illustrates the logical workflow for validating a kinetic model for Sulfinol-D reactions.

Caption: Workflow for the development and validation of a kinetic model.

Experimental Workflow for a Wetted-Wall Column

The diagram below outlines the typical experimental workflow for determining gas absorption kinetics using a wetted-wall column.

Caption: Experimental workflow for a wetted-wall column experiment.

References

• 1. scribd.com [scribd.com]
• 2. Sulfinol | netl.doe.gov [netl.doe.gov]
• 3. netl.doe.gov [netl.doe.gov]
• 4. Simulation of Natural Gas Treatment for Acid Gas Removal Using the Ternary Blend of MDEA, AEEA, and NMP | MDPI [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Comparative study of DEA and MDEA treatments of acid gas | Gas Processing & LNG [gasprocessingnews.com]
• 7. docs.nrel.gov [docs.nrel.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Physical and Chemical Solvents for Gas Sweetening

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of physical and chemical solvents used in gas sweetening processes, a critical step in purifying natural gas and synthesis gas streams. The selection of an appropriate solvent is paramount, influencing the efficiency, economics, and environmental impact of the entire process. This document outlines the fundamental differences in their mechanisms, performance metrics, and ideal applications, supported by comparative data and generalized experimental protocols.

Fundamental Mechanisms: A Tale of Two Affinities

The primary distinction between physical and chemical solvents lies in their method of acid gas (primarily H₂S and CO₂) removal.

• Chemical Solvents: These are typically aqueous solutions of amines (e.g., MEA, MDEA) or alkaline salts that engage in reversible acid-base reactions with the acidic components of the gas stream.[1][2][3][4] This chemical bonding allows for high efficiency even at low acid gas partial pressures.[2][5]

• Physical Solvents: These are organic, non-reactive solvents (e.g., DEPG, Methanol) that physically absorb acid gases based on Henry's Law.[6] The efficiency of absorption is highly dependent on the partial pressure of the acid gases and the operating temperature; higher pressures and lower temperatures favor absorption.[1][2]

Caption: High-level comparison of physical and chemical gas sweetening workflows.

Performance and Application: A Data-Driven Comparison

The choice between physical and chemical solvents is dictated by the specific conditions of the gas stream and the desired purity. Physical solvents are generally favored for streams with high acid gas concentrations, while chemical solvents are more effective for applications requiring deep removal from low-concentration streams.[1][7][8]

Table 1: Key Performance Characteristics of Physical vs. Chemical Solvents

Feature	Physical Solvents	Chemical Solvents
Primary Mechanism	Physical Absorption (Henry's Law)	Chemical Reaction (Acid-Base)
Acid Gas Partial Pressure	Favorable at high partial pressures (>50-100 psia)[1][6]	Effective even at low partial pressures[2][5]
**Selectivity (H₂S vs. CO₂) **	Generally higher selectivity for H₂S.[1]	Varies by amine; MDEA offers good selectivity.[4]
Regeneration	Pressure reduction (flashing); low energy consumption.[1][7]	Heat application (stripping); high energy consumption.[1][5]
Hydrocarbon Co-absorption	Higher, especially for C5+ hydrocarbons.[1]	Lower, but can occur.
Corrosivity	Generally non-corrosive, allowing carbon steel use.[1]	Can be corrosive, may require inhibitors or resistant materials.[5]
Solvent Degradation	Less prone to degradation.[8]	Susceptible to thermal and oxidative degradation.[9]
Loading Capacity	Proportional to partial pressure.	High capacity due to chemical bonding.

Table 2: Common Solvents and Typical Operating Conditions

Solvent Type	Examples	Typical Absorber Temperature	Notes
Physical	Selexol™ (DEPG)	0°F to 40°F (-18°C to 4°C)[2][10]	High viscosity at low temps can reduce mass transfer.[7]
Rectisol® (Methanol)	-40°F to -80°F (-40°C to -62°C)[1][2]	High H₂S/COS solubility; requires significant refrigeration.[1][10]
Purisol® (NMP)	Ambient or sub-ambient temperatures.[1]	High selectivity for H₂S over CO₂.[1]
Fluor Solvent™ (Propylene Carbonate)	Ambient temperatures.	Advantageous when CO₂ removal is key with little H₂S.[1]
Chemical	MEA (Monoethanolamine)	90°F to 120°F (32°C to 49°C)	High reactivity, non-selective, higher corrosion potential.[4][11]
DEA (Diethanolamine)	90°F to 120°F (32°C to 49°C)	Less reactive than MEA, lower energy needs.[4]
MDEA (Methyldiethanolamine)	90°F to 120°F (32°C to 49°C)	Selective for H₂S over CO₂.[2][4]
Hybrid	Sulfinol® (Sulfolane + DIPA/MDEA)	Near-ambient	Combines high loading of physical solvents with the reactivity of chemical solvents.[12][13][14]

Experimental Protocols for Solvent Evaluation

Evaluating the performance of a gas sweetening solvent requires a systematic approach to measure its absorption capacity, selectivity, and regeneration efficiency.

General Methodology

• Vapor-Liquid Equilibrium (VLE) Measurement:

  • Objective: To determine the solubility and equilibrium loading of acid gases (H₂S, CO₂) in the solvent at various temperatures and pressures.

  • Apparatus: A high-pressure VLE cell equipped with temperature and pressure controls, and sampling ports for both gas and liquid phases.

  • Procedure:

    • A known amount of the lean solvent is charged into the VLE cell.

    • The cell is brought to the desired experimental temperature and pressure.

    • A pure or mixed acid gas is introduced into the cell.

    • The system is agitated until equilibrium is reached (i.e., pressure stabilizes).

    • Samples from the vapor and liquid phases are carefully withdrawn and analyzed using Gas Chromatography (GC) or other suitable analytical methods to determine the composition of each phase.

    • The acid gas loading is calculated (moles of acid gas per mole of solvent).

• Kinetic and Mass Transfer Studies:

  • Objective: To measure the rate of acid gas absorption.

  • Apparatus: A wetted-wall column or a stirred-cell reactor.

  • Procedure:

    • A thin film of the solvent is created on a solid surface (wetted-wall column) or the gas is bubbled through the solvent in a stirred cell.

    • The rate of gas absorption is measured by monitoring the pressure drop in the gas phase or the concentration change in the liquid phase over time.

• Regeneration/Desorption Studies:

  • Objective: To evaluate the energy required to regenerate the rich solvent.

  • Apparatus: A heated stripping column or a temperature-controlled flash drum.

  • Procedure:

    • The rich solvent from the VLE experiment is transferred to the regeneration unit.

    • For chemical solvents, the temperature is raised to the boiling point, and the released acid gas is measured. The energy input is recorded to calculate the heat of regeneration.

    • For physical solvents, the pressure is reduced in stages, and the amount of desorbed gas is measured at each stage.

Caption: A typical experimental workflow for evaluating gas sweetening solvents.

Decision Framework for Solvent Selection

The optimal solvent choice is a function of feed gas conditions and product specifications.

Caption: A simplified decision flowchart for selecting a gas sweetening solvent type.

Conclusion

The distinction between physical and chemical solvents for gas sweetening is clear-cut, revolving around the principles of physical absorption versus chemical reaction.

• Physical solvents are economically advantageous for bulk acid gas removal from high-pressure gas streams due to their low energy requirements for regeneration.[1][13] However, their effectiveness diminishes at low acid gas partial pressures, and they tend to co-absorb valuable heavy hydrocarbons.[1][13]

• Chemical solvents offer high removal efficiency irrespective of acid gas partial pressure, making them suitable for applications requiring stringent purity specifications.[2][5] This performance comes at the cost of higher regeneration energy and potential corrosion issues.[5][9]

• Hybrid solvents seek to bridge the gap, offering a balanced profile of high selectivity and lower energy consumption compared to purely chemical systems.[13][14]

The selection process must be a careful consideration of feed gas composition, operating pressure, desired product purity, and overall process economics. The data and frameworks presented in this guide provide a foundational basis for making an informed decision in the context of research and process development.

References

• 1. bre.com [bre.com]
• 2. 6.2.1. Acid Gas Removal (AGR) | netl.doe.gov [netl.doe.gov]
• 3. aspentech.com [aspentech.com]
• 4. penedulearning.com [penedulearning.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. kinampark.com [kinampark.com]
• 7. researchgate.net [researchgate.net]
• 8. Study of Physical Solvents Suitable for Acid Gas Removal Processes from Gas Streams [ijge.irangi.org]
• 9. researchgate.net [researchgate.net]
• 10. scribd.com [scribd.com]
• 11. researchgate.net [researchgate.net]
• 12. ogst.ifpenergiesnouvelles.fr [ogst.ifpenergiesnouvelles.fr]
• 13. preprints.org [preprints.org]
• 14. researchgate.net [researchgate.net]

The Superior Performance of Hybrid Solvents: A Case for Sulfinol-D in Acid Gas Removal

For researchers, scientists, and drug development professionals engaged in processes requiring stringent purification of gas streams, the selection of an appropriate solvent for acid gas removal is a critical decision. This guide provides a comprehensive comparison of the hybrid solvent Sulfinol-D against other commonly used alternatives, supported by available data and experimental insights. The unique formulation of hybrid solvents, combining a chemical and a physical solvent, offers a synergistic advantage in gas treating applications.

Hybrid solvents like Sulfinol represent a significant advancement over traditional single-component solvent systems. By incorporating both a chemical solvent (an amine) and a physical solvent, they exhibit the benefits of both, leading to enhanced performance in acid gas removal. Sulfinol-D, a prominent member of this class, is a mixture of diisopropanolamine (B56660) (DIPA), sulfolane (B150427) (a physical solvent), and water.[1][2][3] This combination allows for both chemical reaction with acid gases via the amine and physical absorption by the organic solvent.[2] This dual-action mechanism results in a higher acid gas loading capacity and lower energy requirements for regeneration compared to purely chemical solvents.[1][2][3]

Comparative Performance Analysis

To contextualize the advantages of Sulfinol-D, it is essential to compare its performance with other established solvent technologies. The primary alternatives include other variants of Sulfinol (like Sulfinol-M), aqueous amine solutions (such as MDEA), and purely physical solvents (like Selexol).

Sulfinol-D vs. Amine Solvents (MDEA):

Aqueous solutions of amines like methyl diethanolamine (B148213) (MDEA) are widely used for acid gas treating. While effective, they often require higher solvent circulation rates and, consequently, higher energy for regeneration.[2] In contrast, the hybrid nature of Sulfinol-D allows it to achieve a higher acid gas removal capacity, in some cases double that of a 20% MEA solution.[4] This translates to reduced circulation rates and lower operating expenses.[2] Furthermore, while MDEA is known for its selectivity towards H₂S over CO₂, Sulfinol-D is particularly advantageous when the removal of organic sulfur compounds, such as mercaptans (RSH) and carbonyl sulfide (B99878) (COS), is also a priority.[4]

Sulfinol-D vs. Physical Solvents (Selexol):

Physical solvents, such as the dimethyl ether of polyethylene (B3416737) glycol (Selexol), are effective in bulk acid gas removal, especially at high partial pressures.[5] A key advantage of physical solvents is their low energy requirement for regeneration, which can often be achieved through pressure reduction (flashing) with little to no heat input.[6] However, they may struggle to meet stringent treated gas specifications, particularly at lower acid gas partial pressures.[1] Sulfinol-D, with its chemical component, can more easily achieve the low residual acid gas levels required in many applications.[1] Additionally, the co-absorption of hydrocarbons, which can be a significant issue with physical solvents, is comparatively lower with Sulfinol.[1]

Sulfinol-D vs. Sulfinol-M:

Within the Sulfinol family, the choice between Sulfinol-D and Sulfinol-M hinges on the desired selectivity for H₂S. Sulfinol-M, which utilizes MDEA instead of DIPA, is employed when a higher degree of H₂S selectivity over CO₂ is required.[4][5] Sulfinol-D is the preferred choice when the simultaneous removal of H₂S, CO₂, and organic sulfur compounds is the primary objective.[4][5]

Quantitative Performance Data

The following table summarizes key performance indicators for Sulfinol-D in comparison to its alternatives, based on data from various studies and simulations.

Performance Metric	Sulfinol-D	MDEA (Aqueous)	Selexol (Physical)	Sulfinol-M
Acid Gas Loading Capacity	High	Moderate to High	High (at high partial pressures)	High
Energy for Regeneration	Lower than chemical solvents	High	Low	Lower than chemical solvents
H₂S Selectivity	Moderate	High	Moderate	High
Organic Sulfur Removal (COS, RSH)	Good	Poor to Moderate	Good	Good
Hydrocarbon Co-absorption	Low to Moderate	Low	High	Low to Moderate
Corrosion Potential	Lower than primary/secondary amines	Low	Low	Low
Solvent Degradation	Low	Prone to oxidative degradation	Thermally stable	Low

Experimental Protocols

While specific experimental protocols can vary significantly based on the research objectives and equipment, a general methodology for evaluating solvent performance in acid gas removal typically involves the following steps:

1. Experimental Setup: A typical laboratory or pilot-plant setup consists of an absorption column and a stripping column (regenerator). The absorber is operated at high pressure and low temperature to facilitate acid gas absorption, while the stripper is operated at low pressure and high temperature to reverse the process and regenerate the solvent.

2. Solvent Preparation: The solvent, whether it be Sulfinol-D, an aqueous amine solution, or a physical solvent, is prepared to the desired concentration and composition. For Sulfinol-D, this would involve mixing DIPA, sulfolane, and water in the specified ratios.[4]

3. Gas and Liquid Flow: A synthetic gas mixture with a known composition of acid gases (e.g., H₂S, CO₂) and inert gases (e.g., methane, nitrogen) is fed to the bottom of the absorption column. The lean solvent is fed to the top of the column, creating a counter-current flow.

4. Absorption Process: The gas and liquid are brought into contact on trays or packing material within the absorber. The rich solvent, now loaded with acid gases, exits the bottom of the absorber.

5. Regeneration Process: The rich solvent is heated and fed to the stripping column. Steam is typically used to provide the heat necessary to break the chemical bonds between the amine and the acid gases and to strip the physically absorbed gases. The regenerated (lean) solvent is then cooled and recycled back to the absorber.

6. Sampling and Analysis: Gas and liquid samples are taken at various points in the process (inlet and outlet of the absorber and stripper) to determine the concentration of acid gases and other components. Analytical techniques such as gas chromatography (GC) and titration are commonly used.

7. Data Evaluation: The collected data is used to calculate key performance parameters, including:

• Acid Gas Removal Efficiency: The percentage of acid gas removed from the feed gas.

• Solvent Loading: The amount of acid gas absorbed per unit volume or mass of solvent.

• Regeneration Energy: The amount of energy (typically steam) required to regenerate the solvent, often expressed as energy per unit of acid gas removed.

• Selectivity: The ratio of the absorption of one acid gas (e.g., H₂S) to another (e.g., CO₂).

Logical Flow of Hybrid Solvent Advantages

The following diagram illustrates the interconnected advantages of using a hybrid solvent like Sulfinol-D.

References

• 1. Sulfinol | netl.doe.gov [netl.doe.gov]
• 2. scribd.com [scribd.com]
• 3. Sulfinol - Global Specialty Chemical Co [gs-chemical.com]
• 4. netl.doe.gov [netl.doe.gov]
• 5. docs.nrel.gov [docs.nrel.gov]
• 6. kinampark.com [kinampark.com]

Case Study: A Comparative Analysis of Solvent Conversion from Sulfinol-D to MDEA for Acid Gas Removal

This guide provides a detailed comparison of the performance of Sulfinol-D and methyldiethanolamine (MDEA) solvents in an industrial setting, focusing on a case study of a conversion at the Shell Canada Burnt Timber facility. This document is intended for researchers, scientists, and drug development professionals interested in the practical application and performance of different acid gas removal technologies.

Introduction

The removal of acid gases, primarily hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂), from natural gas streams is a critical process in the energy industry to meet sales gas specifications, prevent corrosion, and comply with environmental regulations. Sulfinol-D, a mixed solvent containing a chemical solvent (diisopropanolamine - DIPA), a physical solvent (sulfolane), and water, has been widely used for its ability to remove a broad range of sulfur compounds.[1][2] However, changes in feed gas composition and a drive for operational efficiency have led facilities to consider converting to alternative solvents like MDEA, a tertiary amine known for its selectivity towards H₂S over CO₂.

This guide examines the motivations, benefits, and performance outcomes of converting from Sulfinol-D to MDEA, using data from the Shell Canada Burnt Timber facility as a primary example.

Experimental Protocols

While the specific, detailed experimental protocols for the Shell Canada Burnt Timber facility case study are not publicly available, this section outlines standard industry methodologies for evaluating the performance of amine treating units. These protocols are representative of the techniques used to generate the type of data presented in this guide.

2.1. Gas Composition Analysis (H₂S, CO₂, and Trace Sulfur Compounds)

The concentration of H₂S, CO₂, and other sulfur compounds (like carbonyl sulfide - COS and mercaptans - RSH) in the inlet and outlet gas streams is typically measured using gas chromatography (GC).[3]

• Apparatus: A gas chromatograph equipped with a flame photometric detector (FPD) or a thermal conductivity detector (TCD) is commonly used.

• Methodology:

  • A representative gas sample is collected from a designated sample point in the process stream.

  • The sample is injected into the GC, where it is vaporized and carried by an inert gas through a column.

  • The different components of the gas are separated based on their physical and chemical properties as they interact with the column's stationary phase.

  • The detector identifies and quantifies each component as it exits the column.

  • Calibration with standard gas mixtures of known concentrations is performed to ensure accuracy.

2.2. Reboiler Steam Demand

Reboiler duty, which is directly related to steam demand, is a critical measure of the energy consumption of the solvent regeneration process. It can be calculated based on the steam flow rate and its thermodynamic properties.

• Methodology:

  • The steam flow rate to the reboiler is measured using a flow meter (e.g., orifice plate, vortex meter).

  • The pressure and temperature of the steam are measured to determine its enthalpy from steam tables.

  • The reboiler duty (Q) is calculated using the formula: Q = ṁ × (h_in - h_out) where:

    • ṁ is the mass flow rate of the steam.

    • h_in is the enthalpy of the steam entering the reboiler.

    • h_out is the enthalpy of the condensate leaving the reboiler.

2.3. Flash Gas Volume

Flash gas, which is released from the rich solvent when the pressure is reduced, is typically measured using a flow meter installed on the flash drum overhead line.

2.4. Acid Gas Loading

Acid gas loading refers to the amount of acid gas absorbed by the solvent. It is a key parameter for monitoring solvent performance and is typically determined through laboratory analysis of rich and lean amine samples.

• Apparatus: Titration equipment or a gas chromatograph.

• Methodology (Titration):

  • Samples of rich and lean amine are collected.

  • The samples are titrated with a standard acid solution to determine the total concentration of absorbed acid gases.

  • Specific analytical methods can be used to differentiate between H₂S and CO₂ loading.

Data Presentation: Performance Comparison

The following table summarizes the key performance indicators before and after the conversion from Sulfinol-D to MDEA at the Shell Canada Burnt Timber facility.

Parameter	Sulfinol-D Performance	MDEA Performance
Acid Gas H₂S Concentration	58%	Up to 70%
Reboiler Steam Demand	Not specified	25% less steam per volume of raw gas
Flash Gas Volume	30 e³m³/d	2-4 e³m³/d
Trace Sulfur Removal
- COS Removal	26%	8%
- RSH Removal	28%	15%

Visualization of the Conversion Process

The following diagram illustrates the logical workflow of the solvent conversion process, highlighting the key stages from the initial state with Sulfinol-D to the final operational state with MDEA.

Caption: Logical workflow of the Sulfinol-D to MDEA solvent conversion process.

Discussion of Results

The conversion from Sulfinol-D to MDEA at the Shell Canada Burnt Timber facility was primarily driven by a change in the feed gas composition, which resulted in a less favorable H₂S to CO₂ ratio for the existing Sulfinol-D system. The key benefits realized after the conversion to MDEA included:

• Improved H₂S Selectivity: The concentration of H₂S in the acid gas increased from 58% to as high as 70%. This is advantageous for downstream sulfur recovery units.

• Reduced Energy Consumption: A significant 25% reduction in reboiler steam demand per volume of raw gas was achieved, leading to lower operating costs.

• Lower Hydrocarbon Co-absorption: The volume of flash gas, which is rich in hydrocarbons, was drastically reduced from 30 e³m³/d to 2-4 e³m³/d. This increases the heating value of the sales gas and reduces the load on the flash gas compression system.

• Trade-off in Trace Sulfur Removal: A notable reduction in the removal efficiency of trace sulfur compounds such as COS and RSH was observed with MDEA compared to Sulfinol-D. This is a critical consideration, and the suitability of MDEA will depend on the specific sales gas specifications for these components.

Conclusion

The case study of the conversion from Sulfinol-D to MDEA at the Shell Canada Burnt Timber facility demonstrates that such a change can offer significant operational advantages, particularly in terms of energy efficiency and H₂S selectivity. However, it is crucial to consider the potential trade-offs, such as the reduced removal of other sulfur compounds. A thorough analysis of the feed gas composition, product specifications, and economic factors is essential before undertaking a solvent conversion. The data presented in this guide provides a valuable reference for professionals evaluating similar process modifications.

References

• 1. Measuring H2S and CO2 in Sweet Gas [aai.solutions]
• 2. bre.com [bre.com]
• 3. Amine Performance Evaluation — Sulfur Recovery Engineering Inc. [sulfurrecovery.com]

A Comparative Guide to the Selectivity of Sulfinol-D for H₂S Over CO₂

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective evaluation of the selectivity of the Sulfinol-D process for hydrogen sulfide (B99878) (H₂S) over carbon dioxide (CO₂). The performance of Sulfinol-D is compared with other common amine-based gas treating solvents, supported by experimental data. Detailed methodologies for key experiments are provided to ensure reproducibility and further investigation.

Overview of Sulfinol-D and Amine-Based Gas Treating

The Sulfinol process, developed in the 1960s, is a hybrid acid gas removal process that utilizes a solvent blend combining a chemical solvent (an alkanolamine) and a physical solvent (sulfolane) in an aqueous solution.[1] This combination allows for high acid gas loading capacity and efficient removal of a wide range of sulfur compounds, including H₂S, carbonyl sulfide (COS), and mercaptans.[1][2]

The two primary variants of the Sulfinol process are:

• Sulfinol-D: Utilizes diisopropanolamine (B56660) (DIPA), a secondary amine. It is typically employed when the primary goal is the bulk removal of acid gases and organic sulfur compounds, rather than high selectivity for H₂S over CO₂.[1]

• Sulfinol-M: Employs methyldiethanolamine (MDEA), a tertiary amine. This formulation is preferred when a higher degree of H₂S selectivity over CO₂ is required.[1]

The selectivity of an amine solvent for H₂S over CO₂ is a critical parameter in many industrial applications, particularly in processes where the selective removal of H₂S is desired to enrich the acid gas stream for downstream processes like the Claus process, or when the co-absorption of CO₂ is to be minimized.

Comparative Selectivity Data

The selectivity of an amine solvent for H₂S over CO₂ is influenced by several factors, including the type of amine, solvent composition, temperature, and the partial pressure of the acid gases. Tertiary amines, such as MDEA, are known for their superior H₂S selectivity compared to primary and secondary amines like Monoethanolamine (MEA) and Diethanolamine (DEA), and DIPA.[3] This is attributed to the different reaction kinetics between the amine and the acid gases. H₂S, being a weaker acid, reacts almost instantaneously with all amines through a proton transfer mechanism. In contrast, the reaction of CO₂ with tertiary amines is slower as it proceeds through the formation of bicarbonate, whereas with primary and secondary amines, it can form carbamates more rapidly.

The following table summarizes the H₂S/CO₂ selectivity for Sulfinol-D (represented by its primary active component, DIPA) in comparison to other commonly used amine solvents. The selectivity is calculated from experimental solubility data under specific conditions.

Solvent System	Amine Type	Temperature (°C)	Pressure Range (bar)	H₂S/CO₂ Selectivity
Sulfinol-D (aqueous DIPA)	Secondary	70	1-21	~2.5 - 4.5
MDEA (aqueous)	Tertiary	40	Atmospheric	~10 - 23
DEA (aqueous)	Secondary	Not Specified	Not Specified	Generally non-selective
MEA (aqueous)	Primary	Not Specified	Not Specified	Generally non-selective

Note: The selectivity for Sulfinol-D (aqueous DIPA) was calculated based on the experimental solubility data from Haghtalab et al. (2014) at 343 K (70°C)[4]. The selectivity is defined as the ratio of the mole fraction of H₂S to the mole fraction of CO₂ in the liquid phase, divided by the ratio of their partial pressures in the gas phase. The range provided reflects the variation in selectivity with changing acid gas loading.

Experimental Protocols

The determination of H₂S/CO₂ selectivity is crucial for evaluating the performance of amine solvents. The following protocol outlines a common experimental methodology for measuring the vapor-liquid equilibrium (VLE) of acid gases in an amine solution.

Experimental Protocol: Vapor-Liquid Equilibrium Measurement of H₂S and CO₂ in an Amine Solution

Objective: To determine the solubility of H₂S and CO₂ in an amine solvent at a given temperature and pressure, from which the H₂S/CO₂ selectivity can be calculated.

Apparatus:

• Equilibrium Cell: A high-pressure, temperature-controlled vessel where the gas and liquid phases are brought into contact and allowed to reach equilibrium. The cell is typically equipped with a magnetic stirrer for agitation.

• Gas Feed System: Mass flow controllers to accurately meter the desired composition of the H₂S/CO₂/N₂ gas mixture into the equilibrium cell.

• Pressure and Temperature Control: A pressure transducer and a temperature controller (e.g., a heating jacket or a constant temperature bath) to maintain the desired experimental conditions.

• Sampling System: Heated lines to withdraw gas and liquid samples from the equilibrium cell without altering their composition.

• Analytical Equipment: A Gas Chromatograph (GC) equipped with a Flame Photometric Detector (FPD) for H₂S analysis and a Thermal Conductivity Detector (TCD) for CO₂, H₂S, and other gas components. High-Performance Liquid Chromatography (HPLC) or titration methods can be used for analyzing the amine concentration and acid gas loading in the liquid phase.

Procedure:

• Solvent Preparation: Prepare the aqueous amine solution of the desired weight percentage.

• System Preparation: Evacuate the equilibrium cell to remove any residual gases.

• Solvent Charging: Introduce a known amount of the amine solvent into the equilibrium cell.

• Pressurization and Heating: Pressurize the cell with an inert gas (e.g., N₂) to the desired pressure and heat the cell to the target temperature.

• Gas Introduction: Introduce the prepared H₂S/CO₂ gas mixture into the cell.

• Equilibration: Agitate the gas and liquid phases using the magnetic stirrer for a sufficient period (typically several hours) to ensure that equilibrium is reached. Monitor the pressure and temperature to confirm stability.

• Sampling: Once equilibrium is established, carefully withdraw samples from the gas and liquid phases.

• Analysis:

  • Gas Phase: Analyze the composition of the gas sample using the Gas Chromatograph to determine the partial pressures of H₂S and CO₂.

  • Liquid Phase: Analyze the liquid sample to determine the concentration of absorbed H₂S and CO₂ (acid gas loading). This can be done by titration or HPLC.

• Data Analysis: Calculate the solubility of each acid gas in the amine solution (moles of acid gas per mole of amine). The selectivity (α) is then calculated using the following formula:

  α = (yH₂S / yCO₂) / (xH₂S / xCO₂)

  Where:

  • yH₂S and yCO₂ are the mole fractions of H₂S and CO₂ in the liquid phase.

  • xH₂S and xCO₂ are the mole fractions of H₂S and CO₂ in the gas phase (proportional to their partial pressures).

Visualizations

The following diagrams illustrate the experimental workflow for determining H₂S/CO₂ selectivity and the logical relationship of factors influencing this selectivity.

Figure 1: Experimental workflow for determining H₂S/CO₂ selectivity.

Figure 2: Factors influencing H₂S/CO₂ selectivity in amine solvents.

Conclusion

The evaluation of Sulfinol-D, which contains the secondary amine DIPA, indicates that it is not the preferred solvent for applications requiring high selectivity of H₂S over CO₂. Experimental data for aqueous DIPA solutions show a modest selectivity, which is significantly lower than that of tertiary amines like MDEA used in Sulfinol-M. Therefore, for processes where the primary objective is the selective removal of H₂S, Sulfinol-M or other MDEA-based solvents are superior alternatives. Sulfinol-D remains a viable option for bulk acid gas removal, especially when the removal of other organic sulfur compounds is also a priority. The choice of solvent ultimately depends on the specific process requirements, including the composition of the sour gas stream and the desired purity of the treated gas.

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. Mercaptan Removal Technology | Shell Catalysts & Technologies | Shell Global [shell.com]
• 3. researchgate.net [researchgate.net]
• 4. sid.ir [sid.ir]

Safety & Regulatory Compliance

Proper Disposal Procedures for Sulfinol D: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Sulfinol D, a mixed solvent used for acid gas removal. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals while maintaining compliance with environmental regulations.

Immediate Safety and Logistical Information

Sulfinol D is a solution that requires careful handling due to its chemical properties. It is moderately to severely irritating to the eyes and mildly irritating to the skin upon short contact, with prolonged contact potentially causing severe irritation.[1] Inhalation may be harmful, and ingestion can lead to central nervous system effects.[1]

Personal Protective Equipment (PPE): When handling Sulfinol D, the following PPE is mandatory:

• Eye Protection: Chemical goggles to prevent splashing into the eyes.[1]

• Skin Protection: Impervious gloves and other protective clothing to prevent skin contact.[1]

• Respiratory Protection: In environments where vapor concentrations are high, use a NIOSH-approved respirator, either an atmosphere-supplying respirator or an air-purifying respirator for organic vapors.[1]

Spill Response:

• Small Spills: Absorb the spill with a suitable inert material such as clay, sand, or other absorbent material.[1] Once absorbed, place the material into a suitable container for proper disposal.

• Large Spills: If it is safe to do so, dike and contain the spill.[1] Use vacuum trucks or a pump to transfer the material into storage or salvage vessels.[1] The remaining residue should be soaked up with an absorbent material and disposed of properly.[1] After removal, flush the area with water to remove any trace residue.[1] In the event of a large spill, it is crucial to notify authorities if there is any potential for exposure to the general public or the environment.[1]

Operational and Disposal Plan

The disposal of Sulfinol D is regulated and must be conducted in compliance with local, state, and federal laws, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[2][3] Chemical waste like Sulfinol D cannot be disposed of in regular trash or poured down the sewer system.[2]

Step-by-Step Disposal Procedure:

• Waste Characterization: Classify Sulfinol D waste as hazardous.[3] The waste may be categorized under the F-list (waste from standard industrial processes) due to its solvent content.[4]

• Containerization: Store Sulfinol D waste in appropriate, clearly labeled containers. Plastic containers are often preferred over glass for hazardous waste when chemical compatibility is not an issue.[2] Ensure containers are kept tightly closed in a cool, dry, and well-ventilated area.[5][6]

• Labeling: All waste containers must be labeled with a hazardous waste tag that includes:

  • The words "Hazardous Waste".[2]

  • The full chemical name and quantity of the waste. For mixtures like Sulfinol D, list the components.[2]

  • The date of waste generation.[2]

  • The location of origin (e.g., department, room number).[2]

  • The name and contact information of the principal investigator.[2]

  • Appropriate hazard pictograms.[2]

• Segregation: Store Sulfinol D waste segregated from incompatible materials, particularly strong oxidizing agents.[1][7]

• Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed environmental services company.[4] These companies are equipped to handle and dispose of chemical waste through methods such as incineration or placement in specially designed landfill disposal facilities.[4]

Data Presentation: Properties of Sulfinol D and its Components

The following table summarizes key quantitative data for Sulfinol D and its primary components, Sulfolane and Diisopropanolamine (DIPA).

Property	Sulfinol D Solution (Estimate)	Sulfolane	Diisopropanolamine (DIPA)
Composition	Mixture	40-60%	10-60%
CAS Number	Mixture	126-33-0	110-97-4
Boiling Point	486-550 °F (252-288 °C)	285 - 288 °C / 545 - 550.4 °F	Not Available
Flash Point	280-320 °F (138-160 °C) (PMCC)	165 °C / 329 °F	Not Available
Specific Gravity	1.1 (H₂O=1)	Not Available	Not Available
Vapor Density	3.9 (Air=1)	Not Available	Not Available
Appearance	Slightly viscous liquid	Low melting solid	Not Available
Odor	Sulfide odor	Characteristic	Not Available

Data sourced from Safety Data Sheets.[1][5][6]

Experimental Protocols

This document provides procedural guidance for disposal and does not cite specific experimental protocols. The disposal procedures outlined are based on established safety and environmental regulations.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of Sulfinol D.

Caption: Workflow for the safe handling and disposal of Sulfinol D waste.

References

• 1. magnumsolvent.com [magnumsolvent.com]
• 2. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 3. sbnsoftware.com [sbnsoftware.com]
• 4. Proper Hazardous Waste Disposal in Manufacturing [emsllcusa.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. cdn.chemservice.com [cdn.chemservice.com]

Essential Guide to Handling Sulfinol D: Safety, Operations, and Disposal

This guide provides immediate and essential safety and logistical information for researchers, scientists, and drug development professionals working with Sulfinol D. The following procedural steps and data are designed to ensure the safe handling, storage, and disposal of this chemical.

Personal Protective Equipment (PPE)

When handling Sulfinol D, it is crucial to use appropriate Personal Protective Equipment (PPE) to minimize exposure and ensure personal safety. The following table summarizes the required PPE.

PPE Category	Specification
Eye Protection	Chemical safety goggles to prevent splashing into the eyes.[1]
Skin Protection	Impervious gloves and protective clothing are required to prevent skin contact.[1] Launder contaminated clothing before reuse.[2]
Respiratory	A NIOSH-approved respirator should be used as required to prevent overexposure to vapors.[1][2]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to prevent accidents and ensure the stability of Sulfinol D.

Handling:

• Work in a well-ventilated area to control vapor concentrations.[1]

• Minimize skin contact with the chemical.[1][2]

• Wash hands thoroughly with soap and water after handling and before eating, drinking, smoking, or using toilet facilities.[1][2]

• Avoid contact with heat, open flames, and strong oxidizing agents.[2]

Storage:

• Store in a cool, dry, and well-ventilated place.[1][2]

• Keep containers away from open flames and high temperatures.[1][2]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures should be followed.

Spill Response:

• Small Spills: Absorb the spill with an inert material such as clay, sand, or other suitable absorbent and dispose of it properly.[1]

• Large Spills: If it is safe to do so, dike and contain the spill. Remove the contained liquid with vacuum trucks or pump it into storage/salvage vessels. Soak up the remaining residue with an absorbent material for proper disposal. Flush the area with water to remove any trace residue.[1]

Disposal:

• Dispose of Sulfinol D and any contaminated materials in accordance with all applicable local, state, and federal regulations.[2]

• Contaminated leather articles, including shoes that cannot be decontaminated, should be disposed of properly.[2]

Emergency First Aid

Immediate and appropriate first aid is critical in the event of exposure to Sulfinol D.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes while holding the eyelids open. Seek medical attention.[2]
Skin Contact	Immediately flush the skin with plenty of water for 15 minutes while removing contaminated clothing and shoes. Get medical attention. Do not reuse clothing or shoes until they are thoroughly cleaned.[2]
Inhalation	Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is not breathing, give artificial respiration. Seek medical attention.[2]
Ingestion	If the victim is conscious and not drowsy, give no more than two glasses of water and induce vomiting. Keep the victim's head below their hips while vomiting. Seek immediate medical attention.[1]

Quantitative Safety Data

The following table summarizes available quantitative data for the components of Sulfinol D.

Component	CAS Number	Occupational Exposure Limits (OELs)
Sulfolane	126-33-0	No specific OSHA PEL or ACGIH TLV has been established.[3]
Diisopropanolamine	110-97-4	OSHA PEL: 5 ppm (20 mg/m³) TWA.[4] NIOSH REL: 5 ppm (20 mg/m³) TWA.[4] ACGIH TLV: 5 ppm TWA.[4]

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; TWA: Time-Weighted Average; REL: Recommended Exposure Limit.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Sulfinol D, from preparation to disposal.

Caption: Logical workflow for the safe handling of Sulfinol D.

References

• 1. dec.alaska.gov [dec.alaska.gov]
• 2. magnumsolvent.com [magnumsolvent.com]
• 3. fishersci.com [fishersci.com]
• 4. DIISOPROPYLAMINE | Occupational Safety and Health Administration [osha.gov]